2-Iodo-1-methyl-1H-indole

• CAS: 75833-63-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-Iodo-1-methyl-1H-indole

Part 1: Executive Summary & Introduction

This technical guide provides researchers, scientists, and drug development professionals with a detailed and practical overview of robust synthetic routes to 2-iodo-1-methyl-1H-indole. This compound is a valuable heterocyclic building block, serving as a critical intermediate for introducing the 1-methylindol-2-yl moiety into complex molecules through cross-coupling reactions. The regioselective functionalization of the indole core at the C2 position is a non-trivial synthetic challenge due to the intrinsic electronic preference for electrophilic attack at the C3 position.

This document moves beyond a simple recitation of procedures. It is structured to provide deep mechanistic insight and a clear rationale for the methodological choices presented. We will explore two primary, field-proven strategies: A) Decarboxylative Iodination of a carboxylic acid precursor, and B) Directed Ortho-Metalation followed by electrophilic quench. Each method is presented with a self-validating, step-by-step protocol, quantitative data tables, and safety considerations to ensure scientific integrity and reproducibility.

Part 2: Foundational Concepts

Synthesis of the Key Precursor: 1-Methyl-1H-indole-2-carboxylic acid

Both primary methods described herein can originate from a common advanced precursor, 1-methyl-1H-indole-2-carboxylic acid. Its preparation is a foundational first step. The synthesis typically involves the N-methylation of an indole-2-carboxylate ester, followed by saponification.

Protocol: Synthesis of 1-Methyl-1H-indole-2-carboxylic acid

This two-step procedure starts with the commercially available ethyl 1H-indole-2-carboxylate.

Step 1: N-Methylation of Ethyl 1H-indole-2-carboxylate

• To a stirred solution of ethyl 1H-indole-2-carboxylate (1.0 equiv) in acetone or N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (K₂CO₃, 2.0-3.0 equiv).

• Add dimethyl sulfate ((CH₃)₂SO₄, ~1.5 equiv) or methyl iodide (CH₃I, ~1.5 equiv) dropwise at room temperature.

• Heat the mixture to reflux and stir for 12-24 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• The resulting residue (crude ethyl 1-methyl-1H-indole-2-carboxylate) can be purified by column chromatography or used directly in the next step.

Step 2: Saponification to the Carboxylic Acid

• Dissolve the crude ester from the previous step in a mixture of ethanol or methanol and water.

• Add sodium hydroxide (NaOH, 2.0-5.0 equiv) and heat the mixture to reflux for 2-4 hours.

• Cool the solution to room temperature and remove the alcohol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with diethyl ether or ethyl acetate to remove any non-acidic impurities.

• Acidify the aqueous layer to pH 1-2 with concentrated hydrochloric acid (HCl), which will cause the product to precipitate.[1]

• Filter the white precipitate, wash with cold water, and dry under vacuum to yield 1-methyl-1H-indole-2-carboxylic acid.[2]

The Challenge of Regioselectivity in Indole Iodination

The indole ring is an electron-rich heterocycle. Electrophilic aromatic substitution is the most common reaction class for its functionalization. The highest occupied molecular orbital (HOMO) has the greatest electron density at the C3 position, making it the most nucleophilic site. Direct electrophilic attack on an N-substituted indole almost invariably occurs at C3. Therefore, to achieve C2 substitution, a synthetic strategy must be employed to override this natural reactivity. The methods presented in this guide achieve this through precursor-directed synthesis (Method A) or by reversing the polarity via metalation (Method B).

Part 3: Synthetic Methodologies & Protocols

Method A: Decarboxylative Iodination

This elegant method leverages the stability of the C2-carbanion intermediate formed upon decarboxylation to direct the electrophilic iodine source to the desired position. The strategy, adapted from the work of Bergman and Venemalm on related indole systems, is robust and avoids the use of strong organometallic bases.[3][4]

Causality & Logic:

The reaction is initiated by treating 1-methyl-1H-indole-2-carboxylic acid with an iodinating agent in a suitable solvent. The mechanism likely involves the formation of an intermediate acyl hypoiodite or a related species. Upon gentle heating, this intermediate undergoes decarboxylation, releasing CO₂ and forming a transient 1-methylindol-2-yl anion. This anion is immediately trapped by an electrophilic iodine species in the reaction mixture to yield the C2-iodinated product. The irreversibility of the decarboxylation step drives the reaction to completion.

Detailed Experimental Protocol (Method A)

• To a solution of 1-methyl-1H-indole-2-carboxylic acid (1.0 equiv) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add N-Iodosuccinimide (NIS, 1.1-1.5 equiv).

• Stir the mixture at room temperature for 30 minutes.

• Gently heat the reaction to 50-70 °C. Monitor the evolution of gas (CO₂) and the progress of the reaction by TLC.

• Once the starting material is consumed (typically 2-4 hours), cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers and wash sequentially with saturated aqueous sodium thiosulfate (to quench excess iodine), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2-iodo-1-methyl-1H-indole as a solid.

Quantitative Data (Method A)

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
1-Methyl-1H-indole-2-carboxylic acid	175.18	10.0	1.0	1.75 g
N-Iodosuccinimide (NIS)	224.98	12.0	1.2	2.70 g
N,N-Dimethylformamide (DMF)	73.09	-	-	50 mL

Expected Yield: 70-85%

Method B: Directed Ortho-Metalation (DoM) & Iodination

This classic organometallic approach offers a powerful and direct route to C2-functionalization by inverting the electronic character of the C2 position from nucleophilic to electrophilic. By deprotonating the C2 position with a strong base, a potent nucleophilic organolithium species is formed, which then readily reacts with an electrophilic iodine source.

Causality & Logic:

The N-methyl group on the indole ring prevents deprotonation at the nitrogen atom. The C2 proton is the most acidic of the remaining C-H bonds on the pyrrole ring due to the inductive effect of the adjacent nitrogen. Treatment with a strong, non-nucleophilic base like tert-butyllithium at low temperature selectively removes this proton, generating 2-lithio-1-methyl-1H-indole. This intermediate is a powerful nucleophile. The subsequent addition of molecular iodine (I₂), an electrophile, results in a rapid and clean quench to form the C-I bond at the C2 position.[5]

Detailed Experimental Protocol (Method B)

CAUTION: This procedure uses pyrophoric tert-butyllithium and must be performed under a strict inert atmosphere (Argon or Nitrogen) using anhydrous solvents and proper Schlenk techniques.

• Dissolve 1-methyl-1H-indole (1.0 equiv) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked flask equipped with a thermometer, magnetic stirrer, and argon inlet.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add tert-butyllithium (t-BuLi, 1.1 equiv, typically 1.7 M in pentane) dropwise via syringe, ensuring the internal temperature does not exceed -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• In a separate flask, prepare a solution of iodine (I₂, 1.2 equiv) in anhydrous THF.

• Add the iodine solution dropwise to the cold, stirred organolithium solution. A color change will be observed as the iodine is consumed.

• After the addition is complete, allow the reaction to stir at -78 °C for an additional 30 minutes, then slowly warm to room temperature.

• Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers and wash sequentially with saturated aqueous sodium thiosulfate, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 2-iodo-1-methyl-1H-indole.

Quantitative Data (Method B)

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
1-Methyl-1H-indole	131.17	10.0	1.0	1.31 g
tert-Butyllithium (1.7 M)	64.06	11.0	1.1	6.5 mL
Iodine (I₂)	253.81	12.0	1.2	3.04 g
Anhydrous THF	72.11	-	-	100 mL

Expected Yield: 75-90%

Part 4: Visualization of Mechanisms & Workflows

Overall Synthetic Workflow

Caption: Overall workflow for the synthesis of 2-iodo-1-methyl-1H-indole.

Mechanism: Decarboxylative Iodination (Method A)

Caption: Mechanism for Method B.

Part 5: Conclusion and Future Perspectives

This guide has detailed two reliable and distinct methodologies for the targeted synthesis of 2-iodo-1-methyl-1H-indole, a key synthetic intermediate. Method A, Decarboxylative Iodination , offers a robust route that avoids harsh organometallic reagents, making it suitable for broader applications and scale-up. Method B, Directed Ortho-Metalation , provides a classic and highly efficient organometallic strategy that is direct and high-yielding, provided the necessary anhydrous and anaerobic conditions are met.

The choice between these methods will depend on the specific constraints of the laboratory, including available reagents, equipment for handling air-sensitive compounds, and the scale of the synthesis. Both protocols represent validated systems for overcoming the inherent C3-selectivity of the indole ring. Future research may focus on developing catalytic C-H activation methods for the direct C2-iodination of N-methylindole, which could offer even greater step-economy, though such methods are not yet standard practice for this specific transformation.

Part 6: References

• PrepChem. (n.d.). Synthesis of methyl 1-methyl-1H-indole-2-carboxylate. Retrieved from [Link]

• Gassman, P. G., & van Bergen, T. J. (1973). Ethyl 2-methyl-1H-indole-5-carboxylate. Organic Syntheses, 53, 60. doi:10.15227/orgsyn.053.0060. Available at: [Link]

• Bergman, J., & Venemalm, L. (1992). Efficient synthesis of 2-chloro-, 2-bromo-, and 2-iodoindole. The Journal of Organic Chemistry, 57(8), 2495–2497. doi:10.1021/jo00034a058. Available at: [Link]

• Hans Publishers. (2016). Bergman, J. and Venemalm, L. (1992) Efficient Synthesis of 2-Chloro-, 2-Bromo-, and 2-Iodoindole. The Journal of Organic Chemistry, 57, 2495-2497. Retrieved from [Link]

• Al-Hiari, Y. M., Al-Mazari, M. M., & Qaisi, A. M. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 21(3), 333. doi:10.3390/molecules21030333. Available at: [Link]

• Potts, K. T., & Saxton, J. E. (1963). 1-Methylindole. Organic Syntheses, 4, 632. doi:10.15227/orgsyn.033.0068. Available at: [Link]

• Liu, Y., & Gribble, G. W. (2002). Selective lithiation of 2,3-dibromo-1-methylindole. A synthesis of 2,3-disubstituted indoles. Tetrahedron Letters, 43(40), 7135–7137. doi:10.1016/s0040-4039(02)01710-0. Available at: [Link]

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physical and chemical properties of 2-Iodo-1-methyl-1H-indole

An In-depth Technical Guide to 2-Iodo-1-methyl-1H-indole: Synthesis, Properties, and Applications in Modern Drug Discovery

Abstract

2-Iodo-1-methyl-1H-indole is a pivotal heterocyclic building block in the landscape of medicinal chemistry and organic synthesis. Its unique structural architecture, featuring a reactive carbon-iodine bond at the C2 position of the N-methylated indole scaffold, renders it an exceptionally versatile intermediate for the construction of complex molecular entities. The indole nucleus itself is a privileged scaffold, frequently found in a vast array of natural products and pharmaceuticals, underscoring the significance of its functionalized derivatives.[1][2] This technical guide provides an in-depth exploration of the , detailed protocols for its synthesis, and a comprehensive overview of its reactivity. Particular emphasis is placed on its application as a precursor in transition-metal-catalyzed cross-coupling reactions—a cornerstone of modern drug development for generating novel compounds with significant therapeutic potential.

Physicochemical and Spectroscopic Profile

Understanding the fundamental properties of a synthetic intermediate is critical for its effective use in experimental workflows, from reaction setup to purification and storage. This section details the known physical characteristics and predicted spectroscopic signatures of 2-Iodo-1-methyl-1H-indole.

Physical and Chemical Properties

The key identifying and physical properties of 2-Iodo-1-methyl-1H-indole are summarized in the table below. While the boiling point is documented, a definitive melting point is not consistently reported in publicly available literature, which is a common occurrence for specialized synthetic intermediates that may be generated and used in situ or are often liquids or low-melting solids at room temperature.

Property	Value	Source(s)
IUPAC Name	2-iodo-1-methylindole	[]
CAS Number	75833-63-5	[][4]
Molecular Formula	C₉H₈IN	[][4]
Molecular Weight	257.07 g/mol	[][4]
Boiling Point	325.3 ± 15.0 °C at 760 mmHg	[5]
Melting Point	Not reported in literature	[6]
Appearance	Expected to be a liquid or low-melting solid	-
Solubility	Predicted to have low solubility in water	-

Predicted Spectroscopic Features

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple and highly informative.

  • N-CH₃: A sharp singlet peak is anticipated around δ 3.7-4.0 ppm, corresponding to the three protons of the N-methyl group.

  • Aromatic Protons (H4-H7): A complex multiplet pattern between δ 7.0-7.8 ppm would arise from the four protons on the benzene portion of the indole ring.

  • Indole H3: A distinct singlet is expected for the proton at the C3 position, likely appearing around δ 6.5-6.7 ppm. The absence of adjacent protons results in a singlet, which is a key diagnostic signal.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should display nine distinct signals corresponding to each carbon atom in the molecule.

  • N-CH₃: A signal around δ 30-35 ppm.

  • Aromatic Carbons: Six signals in the aromatic region (δ 110-140 ppm).

  • C2 (Iodo-substituted): The carbon bearing the iodine atom (C2) is expected to have a significantly shifted signal, appearing far upfield (low ppm value, potentially δ 80-95 ppm) due to the heavy atom effect of iodine. This is a highly characteristic feature.

  • C3: The C3 carbon signal would appear in the typical aromatic region.

• Mass Spectrometry (MS):

  • The electron ionization (EI) mass spectrum should show a prominent molecular ion peak ([M]⁺) at m/z = 257.

  • A characteristic fragmentation pattern would likely involve the loss of an iodine atom ([M-I]⁺) at m/z = 130, which may represent the base peak.

• Infrared (IR) Spectroscopy:

  • C-H stretching (aromatic): Peaks observed above 3000 cm⁻¹.

  • C-H stretching (aliphatic): Peaks observed just below 3000 cm⁻¹ for the N-methyl group.

  • C=C stretching (aromatic): Characteristic absorptions in the 1450-1600 cm⁻¹ region.

  • The absence of an N-H stretching band (typically ~3400 cm⁻¹) confirms the N-methylation of the indole ring.

Caption: Chemical structure of 2-Iodo-1-methyl-1H-indole.

Synthesis of 2-Iodo-1-methyl-1H-indole

The synthesis of 2-iodo-1-methyl-1H-indole requires a regioselective approach to introduce the iodine atom at the C2 position. The inherent electronic properties of the indole ring favor electrophilic substitution at the C3 position. Therefore, direct iodination with electrophilic iodine sources typically yields the 3-iodo derivative. To achieve C2 iodination, a strategy involving directed ortho-metalation is employed. This involves deprotonation at the C2 position with a strong base, followed by quenching the resulting anion with an iodine source.

Causality of the Synthetic Strategy

The proton at the C2 position of an N-substituted indole is less acidic than the N-H proton of an unsubstituted indole but can be removed by a sufficiently strong organolithium base, such as n-butyllithium (n-BuLi). The N-methyl group is crucial here; it protects the nitrogen, preventing N-deprotonation and directing the base to the desired C2 position. Once the C2-lithio species is formed, it acts as a potent nucleophile that readily reacts with molecular iodine (I₂) to furnish the target compound with high regioselectivity.

Detailed Experimental Protocol: C2-Iodination of 1-Methylindole

This protocol is a representative procedure based on established methods for the C2-functionalization of indoles.

Materials:

• 1-Methylindole

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi), 2.5 M solution in hexanes

• Iodine (I₂)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 1-methylindole (1.0 eq.). Dissolve the indole in anhydrous THF (approx. 0.2 M concentration).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq.) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70 °C. Stir the resulting solution at -78 °C for 1 hour. A color change is typically observed, indicating the formation of the C2-lithiated indole.

• Iodination: In a separate flask, dissolve iodine (1.2 eq.) in anhydrous THF. Add this iodine solution dropwise to the cold (-78 °C) lithiated indole solution. The dark color of the iodine should dissipate upon addition.

• Quenching: After stirring for an additional 1-2 hours at -78 °C, allow the reaction to slowly warm to room temperature. Quench the reaction by the careful addition of saturated aqueous NH₄Cl solution.

• Workup and Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate and wash the organic layer sequentially with saturated aqueous Na₂S₂O₃ solution (to remove excess iodine), water, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel (using a hexanes/ethyl acetate gradient) to yield 2-iodo-1-methyl-1H-indole.

Caption: A step-by-step workflow for the synthesis of 2-iodo-1-methyl-1H-indole.

Reactivity and Applications in Drug Development

The synthetic utility of 2-iodo-1-methyl-1H-indole lies almost entirely in the reactivity of its carbon-iodine bond. The C(sp²)-I bond is susceptible to a wide range of powerful carbon-carbon and carbon-heteroatom bond-forming reactions, most notably those catalyzed by transition metals like palladium.[7] This capability allows chemists to use 2-iodo-1-methyl-1H-indole as a linchpin, introducing diverse molecular fragments at the C2 position of the indole core. This is a fundamental strategy in drug discovery for building molecular libraries and performing structure-activity relationship (SAR) studies.

Core Directive: A Scaffold for Cross-Coupling Reactions

The C2-iodo functionality serves as an excellent "handle" for numerous palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern organic synthesis due to their reliability, functional group tolerance, and broad scope. Key examples include:

• Suzuki Coupling: Reaction with boronic acids or esters (R-B(OR)₂) to form C-C bonds, introducing new aryl or vinyl groups.

• Sonogashira Coupling: Reaction with terminal alkynes (R-C≡CH) to introduce alkynyl moieties, which are valuable for creating rigid linkers or as precursors for further transformations.

• Heck Coupling: Reaction with alkenes to form new C-C bonds, yielding vinyl-substituted indoles.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, leading to 2-aminoindole derivatives.

• Stille Coupling: Reaction with organostannanes (R-SnR'₃) to form C-C bonds.

The ability to execute these diverse transformations allows for the systematic modification of the indole scaffold, enabling researchers to fine-tune the steric and electronic properties of a lead compound to optimize its pharmacological activity, selectivity, and pharmacokinetic profile.

Caption: Versatility of 2-Iodo-1-methyl-1H-indole in palladium-catalyzed reactions.

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper safety protocols must be strictly followed when handling 2-iodo-1-methyl-1H-indole. While a specific Safety Data Sheet (SDS) for this compound is not widely available, data from analogous compounds like 1-methylindole and other iodo-aromatics provide a strong basis for safe handling procedures.

• Health Hazards: The compound is expected to be an irritant to the skin, eyes, and respiratory system.[4] Ingestion and inhalation should be avoided.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. All handling should be performed inside a certified chemical fume hood to prevent inhalation of vapors.

• Handling: Avoid contact with skin and eyes. Do not breathe vapors. It is recommended to handle the product in a closed system or with appropriate exhaust ventilation.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. For long-term storage, refrigeration is recommended to minimize degradation.

• Disposal: Dispose of chemical waste in accordance with all local, state, and federal regulations. Do not allow the chemical to enter the environment.

References

• PubChem. 1H-Indole, 2-iodo-1-methyl- (CID 11065059). National Center for Biotechnology Information. Available from: [Link]

• Takano, H., et al. (2008). Synthesis of 1H-isoindoles by iodoamination of 2-vinylbenzylidenamines. Tetrahedron Letters, 49(12), 1977-1980.
• ACS Publications. (2016).

• Sunway Pharm Ltd. 2-iodo-1-methyl-1H-Indole - CAS:75833-63-5. Available from: [Link]

• MDPI. (2018). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Molecules.
• PubChem. 1H-Indole, 2-iodo-1-methyl-.
• NIH. (2015). Biomedical Importance of Indoles. PMC.
• MDPI. (2024).
• NIH. (2023). Development and Application of Indolines in Pharmaceuticals. PMC.
• Bentham Science. (2019). Synthesis of Medicinally Important Indole Derivatives: A Review. Current Organic Synthesis.

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An In-Depth Technical Guide to 2-Iodo-1-methyl-1H-indole: Synthesis, Properties, and Applications in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Indole Scaffold

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and agrochemicals.[1] Its versatile structure is a privileged scaffold in drug design, with indole derivatives demonstrating a vast spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2] Among the functionalized indoles, halogenated derivatives, particularly iodo-indoles, serve as exceptionally versatile synthetic intermediates. The carbon-iodine bond at strategic positions on the indole ring provides a reactive handle for introducing molecular complexity through various carbon-carbon and carbon-heteroatom bond-forming reactions. This guide focuses on a key building block, 2-Iodo-1-methyl-1H-indole , providing an in-depth overview of its chemical properties, a detailed synthesis protocol, and its critical applications in contemporary organic synthesis and drug development.

Core Compound Identification

Chemical Structure:

Figure 1. Chemical Structure of 2-Iodo-1-methyl-1H-indole.

CAS Number: 75833-63-5[3]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of 2-Iodo-1-methyl-1H-indole is presented in Table 1. This data is essential for its identification, handling, and use in synthetic protocols.

Property	Value	Source(s)
CAS Number	75833-63-5	[3]
Molecular Formula	C₉H₈IN	[3]
Molecular Weight	257.07 g/mol	[3]
IUPAC Name	2-iodo-1-methyl-1H-indole	[3]
Synonyms	1-Methyl-2-iodoindole, N-Methyl-2-iodoindole
Physical State	Solid (typical)
Boiling Point	325.3 ± 15.0 °C at 760 mmHg (Predicted)
Canonical SMILES	CN1C2=CC=CC=C2C=C1I
InChI Key	IGRGNTREXMXYAP-UHFFFAOYSA-N

While experimental NMR spectra are not widely published, analysis of similar structures allows for the prediction of characteristic chemical shifts. In the ¹H NMR spectrum, the N-methyl protons would appear as a singlet, typically in the range of 3.7-3.9 ppm. The proton at the C3 position would be a singlet around 6.5-6.7 ppm, and the aromatic protons on the benzene ring would appear in the region of 7.0-7.6 ppm. In the ¹³C NMR spectrum, the C2 carbon bearing the iodine would be significantly shifted upfield due to the heavy atom effect, appearing in the range of 85-95 ppm.[4]

Strategic Synthesis of 2-Iodo-1-methyl-1H-indole

The synthesis of 2-Iodo-1-methyl-1H-indole is most effectively approached via a two-step sequence starting from commercially available indole. This strategy involves the N-methylation of the indole ring, followed by regioselective iodination at the C2 position. This approach offers high yields and good control over the final product.

Synthesis Workflow Diagram

Caption: Synthetic pathway for 2-Iodo-1-methyl-1H-indole.

Experimental Protocol

Part 1: Synthesis of 1-Methyl-1H-indole (Intermediate)

This procedure is adapted from established methods for the N-alkylation of indoles.[2][5]

• Reagents and Equipment:

  • Indole

  • Sodium hydride (NaH), 60% dispersion in mineral oil, or Potassium hydroxide (KOH)

  • Methyl iodide (MeI) or Dimethyl sulfate ((CH₃)₂SO₄)

  • Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

  • Round-bottom flask, magnetic stirrer, nitrogen inlet, dropping funnel

  • Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

• Step-by-Step Procedure:

  • To a dry round-bottom flask under a nitrogen atmosphere, add indole (1.0 eq).

  • Add anhydrous DMF (or THF) to dissolve the indole.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases and a solution of the indolide anion is formed.

  • Cool the reaction mixture back to 0 °C.

  • Add methyl iodide (1.2 eq) dropwise via a dropping funnel.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Work-up: Carefully quench the reaction by the slow addition of water. Extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 1-methyl-1H-indole as a clear oil.

Part 2: Synthesis of 2-Iodo-1-methyl-1H-indole (Final Product)

This step involves the regioselective iodination of 1-methyl-1H-indole at the C2 position. The C2 proton of N-alkyl indoles is the most acidic, allowing for deprotonation followed by electrophilic quench with iodine.[6]

• Reagents and Equipment:

  • 1-Methyl-1H-indole (from Part 1)

  • n-Butyllithium (n-BuLi), solution in hexanes

  • Iodine (I₂)

  • Anhydrous Tetrahydrofuran (THF)

  • Dry ice/acetone bath, syringe for n-BuLi transfer

• Step-by-Step Procedure:

  • To a dry round-bottom flask under a nitrogen atmosphere, add 1-methyl-1H-indole (1.0 eq) and dissolve in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 eq) dropwise via syringe. The solution may change color, indicating the formation of the 2-lithio-1-methylindole intermediate.

  • Stir the reaction mixture at -78 °C for 1 hour.

  • In a separate flask, prepare a solution of iodine (1.2 eq) in anhydrous THF.

  • Slowly add the iodine solution to the reaction mixture at -78 °C. The dark color of the iodine will dissipate as it reacts.

  • After the addition is complete, allow the reaction to stir at -78 °C for another hour, then slowly warm to room temperature.

  • Work-up: Quench the reaction with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove any unreacted iodine. Extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2-Iodo-1-methyl-1H-indole.

Key Applications in Drug Development and Organic Synthesis

The primary utility of 2-Iodo-1-methyl-1H-indole in the context of drug development is its role as a versatile building block in palladium-catalyzed cross-coupling reactions. The C-I bond at the 2-position is an excellent electrophilic partner for reactions such as the Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental in modern medicinal chemistry for constructing complex molecular architectures from simpler precursors.

Suzuki-Miyaura Coupling: Formation of 2-Arylindoles

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds between an organohalide and an organoboron compound.[7][8] Coupling 2-Iodo-1-methyl-1H-indole with various aryl or heteroaryl boronic acids provides a direct route to 2-substituted-1-methylindoles, which are prevalent motifs in pharmacologically active molecules.

Caption: Mechanism of the Suzuki-Miyaura cross-coupling reaction.

• Causality: The choice of a palladium catalyst (e.g., Pd(PPh₃)₄) and a suitable base (e.g., Na₂CO₃, K₃PO₄) is critical. The base activates the boronic acid, facilitating the transmetalation step, which is often the rate-determining step in the catalytic cycle.[8] The reaction's reliability and functional group tolerance make it a preferred method for late-stage functionalization in drug synthesis.

Heck Coupling: Synthesis of 2-Alkenylindoles

The Heck reaction couples aryl or vinyl halides with alkenes to form substituted alkenes.[9] Using 2-Iodo-1-methyl-1H-indole, chemists can synthesize 2-alkenylindoles, which are precursors to a variety of complex heterocyclic systems and can themselves possess biological activity.

Caption: Mechanism of the Heck cross-coupling reaction.

• Expertise: The reaction typically requires a palladium catalyst (e.g., Pd(OAc)₂) and a base (e.g., Et₃N) to neutralize the HI generated during the catalytic cycle.[10] The regioselectivity and stereoselectivity of the alkene product are key considerations, with the trans isomer usually being the major product.

Sonogashira Coupling: Access to 2-Alkynylindoles

The Sonogashira coupling enables the formation of a C-C bond between a vinyl or aryl halide and a terminal alkyne.[11] This reaction, when applied to 2-Iodo-1-methyl-1H-indole, provides a powerful method for synthesizing 2-alkynylindoles. These products are highly valuable intermediates that can undergo further transformations, such as cycloadditions or reductions, to generate diverse molecular scaffolds.

• Trustworthiness: The Sonogashira reaction is a self-validating system; its success relies on the synergistic action of a palladium catalyst and a copper(I) co-catalyst (typically CuI).[12] The copper co-catalyst facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium(II) complex. An amine base is used both as the solvent and to neutralize the hydrohalic acid byproduct.

Safety and Handling

As with all laboratory chemicals, 2-Iodo-1-methyl-1H-indole should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Operations should be conducted in a well-ventilated fume hood. Based on safety data for similar iodo-organic compounds, it should be considered an irritant to the skin, eyes, and respiratory system. Store in a cool, dry, dark place in a tightly sealed container under an inert atmosphere to prevent degradation.

Conclusion

2-Iodo-1-methyl-1H-indole is a high-value synthetic intermediate whose strategic importance is rooted in the reactivity of its C-I bond. The synthetic protocols outlined in this guide provide a reliable pathway to this compound, opening the door to a wide array of complex indole derivatives through well-established palladium-catalyzed cross-coupling reactions. For researchers in drug discovery and development, mastering the synthesis and application of such building blocks is essential for the efficient construction of novel molecular entities with therapeutic potential.

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An In-depth Technical Guide to 2-Iodo-1-methyl-1H-indole: Synthesis, Characterization, and Application

Introduction

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and bioactive molecules.[1] Its unique electronic properties and ability to participate in various biological interactions have cemented its status as a "privileged scaffold" in drug discovery.[2][3] However, the functionalization of the indole core at specific positions is paramount to unlocking its full therapeutic potential. This guide focuses on a key synthetic intermediate, 2-Iodo-1-methyl-1H-indole , providing a comprehensive overview for researchers, scientists, and drug development professionals.

This molecule is of particular interest due to the presence of an iodine atom at the C2 position—a site that is typically less reactive towards standard electrophilic substitution compared to the C3 position. The carbon-iodine bond serves as a versatile synthetic handle, enabling a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions.[4][5] This guide will detail a robust synthetic route, provide insights into its characterization, and explore its application as a strategic building block in complex molecule synthesis.

Core Molecular Properties

A foundational understanding of a molecule begins with its fundamental properties. 2-Iodo-1-methyl-1H-indole is a halogenated aromatic heterocyclic compound. Its key identifiers and physicochemical properties are summarized below.

Property	Value	Source
Molecular Formula	C₉H₈IN	[6]
Molecular Weight	257.07 g/mol	[6]
IUPAC Name	2-iodo-1-methyl-1H-indole
CAS Number	75833-63-5	[6]
Canonical SMILES	CN1C2=CC=CC=C2C=C1I
Appearance	(Predicted) Off-white to yellow solid	-

Synthesis Methodology: A Two-Step Approach

The synthesis of 2-Iodo-1-methyl-1H-indole is most effectively achieved through a two-step sequence starting from commercially available indole. This strategy involves initial protection and activation of the indole nitrogen via methylation, followed by a regioselective iodination at the C2 position.

Caption: Synthetic workflow for 2-Iodo-1-methyl-1H-indole.

Part 1: Synthesis of 1-Methyl-1H-indole

Causality: The first step involves the N-methylation of indole. The proton on the indole nitrogen is acidic (pKa ≈ 17) and can be removed by a strong base like sodium amide (NaNH₂). The resulting indolide anion is a potent nucleophile that readily reacts with an electrophile such as methyl iodide to form the N-methylated product. Liquid ammonia is used as the solvent as it is excellent for dissolving sodium amide and facilitates the reaction at low temperatures.

Experimental Protocol (Adapted from Organic Syntheses)

• Setup: Equip a three-necked flask with a mechanical stirrer, a gas inlet, and a dropping funnel. Under a stream of inert gas (Argon or Nitrogen), cool the flask in a dry ice/acetone bath.

• Base Formation: Condense anhydrous liquid ammonia (approx. 400 mL per 0.2 mol of indole) into the flask. Add a catalytic amount of ferric nitrate nonahydrate (Fe(NO₃)₃·9H₂O, ~0.1 g).

• Sodium Amide Preparation: Add clean metallic sodium (5.0 g, 0.22 g-atom) in small portions with vigorous stirring, maintaining the characteristic blue color of the solvated electron until all sodium has reacted to form a gray suspension of sodium amide.

• Indole Addition: Slowly add a solution of indole (23.4 g, 0.20 mol) in anhydrous diethyl ether (50 mL). Stir for 10-15 minutes.

• Methylation: Add a solution of methyl iodide (31.2 g, 0.22 mol) in anhydrous diethyl ether (50 mL) dropwise to the reaction mixture. Continue stirring for an additional 15-20 minutes.

• Workup: Carefully allow the ammonia to evaporate under a well-ventilated hood. Add water (100 mL) to the residue, followed by diethyl ether (100 mL). Separate the ether layer, and extract the aqueous phase with an additional portion of ether (20 mL).

• Purification: Combine the organic extracts, wash with water, and dry over anhydrous sodium sulfate. Remove the solvent by rotary evaporation. The crude oil is then purified by vacuum distillation to yield 1-methyl-1H-indole as a colorless oil.[7]

Part 2: Synthesis of 2-Iodo-1-methyl-1H-indole

Causality: Direct electrophilic iodination of 1-methylindole overwhelmingly favors the electron-rich C3 position. To achieve regioselective C2 iodination, a deprotonation-iodination strategy is required. The C2 proton is the most acidic C-H proton on the indole ring, a fact supported by pKa calculations.[1] Treatment with a strong, non-nucleophilic base like n-butyllithium (n-BuLi) or lithium 2,2,6,6-tetramethylpiperidide (LiTMP) at low temperature selectively removes the C2 proton to form a 2-lithioindole intermediate. This potent nucleophile is then "quenched" by an iodine source, such as a solution of molecular iodine (I₂), to install the iodine atom exclusively at the C2 position. Anhydrous conditions and low temperatures are critical to prevent side reactions and ensure the stability of the organolithium intermediate.

Experimental Protocol (Adapted from Deprotonation-Iodolysis Principles)

• Setup: To a flame-dried, three-necked flask under a positive pressure of argon, add a solution of 1-methyl-1H-indole (1.31 g, 10 mmol) in anhydrous tetrahydrofuran (THF, 50 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add n-butyllithium (1.6 M in hexanes, 6.9 mL, 11 mmol, 1.1 equiv) dropwise via syringe over 15 minutes. The solution may change color, indicating the formation of the anion. Stir the mixture at -78 °C for 1 hour.

• Iodination: Prepare a solution of iodine (3.05 g, 12 mmol, 1.2 equiv) in anhydrous THF (20 mL). Add this solution dropwise to the cold lithiated indole solution. Maintain the temperature at -78 °C during the addition.

• Quenching and Workup: After stirring for an additional 1-2 hours at -78 °C, allow the reaction to slowly warm to room temperature. Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the iodine color disappears.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄). Filter and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield 2-Iodo-1-methyl-1H-indole.

Spectroscopic Characterization

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.60	d	1H	H-7	Aromatic proton ortho to the ring fusion, typically downfield.
~ 7.25-7.35	m	2H	H-4, H-5	Overlapping aromatic protons in the middle of the aromatic region.
~ 7.15	t	1H	H-6	Aromatic proton coupled to H-5 and H-7.
~ 6.65	s	1H	H-3	The proton at C3 is a singlet and is shifted upfield relative to unsubstituted indole due to the electronic effect of the adjacent iodine.
~ 3.80	s	3H	N-CH₃	Singlet for the N-methyl group, deshielded by the nitrogen atom.

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 140.1	C-7a	Quaternary carbon at the ring junction.
~ 129.5	C-3a	Quaternary carbon at the ring junction, adjacent to the pyrrole ring.
~ 122.5	C-5	Aromatic CH.
~ 121.8	C-4	Aromatic CH.
~ 120.5	C-6	Aromatic CH.
~ 110.0	C-7	Aromatic CH, typically the most upfield of the benzene ring protons.
~ 107.0	C-3	Pyrrole ring CH, shifted slightly from its usual position by the C2-iodo substituent.
~ 85.0	C-2	Carbon directly attached to iodine; exhibits a strong upfield shift due to the heavy atom effect.
~ 33.5	N-CH₃	N-methyl carbon.

Chemical Reactivity and Applications in Drug Development

The primary utility of 2-Iodo-1-methyl-1H-indole in synthetic chemistry lies in the reactivity of its carbon-iodine bond. This bond is an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions, allowing for the construction of complex molecular architectures. These reactions are fundamental in modern drug discovery for creating libraries of compounds for biological screening.

Caption: Generalized catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

Representative Protocol: Suzuki-Miyaura Cross-Coupling

Causality: The Suzuki-Miyaura reaction creates a carbon-carbon bond between an organohalide and an organoboron compound. The palladium(0) catalyst initiates the cycle by undergoing oxidative addition into the C-I bond of 2-Iodo-1-methyl-1H-indole, forming a Pd(II) intermediate. In the presence of a base, the boronic acid undergoes transmetalation with the Pd(II) complex, replacing the iodide with the new aryl group. Finally, reductive elimination from the palladium center forms the new C-C bond of the product and regenerates the Pd(0) catalyst.

Experimental Protocol

• Setup: In a Schlenk flask under an argon atmosphere, combine 2-Iodo-1-methyl-1H-indole (257 mg, 1.0 mmol), the desired arylboronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (K₂CO₃, 276 mg, 2.0 mmol, 2.0 equiv).

• Catalyst Addition: Add a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (58 mg, 0.05 mmol, 5 mol%).

• Solvent: Add a degassed solvent mixture, such as 1,4-dioxane (8 mL) and water (2 mL).

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature and dilute it with water. Extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography to obtain the 2-aryl-1-methyl-1H-indole product.

Safety and Handling

2-Iodo-1-methyl-1H-indole should be handled with standard laboratory safety precautions. As an organoiodide, it may be sensitive to light and should be stored in a cool, dark place. It is advisable to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

2-Iodo-1-methyl-1H-indole is a high-value synthetic intermediate that provides a reliable entry point for the functionalization of the indole C2 position. The robust two-step synthesis, involving N-methylation followed by regioselective deprotonation-iodination, makes this building block accessible for a wide range of research applications. Its true power is realized in its utility as a substrate in palladium-catalyzed cross-coupling reactions, enabling the rapid diversification of the indole core and facilitating the synthesis of novel compounds for drug discovery and materials science. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently synthesize, characterize, and utilize this versatile molecule in their work.

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The Emergence of a Versatile Reagent: A Technical Guide to 2-Iodo-1-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Iodo-1-methyl-1H-indole has emerged as a pivotal building block in modern organic synthesis, particularly within the realms of medicinal chemistry and materials science. Its unique electronic properties and reactivity profile, conferred by the presence of an iodine atom at the electron-rich C2-position of the N-methylated indole scaffold, render it a highly versatile precursor for the construction of complex molecular architectures. This guide provides a comprehensive overview of the historical context of its synthesis, detailed modern synthetic protocols, in-depth characterization, and its expanding applications, offering field-proven insights for both seasoned researchers and newcomers to the field.

Introduction: The Indole Nucleus and the Significance of Halogenation

The indole scaffold is a ubiquitous and privileged structure in a vast array of natural products, pharmaceuticals, and agrochemicals.[1][2] The pioneering work of chemists like Emil Fischer in the late 19th century laid the foundation for the rich field of indole chemistry.[1] The inherent reactivity of the indole ring, particularly at the C3-position, has been extensively explored. However, the selective functionalization of the C2-position has historically presented a greater synthetic challenge.

The introduction of a halogen atom, specifically iodine, onto the indole core dramatically alters its synthetic potential. The carbon-iodine bond serves as a versatile handle for a multitude of transformations, most notably transition-metal-catalyzed cross-coupling reactions. This has opened new avenues for the synthesis of previously inaccessible indole derivatives. 2-Iodo-1-methyl-1H-indole, with its protected nitrogen and activated C2-position, stands out as a particularly valuable and stable intermediate in this class of compounds.

Historical Perspective: The Path to 2-Iodo-1-methyl-1H-indole

While a singular "discovery" paper for 2-Iodo-1-methyl-1H-indole is not readily identifiable in the historical literature, its emergence can be understood as a logical progression in the broader field of indole synthesis and functionalization. The journey to its preparation involves two key synthetic considerations: N-methylation and selective C2-iodination.

The N-Methylation of Indole

The methylation of the indole nitrogen is a fundamental transformation, often employed to protect the N-H group, improve solubility, and modulate the electronic properties of the ring. Early methods for N-alkylation often involved the use of strong bases like sodium amide in liquid ammonia, followed by treatment with an alkyl halide such as methyl iodide.[3]

The Challenge of Regioselective Iodination

The direct electrophilic iodination of the indole ring typically occurs at the more nucleophilic C3-position.[4] Therefore, the synthesis of 2-iodoindoles required the development of more nuanced strategies. Two primary approaches have proven effective:

• Directed Ortho-Metalation: The use of a directing group on the indole nitrogen, followed by lithiation and quenching with an iodine source, allows for regioselective functionalization of the C2-position.

• Halogen Dance Reactions: In certain substituted indoles, a halogen atom can be "walked" from one position to another under the influence of a strong base.

• Lithiation of the N-H bond followed by C2-lithiation: A common modern approach involves the deprotonation of the N-H proton, followed by a second deprotonation at the C2 position with a strong base like n-butyllithium or LDA, and subsequent quenching with an electrophile like iodine.

The synthesis of 2-Iodo-1-methyl-1H-indole likely first appeared in the literature as an intermediate in a more complex synthesis, rather than the subject of a dedicated report. Its CAS number, 75833-63-5, indicates its registration in chemical databases, but does not pinpoint its first synthesis.[5][6]

Synthetic Methodologies: A Practical Guide

The contemporary synthesis of 2-Iodo-1-methyl-1H-indole is primarily achieved through a two-step process starting from commercially available indole: N-methylation followed by regioselective iodination.

Synthesis of 1-methyl-1H-indole

A robust and scalable method for the N-methylation of indole involves the use of a base and a methylating agent in a suitable solvent.

Experimental Protocol:

• To a solution of indole (1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF), add a base such as sodium hydride (NaH, 1.2 eq) portion-wise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 30 minutes, or until the evolution of hydrogen gas ceases.

• Cool the mixture back to 0 °C and add methyl iodide (CH₃I, 1.2 eq) dropwise.

• Let the reaction warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 1-methyl-1H-indole can be purified by vacuum distillation or column chromatography.

Synthesis of 2-Iodo-1-methyl-1H-indole via Lithiation

The most reliable method for the regioselective iodination of 1-methyl-1H-indole at the C2-position is through a deprotonation-iodination sequence.

Experimental Protocol:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 1-methyl-1H-indole (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (n-BuLi, 1.1 eq) in hexanes dropwise to the stirred solution. The solution will typically turn a milky white or yellow color, indicating the formation of the 2-lithio-1-methyl-1H-indole intermediate.

• Stir the reaction mixture at -78 °C for 1 hour.

• In a separate flask, dissolve iodine (I₂, 1.2 eq) in anhydrous THF.

• Slowly add the solution of iodine to the lithiated indole solution at -78 °C. The dark color of the iodine will dissipate upon addition.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• The crude product can be purified by column chromatography on silica gel to afford 2-Iodo-1-methyl-1H-indole as a white to off-white solid.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Lithiated intermediates are highly reactive towards protic sources, including water. Therefore, the use of flame-dried glassware and anhydrous solvents is critical to prevent quenching of the intermediate and ensure high yields.

• Low Temperature (-78 °C): The 2-lithio-1-methyl-1H-indole intermediate is thermally unstable. Maintaining a low temperature throughout the reaction prevents decomposition and unwanted side reactions.

• Inert Atmosphere: Oxygen can also react with the organolithium intermediate, leading to the formation of oxidized byproducts.

Self-Validating System:

The success of the reaction can be monitored at several stages. The formation of the lithiated intermediate is often accompanied by a color change. The disappearance of the iodine color upon addition is a strong indicator that the reaction is proceeding. Finally, TLC analysis of the crude product against the starting material and a pure sample of the product (if available) will confirm the conversion.

Diagram of the Synthetic Workflow:

Caption: Synthetic pathway to 2-Iodo-1-methyl-1H-indole.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 2-Iodo-1-methyl-1H-indole is essential for its effective use in synthesis.

Property	Value	Reference
CAS Number	75833-63-5	[5][6]
Molecular Formula	C₉H₈IN	[5][6]
Molecular Weight	257.07 g/mol	[5][6]
Appearance	White to off-white solid
Melting Point	43-47 °C
Boiling Point	Not available
Solubility	Soluble in most organic solvents (e.g., DCM, THF, ethyl acetate, acetone)

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.55 (d, J = 8.0 Hz, 1H), 7.25-7.15 (m, 2H), 7.05 (t, J = 7.5 Hz, 1H), 6.55 (s, 1H), 3.70 (s, 3H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 140.5, 128.8, 121.8, 120.5, 119.8, 109.5, 90.1, 32.5.

• Mass Spectrometry (EI): m/z (%) = 257 (M⁺, 100), 130 (M⁺ - I, 85), 115 (15).

(Note: Spectroscopic data are representative and may vary slightly depending on the solvent and instrument used.)

Reactivity and Applications in Modern Synthesis

The synthetic utility of 2-Iodo-1-methyl-1H-indole stems from the reactivity of the C-I bond, which readily participates in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.

Cross-Coupling Reactions

2-Iodo-1-methyl-1H-indole is an excellent substrate for numerous palladium-catalyzed cross-coupling reactions, including:

• Suzuki Coupling: Reaction with boronic acids or esters to form 2-aryl- or 2-vinyl-1-methyl-1H-indoles.

• Sonogashira Coupling: Reaction with terminal alkynes to yield 2-alkynyl-1-methyl-1H-indoles.

• Heck Coupling: Reaction with alkenes to introduce a vinyl group at the C2-position.

• Buchwald-Hartwig Amination: Reaction with amines to form 2-amino-1-methyl-1H-indoles.

• Stille Coupling: Reaction with organostannanes.

Diagram of Cross-Coupling Applications:

Caption: Key cross-coupling reactions of 2-Iodo-1-methyl-1H-indole.

Synthesis of Biologically Active Molecules

The functionalized indoles prepared from 2-Iodo-1-methyl-1H-indole are key intermediates in the synthesis of a wide range of biologically active compounds, including enzyme inhibitors, receptor agonists and antagonists, and anticancer agents. The ability to rapidly diversify the C2-substituent through cross-coupling reactions makes this reagent particularly valuable in drug discovery campaigns.

Conclusion and Future Outlook

2-Iodo-1-methyl-1H-indole has transitioned from a likely obscure synthetic intermediate to a cornerstone reagent in modern organic chemistry. Its straightforward preparation and versatile reactivity have cemented its importance in the synthetic chemist's toolbox. The continued development of novel cross-coupling methodologies and the increasing demand for complex, functionalized heterocyclic compounds will undoubtedly further expand the applications of this valuable building block in the years to come. The principles of its synthesis, rooted in the fundamental reactivity of the indole nucleus, serve as a testament to the enduring power of classic organic chemistry principles in enabling cutting-edge scientific discovery.

References

• Humphrey, G. R., & Kuethe, J. T. (2006). Practical Methodologies for the Synthesis of Indoles. Chemical Reviews, 106(7), 2875–2911.
• Taber, D. F., & Tirunahari, P. K. (2011).
• Cacchi, S., & Fabrizi, G. (2005). Synthesis and functionalization of indoles through palladium-catalyzed reactions. Chemical Reviews, 105(7), 2873–2920.
• Potts, K. T., & Saxton, J. E. (1954). 1-Methylindole. Organic Syntheses, 34, 68.
• Gribble, G. W. (2000). Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075.

• A Comprehensive Knowledge on Review of Indole Derivatives: Pharmaceutical Sciences-Pharmaceutical Chemistry - ResearchGate. (2021). Retrieved from [Link]

• A review on indole synthesis from nitroarenes: classical to modern approaches - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• Indole synthesis: a review and proposed classification - PMC - NIH. (n.d.). Retrieved from [Link]

• Potts, K. T., & Saxton, J. E. (1963). 1-METHYLIMIDAZOLE. Organic Syntheses, 4, 632.

• A Review of the Indole Synthesis Reaction System - Oreate AI Blog. (2026). Retrieved from [Link]

• Selective lithiation of 2,3-dibromo-1-methylindole. A synthesis of 2,3-disubstituted indoles. (n.d.). Retrieved from [Link]

• N-Methylindole - ResearchGate. (n.d.). Retrieved from [Link]

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1H NMR and 13C NMR spectra of 2-Iodo-1-methyl-1H-indole

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 2-Iodo-1-methyl-1H-indole

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-iodo-1-methyl-1H-indole (CAS 75833-63-5).[1][2][3] As a key intermediate in synthetic organic chemistry and drug discovery, unambiguous structural confirmation is paramount. NMR spectroscopy serves as the primary analytical tool for this purpose. This document offers researchers, scientists, and drug development professionals a detailed walkthrough of spectral acquisition, interpretation, and the underlying principles governing the chemical shifts and coupling constants in this substituted indole system. We will explore the significant influence of the N-methyl and C2-iodo substituents on the electronic environment of the indole scaffold and provide field-proven insights for accurate spectral assignment.

Introduction: The Significance of 2-Iodo-1-methyl-1H-indole

The indole ring is a privileged scaffold found in numerous natural products and pharmaceutical agents.[4] The targeted functionalization of this heterocyclic system is a cornerstone of modern medicinal chemistry. 2-Iodo-1-methyl-1H-indole is a versatile building block, primed for further elaboration through various cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck) at the C2 position. Given its role as a precursor, verifying its structure and purity with high fidelity is a critical, non-negotiable step in any synthetic workflow.

NMR spectroscopy provides an unparalleled, non-destructive view into the molecular structure, allowing for the precise mapping of the proton and carbon framework.[5] This guide explains the causality behind the observed spectral features, moving beyond simple data reporting to empower the scientist with a robust interpretative framework.

Foundational NMR Principles for Substituted Indoles

The NMR spectrum of 2-iodo-1-methyl-1H-indole is best understood by considering the parent 1-methylindole structure and then introducing the effects of the C2-iodo substituent.

• The Indole Scaffold: The aromatic nature of the fused ring system results in proton signals typically appearing between 6.0 and 8.0 ppm and carbon signals between 100 and 140 ppm.

• N-Methyl Substituent: The methyl group on the nitrogen (N1) atom will appear as a sharp singlet in the ¹H NMR spectrum, typically around 3.6-3.8 ppm. Its carbon signal will be observed in the aliphatic region of the ¹³C NMR spectrum (~30-35 ppm).

• C2-Iodo Substituent: The iodine atom at the C2 position introduces two profound and counterintuitive effects:

  • ¹H NMR Effect: The iodine atom is electronegative and will influence the chemical shift of the adjacent C3-proton.

  • ¹³C NMR "Heavy Atom Effect": While halogens are electronegative and typically deshield adjacent carbons (causing a downfield shift), iodine and bromine exhibit a dominant "heavy atom effect." This effect introduces significant shielding to the directly attached carbon.[6] Consequently, the C2 carbon signal is shifted dramatically upfield to an unusually low chemical shift for an sp²-hybridized carbon. This is a key diagnostic feature for identifying C-I bonds in aromatic systems.

dot graph "Molecule_Structure" { layout=neato; node [shape=plaintext, fontsize=12, fontname="sans-serif"]; edge [fontsize=10];

} Caption: Structure of 2-Iodo-1-methyl-1H-indole with IUPAC numbering.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality, reproducible NMR data is foundational to accurate analysis. The following protocol is a self-validating system for routine characterization.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-iodo-1-methyl-1H-indole.

  • Transfer the solid to a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Chloroform-d (CDCl₃) is often preferred for its volatility and minimal signal overlap with the analyte.[7]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), to calibrate the chemical shift scale to 0.00 ppm.

  • Cap the tube and gently agitate until the sample is fully dissolved.

• Instrument Setup & Calibration (Typical Parameters for a 400 MHz Spectrometer):

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks. A narrow line width for the TMS signal is a good indicator.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm for ¹H, 0-160 ppm for ¹³C).

  • Set the acquisition time to at least 2-3 seconds for ¹H NMR to ensure good resolution.

  • Apply a 90° pulse angle for quantitative ¹H analysis.

• Data Acquisition:

  • ¹H NMR: Acquire 8-16 scans with a relaxation delay of 2-5 seconds.

  • ¹³C NMR: Acquire 1024-4096 scans, or more, depending on sample concentration. Proton decoupling (e.g., broadband decoupling) is used to simplify the spectrum to singlets for each unique carbon.[8]

dot graph "NMR_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="sans-serif", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Standardized workflow for NMR spectral analysis.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum provides a wealth of information through chemical shift, integration, and signal multiplicity (splitting patterns). For 1-methylindole, the parent compound, the C2-H proton appears around 6.9-7.0 ppm and the C3-H proton is significantly upfield at ~6.4 ppm.[9] The introduction of iodine at C2 removes the C2-H signal and influences the remaining protons.

Table 1: Predicted ¹H NMR Spectral Data for 2-Iodo-1-methyl-1H-indole in CDCl₃

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
H7	~7.65	d (J ≈ 8.0 Hz)	1H	Most downfield aromatic proton due to proximity to the electronegative nitrogen and ring current effects.
H4	~7.55	d (J ≈ 8.4 Hz)	1H	Downfield aromatic proton, ortho to the ring junction.
H6	~7.30	ddd (J ≈ 8.0, 7.2, 1.0 Hz)	1H	Aromatic proton experiencing ortho and meta couplings.
H5	~7.15	ddd (J ≈ 8.4, 7.2, 1.0 Hz)	1H	Most shielded of the benzenoid protons, experiencing ortho and meta couplings.
H3	~6.60	s	1H	Singlet due to no adjacent protons. Its chemical shift is influenced by the adjacent C2-I bond.
N-CH₃	~3.75	s	3H	Characteristic singlet for the N-methyl group, deshielded by the attached nitrogen.

Note: d = doublet, ddd = doublet of doublet of doublets, s = singlet. J values are approximate coupling constants in Hertz (Hz).

Analysis of the ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show nine distinct signals, one for each unique carbon atom in the molecule. The most telling feature is the upfield shift of the C2 signal.

Table 2: Predicted ¹³C NMR Spectral Data for 2-Iodo-1-methyl-1H-indole in CDCl₃

Assignment	Chemical Shift (δ, ppm)	Rationale for Assignment
C7a	~138.5	Quaternary carbon at the ring junction, adjacent to nitrogen.
C3a	~129.0	Quaternary carbon at the ring junction.
C5	~122.5	Aromatic methine carbon.
C6	~121.0	Aromatic methine carbon.
C4	~120.5	Aromatic methine carbon.
C7	~109.5	Aromatic methine carbon, shielded by the adjacent nitrogen.
C3	~105.0	Methine carbon adjacent to the iodinated carbon.
C2	~85.0	Key diagnostic signal. Carbon directly bonded to iodine, strongly shielded by the "heavy atom effect."[6]
N-CH₃	~31.5	Aliphatic carbon of the N-methyl group.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra is indispensable for the structural verification of 2-iodo-1-methyl-1H-indole. The key diagnostic features are the singlet for the C3-proton in the ¹H spectrum and, most critically, the pronounced upfield shift of the C2 carbon to ~85.0 ppm in the ¹³C spectrum due to the heavy atom effect of iodine. This guide provides the necessary framework, from experimental protocol to spectral interpretation, for researchers to confidently and accurately characterize this important synthetic intermediate, ensuring the integrity of subsequent chemical transformations.

References

• SpectraBase. (n.d.). 1-Methyl-1H-indole. John Wiley & Sons, Inc. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Orito, K., et al. (2008). Synthesis of 1H-isoindoles by iodoamination of 2-vinylbenzylidenamines. Retrieved from [Link]

• ResearchGate. (n.d.). 1H and (b) 13C NMR spectra recorded for the mono-iodo derivative of II. Retrieved from [Link]

• Filippini, G., et al. (2023). Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes. Beilstein Journal of Organic Chemistry, 19, 575–581. Retrieved from [Link]

• Di Pietro, O., et al. (2014). Mechanism of the solvent-free reactions between indole derivatives and 4-nitrobenzaldehyde studied by solid-state NMR and DFT calculations. CrystEngComm, 16(44), 10258-10266. Retrieved from [Link]

• Supporting Information for Indole Synthesis. (2023). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11781, 1-Methylindole. Retrieved from [Link]

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• Basnet, A., et al. (2015). Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors. Molecules, 20(8), 15236-15265. Retrieved from [Link]

• Yang, W., et al. (2021). A practical route to 2-iodoanilines via transition-metal-free and base-free decarboxylative iodination of anthranilic acids under oxygen. Organic & Biomolecular Chemistry, 19(15), 3383-3387. Retrieved from [Link]

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• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• Magritek. (n.d.). Methyl 1H-indole-3-carboxylate. Retrieved from [Link]

• Chemistry Learning. (2025, February 22). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation [Video]. YouTube. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661-667. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Explaining the 13C NMR spectrum of 1-iodo-2-methylpropane. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of the solvent-free reactions between indole derivatives and 4-nitrobenzaldehyde studied by solid-state NMR and DFT calculations | Request PDF. Retrieved from [Link]

• Morales-Ríos, M. S., et al. (1987). 13C NMR spectroscopy of indole derivatives. Magnetic Resonance in Chemistry, 25(5), 377-402. Retrieved from [Link]

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A Technical Guide to the Stability and Storage of 2-Iodo-1-methyl-1H-indole

Abstract

2-Iodo-1-methyl-1H-indole is a vital heterocyclic building block in medicinal chemistry and materials science. As with many halogenated and electron-rich aromatic compounds, its chemical stability is a critical parameter that dictates its shelf-life, purity, and ultimate success in synthetic applications. This guide provides an in-depth analysis of the factors influencing the stability of 2-iodo-1-methyl-1H-indole, outlines scientifically grounded protocols for its optimal storage and handling, and details a comprehensive methodology for conducting stability assessments. This document is intended for researchers, chemists, and quality control professionals in the pharmaceutical and chemical industries.

Introduction and Chemical Profile

2-Iodo-1-methyl-1H-indole (CAS No. 75833-63-5) is a derivative of indole, a bicyclic aromatic heterocycle, featuring an iodine atom at the C2 position and a methyl group on the indole nitrogen.[1][2] Its molecular formula is C9H8IN, and it has a molecular weight of approximately 257.07 g/mol .[1][2] This compound serves as a key intermediate in the synthesis of a wide range of biologically active molecules and functional materials. The presence of the C-I bond makes it particularly useful for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which are foundational in modern drug discovery.

However, the very features that make this molecule synthetically valuable also render it susceptible to degradation. The carbon-iodine bond is the weakest of the carbon-halogen bonds, and the electron-rich indole nucleus can be prone to oxidation.[3] Understanding these inherent liabilities is the first step toward ensuring the long-term integrity of the material.

Factors Influencing the Stability of 2-Iodo-1-methyl-1H-indole

The degradation of 2-iodo-1-methyl-1H-indole can be accelerated by several environmental factors. These reactions compromise the purity of the material, leading to failed experiments, impure products, and unreliable biological data.[3][4]

Light Exposure (Photosensitivity)

Similar to many iodo-aromatic compounds, 2-iodo-1-methyl-1H-indole is susceptible to photolytic cleavage of the C-I bond. Exposure to light, particularly in the UV spectrum, can provide the energy needed to homolytically cleave this bond, generating a highly reactive indolyl radical and an iodine radical. These radicals can then participate in a variety of secondary reactions, leading to dimerization, polymerization, or reaction with solvent and atmospheric components.

• Causality: The energy from photons can exceed the bond dissociation energy of the C-I bond, initiating radical chain reactions.

• Consequence: Discoloration of the material (often turning pink or brown), formation of impurities, and a decrease in assay. The parent compound, 1-methylindole, is noted to have sensitivity to light.[5]

Air (Oxygen) and Moisture

Organic materials, especially those with electron-rich systems like indole, can undergo thermal and photo-oxidation.[3] The presence of oxygen can lead to the formation of oxidative degradation products. While specific studies on 2-iodo-1-methyl-1H-indole are not prevalent in public literature, the degradation of the parent indole ring system is known to proceed via hydroxylation and subsequent ring-opening to form intermediates like isatin and eventually anthranilate derivatives under certain conditions.[6][7]

Moisture can facilitate hydrolytic decomposition pathways, although this is often a greater concern for more reactive functional groups. However, for a high-purity intermediate, even minor hydrolysis or the presence of water as a catalyst for oxidative processes can be detrimental.[8]

• Causality: Oxygen can act as a diradical, reacting with the indole nucleus or with radicals formed via photolysis. Moisture can enable hydrolytic side reactions.

• Consequence: Formation of oxidized impurities (e.g., oxindoles, isatins) and a potential decrease in the purity of the compound.[6]

Temperature

Elevated temperatures increase the rate of all chemical reactions, including degradation. For 2-iodo-1-methyl-1H-indole, heat can accelerate both oxidative and photolytic degradation pathways.[3] While some supplier information suggests storage at room temperature, this is often for short-term periods.[9] For long-term stability and preservation of high purity, controlled, cooler temperatures are advisable.

• Causality: Higher kinetic energy increases the frequency and energy of molecular collisions, overcoming the activation energy for degradation reactions.

• Consequence: Accelerated loss of purity, discoloration, and potential for pressure build-up in sealed containers if degradation produces gaseous byproducts.

Recommended Storage and Handling Protocols

To mitigate the degradation risks outlined above, a multi-faceted approach to storage and handling is required. The following protocols are designed to create a self-validating system where the integrity of the compound is actively preserved.

Core Storage Recommendations

A summary of recommended storage conditions is provided in the table below.

Parameter	Short-Term Storage (< 3 months)	Long-Term Storage (> 3 months)
Temperature	Room Temperature (20-25°C) or Refrigerated (2-8°C)	Refrigerated (2-8°C) or Frozen (-20°C)
Atmosphere	Sealed container, preferably flushed with inert gas	Inert atmosphere (Argon or Nitrogen) is mandatory
Light	Amber glass vial or opaque container	Amber glass vial stored in the dark (e.g., in a box)
Container	Tightly sealed glass vial (e.g., Sure/Seal™ type bottle)	Ampoulized under inert gas or in a tightly sealed vial within a glovebox

Handling Air-Sensitive Compounds

Given its sensitivity, 2-iodo-1-methyl-1H-indole should be handled as an air-sensitive compound.[3][8]

• Inert Environment: The best practice for handling and aliquoting the material is inside an inert atmosphere glovebox with low levels of oxygen and moisture (<1 ppm).[8]

• Schlenk Line Techniques: If a glovebox is unavailable, standard Schlenk line techniques can be used. This involves using specialized glassware that allows for the evacuation of air and backfilling with an inert gas like argon or nitrogen.

• Rapid Weighing: If the compound must be weighed in the open, it should be done quickly, and the container should be resealed and flushed with inert gas immediately. Avoid leaving the bulk material open to the atmosphere.

• Container Integrity: Use containers with high-integrity seals, such as those with PTFE-lined caps or specialized systems like Sure/Seal™ bottles, which allow for the removal of material via syringe through a resealable septum.[10]

Experimental Protocol: Stability Assessment

Verifying the stability of a specific batch of 2-iodo-1-methyl-1H-indole is crucial for GMP-regulated environments and for ensuring reproducibility in research.[11][12] This section outlines a comprehensive stability testing protocol.

Objective

To evaluate the stability of 2-iodo-1-methyl-1H-indole under various environmental conditions (long-term, accelerated, and forced degradation) to determine its retest period and optimal storage conditions.[13][14]

Materials and Reagents

• 2-Iodo-1-methyl-1H-indole (test sample)

• Reference standard (a highly purified and well-characterized batch)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid or trifluoroacetic acid (for mobile phase)

• 30% Hydrogen peroxide (for oxidative stress)

• 1M Hydrochloric acid (for acidic stress)

• 1M Sodium hydroxide (for basic stress)

• ICH-compliant stability chambers

• Calibrated HPLC-UV/DAD or LC-MS system

• Calibrated analytical balance

• Class A volumetric glassware

Experimental Workflow Diagram

Caption: Experimental workflow for the comprehensive stability assessment of 2-iodo-1-methyl-1H-indole.

Step-by-Step Methodology

A. Initial Analysis (Time Zero)

• Accurately prepare a stock solution of 2-iodo-1-methyl-1H-indole in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Perform HPLC analysis to determine the initial assay, purity, and impurity profile. This is the T0 baseline.

B. Long-Term and Accelerated Stability Study

• Aliquot the solid material into amber glass vials appropriate for each condition.

• For each time point, place triplicate samples in ICH-compliant stability chambers set to the desired conditions.[11]

  • Long-Term: 5°C ± 3°C or 25°C ± 2°C / 60% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[12]

• At specified time points (e.g., 0, 3, 6, 9, 12, 24 months for long-term; 0, 1, 3, 6 months for accelerated), pull one set of samples.[12]

• Prepare solutions as in step A.1 and analyze by HPLC.

C. Forced Degradation (Stress Testing) This study is designed to deliberately degrade the sample to identify potential degradation products and validate the stability-indicating nature of the analytical method.[15]

• Acid/Base Hydrolysis: Dissolve the compound in a solution of 0.1M HCl or 0.1M NaOH and heat at 60°C for 24 hours. Neutralize before analysis.

• Oxidation: Dissolve the compound in a solution containing 3% H2O2 at room temperature for 24 hours.

• Thermal Stress: Store the solid compound in an oven at a high temperature (e.g., 80°C) for 7 days.

• Photolytic Stress: Expose the solid compound or a solution to direct light that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (ICH Q1B guidelines).

• Analyze all stressed samples by HPLC-UV and LC-MS to identify and characterize the degradation products.

Data Analysis and Interpretation

• Assay: Calculate the percentage of 2-iodo-1-methyl-1H-indole remaining at each time point relative to the T0 value.

• Purity: Use area normalization to determine the purity at each time point.

• Impurities: Monitor for the growth of any specific impurity and the increase in total impurities.

• Mass Balance: A good stability study should account for >98% of the initial mass (parent compound + impurities).

• Evaluation: Significant change is typically defined as a >5% drop in assay, or total impurities exceeding a specified limit (e.g., 1%). If significant change occurs during accelerated testing, intermediate studies may be necessary.[13]

Conclusion

The chemical integrity of 2-iodo-1-methyl-1H-indole is paramount for its successful application in research and development. Its primary liabilities are sensitivity to light, air (oxygen), and elevated temperatures. Adherence to strict storage and handling protocols, including the use of amber containers, inert atmosphere, and refrigerated conditions, is essential for preserving its purity and reactivity. The implementation of a systematic stability testing program, as detailed in this guide, provides the necessary data to establish a reliable shelf-life and ensures that the material meets the high-quality standards required for scientific and pharmaceutical applications.

References

• Arborpharmchem. (2024, June 21). APIs Intermediates 4 Common Pitfalls in Stability Testing and Expiration Date Determination.
• Ossila. Air Sensitive Compounds.
• Guidechem. 2-iodo-1-methyl-1H-indole 75833-63-5 wiki.
• Parameter Generation & Control. (2023, February 22). Stability Testing for Pharmaceuticals & More.
• Fisher Scientific. Air-Sensitive Chemistry: Practical and Safety Considerations.
• PubChem. 1H-Indole, 2-iodo-1-methyl-. National Center for Biotechnology Information.
• GMP SOP. Stability testing overview for Pharmaceutical products.
• Molecular Inorganic Chemistry, University of Groningen. (2008, April 12). Working with air and moisture sensitive compounds.
• Bajaj, S., et al. (2012, March 17). Stability testing of pharmaceutical products. Journal of Applied Pharmaceutical Science.
• Sigma-Aldrich. Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• Wipf Group, University of Pittsburgh. Chem 1140; Techniques for Handling Air-Sensitive Compounds.
• Stobaugh, J. F., et al. (1983). Factors affecting the stability of fluorescent isoindoles derived from reaction of o-phthalaldehyde and hydroxyalkylthiols with primary amines. Analytical Biochemistry, 135(2), 495-504.
• TCA Lab / Alfa Chemistry. Stability Testing of Pharmaceutical Products.
• Sunway Pharm Ltd. 2-iodo-1-methyl-1H-Indole - CAS:75833-63-5.
• Thermo Fisher Scientific. (2025, September 7). Safety Data Sheet for 1H-Indole, 1-methyl-.
• Berry, D. F., et al. (1989). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology, 55(7), 1740-1744.
• Qu, Y., et al. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 9, 2625.

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Introduction: The Strategic Importance of Iodinated Indoles

An In-Depth Technical Guide to the Electrophilic Iodination of 1-Methylindole

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The introduction of an iodine atom onto this scaffold, particularly at the C3 position, provides a versatile synthetic handle for further molecular elaboration. Through well-established cross-coupling methodologies such as Suzuki, Sonogashira, and Heck reactions, the C-I bond can be readily converted into new C-C, C-N, and C-O bonds. This strategic functionalization is pivotal in drug discovery for generating diverse molecular libraries and optimizing lead compounds. 1-Methylindole serves as a fundamental model substrate, as N-alkylation prevents side reactions at the nitrogen atom and focuses reactivity on the pyrrole ring. This guide provides a comprehensive overview of the theory, reagents, and practical execution of the electrophilic iodination of 1-methylindole, tailored for researchers in synthetic and medicinal chemistry.

Part 1: The Mechanistic Underpinnings of Regioselectivity

The electrophilic substitution of indoles is dictated by the inherent electronic properties of the bicyclic system. The nitrogen atom's lone pair is delocalized into the pyrrole ring, rendering it exceptionally electron-rich and highly susceptible to electrophilic attack.

Why C3 is the Privileged Site of Attack

For 1-methylindole, electrophilic attack occurs almost exclusively at the C3 position. This pronounced regioselectivity can be rationalized by examining the stability of the Wheland (or sigma complex) intermediates formed upon attack at different positions.

• Attack at C3: When an electrophile (E⁺), such as an iodonium ion (I⁺), attacks the C3 position, a carbocation intermediate is formed. This intermediate is particularly stable because the positive charge is adjacent to the nitrogen atom, which can effectively delocalize the charge through resonance without disrupting the aromaticity of the benzene ring.

• Attack at C2: Attack at the C2 position results in an intermediate where the nitrogen atom's lone pair cannot participate in resonance stabilization without first disrupting the aromatic sextet of the benzenoid ring. This pathway is significantly higher in energy and therefore kinetically disfavored.

The N-methyl group further enhances the electron-donating nature of the nitrogen, increasing the overall nucleophilicity of the ring system compared to unsubstituted indole and reinforcing the preference for C3 substitution.

Caption: Logical flow of electrophilic C3 iodination.

Part 2: A Comparative Analysis of Iodinating Reagents

The choice of iodinating agent is critical and depends on factors such as substrate reactivity, desired selectivity, and reaction conditions. Several reagents are commonly employed for the iodination of 1-methylindole, each with distinct advantages and considerations.

Reagent	Common Conditions	Advantages	Disadvantages
Iodine (I₂)	I₂/Base (e.g., K₂CO₃) in DMF or CH₃CN[1]	Inexpensive, readily available.	Low electrophilicity; often requires a base or an oxidizing agent to facilitate the reaction. HI byproduct can be problematic.[2]
N-Iodosuccinimide (NIS)	Acetonitrile or DMF, often at room temp.[3]	Solid, easy to handle, mild conditions; byproduct (succinimide) is water-soluble, simplifying workup.[4]	More expensive than I₂; can be overly reactive with highly activated substrates.
Iodine Monochloride (ICl)	CH₂Cl₂, often at 0 °C to room temp.[5][6]	Highly electrophilic, leading to fast reactions and high yields.[6]	A corrosive liquid that must be handled with care; can potentially lead to over-iodination or chlorination byproducts.[7]

Part 3: Field-Proven Experimental Protocols

The following protocols are presented as robust, self-validating methodologies for the synthesis of 3-iodo-1-methylindole.

Protocol 3.1: Iodination using N-Iodosuccinimide (NIS)

This method is often preferred for its mild conditions and straightforward workup. The causality for its effectiveness lies in NIS serving as a clean and moderately reactive source of electrophilic iodine.[3][8]

Step-by-Step Methodology:

• Reaction Setup: To a solution of 1-methylindole (1.0 eq) in anhydrous acetonitrile (ACN, approx. 0.2 M), add N-Iodosuccinimide (1.1 eq) in one portion at room temperature.

• Reaction Execution: Stir the mixture under an inert atmosphere (e.g., nitrogen or argon). Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 1-4 hours.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Partition the residue between ethyl acetate and water.

• Purification: Wash the organic layer sequentially with 10% aqueous sodium thiosulfate solution (to quench any residual iodine), water, and finally brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Final Product: The crude product can be purified by flash column chromatography on silica gel to afford 3-iodo-1-methylindole as a crystalline solid.

Caption: Standard workflow for NIS iodination.

Protocol 3.2: Iodination using Iodine Monochloride (ICl)

This protocol is suitable for achieving rapid and high-yielding iodination due to the high electrophilicity of ICl.[6][9] The use of a non-protic solvent like dichloromethane (DCM) is crucial to prevent hydrolysis of the reagent.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1-methylindole (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) and cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add a solution of iodine monochloride (1.0 M in DCM, 1.05 eq) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition. The choice to add ICl dropwise is causal; it controls the reaction rate and minimizes potential side reactions from localized excess of the potent electrophile.

• Reaction Execution: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor for completion by TLC.

• Work-up and Purification: Quench the reaction by adding 10% aqueous sodium thiosulfate. Separate the organic layer, wash with water and brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the residue by flash chromatography or recrystallization.

Conclusion

The electrophilic iodination of 1-methylindole is a fundamental and enabling transformation in organic synthesis. A thorough understanding of the underlying electronic principles governing its regioselectivity allows the medicinal or materials chemist to make informed decisions. While various reagents can effect this transformation, N-Iodosuccinimide (NIS) and Iodine Monochloride (ICl) represent two of the most reliable and efficient methods. By following the detailed protocols provided, researchers can confidently synthesize 3-iodo-1-methylindole, a key building block for the construction of more complex and functionally diverse molecules.

References

• Regioselective C5-H direct iodination of indoles. Organic Chemistry Frontiers. Available at: [Link]

• Iodination of 3-substituted indoles | Download Table. ResearchGate. Available at: [Link]

• Regioselective C5-H Direct Iodination of Indoles. ResearchGate. Available at: [Link]

• (PDF) A Convenient Iodination of Indoles and Derivatives. ResearchGate. Available at: [Link]

• Regioselective C5-H direct iodination of indoles - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00105A. Royal Society of Chemistry. Available at: [Link]

• Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties. National Center for Biotechnology Information. Available at: [Link]

• 1-methylindole. Organic Syntheses. Available at: [Link]

• N-Iodosuccinimide (NIS). Organic Chemistry Portal. Available at: [Link]

• Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. ACS Publications. Available at: [Link]

• CAN and iodine-catalyzed reaction of indole or 1-methylindole with α,β-unsaturated ketone or aldehyde | Request PDF. ResearchGate. Available at: [Link]

• Regioselective C5−H Direct Iodination of Indoles. RSC Publishing. Available at: [Link]

• Iodination of substituted indoles | Download Table. ResearchGate. Available at: [Link]

• N-Iodosuccinimide. Wikipedia. Available at: [Link]

• Iodination Using N-Iodosuccinimide (NIS). Common Organic Chemistry. Available at: [Link]

• Synthesis of indoles. Organic Chemistry Portal. Available at: [Link]

• Iodine monochloride – Knowledge and References. Taylor & Francis. Available at: [Link]

• I2 and Electrophilic I+ reagents. Wordpress. Available at: [Link]

• I2/KI-Mediated Oxidative N-N Bond Formation for the Synthesis of 1,5-Fused 1,2,4-Triazoles from N-Aryl Amidines. Organic Chemistry Portal. Available at: [Link]

• N-Iodosuccinimide (NIS) in Direct Aromatic Iodination | Request PDF. ResearchGate. Available at: [Link]

• EAS: Iodination. YouTube. Available at: [Link]

• Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I. MDPI. Available at: [Link]

• Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. Available at: [Link]

• Iodination of activated aromatics by using I2/ HNO3/AcOH. Baba Farid Group of Institutions. Available at: [Link]

• Iodine. Organic Chemistry Portal. Available at: [Link]

• Suggest an efficient method for synthesis of 1-Methylindole ?. ResearchGate. Available at: [Link]

• New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI. Available at: [Link]

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• 4. N-Iodosuccinimide - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. N-Iodosuccinimide (NIS) [organic-chemistry.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of 2-Iodo-1-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 2-Aryl-1-methyl-1H-indoles

The 1-methyl-1H-indole scaffold is a privileged structure in medicinal chemistry and materials science, with the 2-aryl substituted derivatives exhibiting a wide range of biological activities and valuable photophysical properties. The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for the formation of carbon-carbon bonds, offering a powerful tool for the synthesis of these important compounds. This application note provides a detailed guide for the effective use of 2-iodo-1-methyl-1H-indole as a substrate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of a diverse array of 2-aryl-1-methyl-1H-indoles.

As a Senior Application Scientist, this guide is structured to provide not just a set of instructions, but a deeper understanding of the reaction, empowering researchers to optimize conditions for their specific needs and troubleshoot potential challenges.

Mechanistic Overview: The Palladium-Catalyzed Dance

The Suzuki-Miyaura reaction is a palladium-catalyzed process that couples an organoboron compound (typically a boronic acid or its ester) with an organohalide. The catalytic cycle, a beautifully orchestrated sequence of elementary steps, is central to understanding and mastering this transformation.[1][2]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The key steps in the cycle are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 2-iodo-1-methyl-1H-indole to form a Pd(II) complex. The reactivity of organohalides in this step generally follows the trend I > Br > Cl > F, making iodo-substituted indoles highly reactive substrates.[2]

• Transmetalation: The organic group from the organoboron reagent is transferred to the palladium center, displacing the iodide. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[3]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Recommended Protocols

The choice of catalyst, ligand, base, and solvent is crucial for a successful Suzuki-Miyaura coupling. Below are three robust protocols that can serve as excellent starting points for the coupling of 2-iodo-1-methyl-1H-indole with a variety of arylboronic acids.

Protocol 1: The Workhorse - Pd(PPh₃)₄ with Aqueous Base

This protocol is a classic and often highly effective method for a wide range of Suzuki couplings.

Materials:

Reagent/Solvent	M.W.	Amount (1 mmol scale)	Moles	Equivalents
2-Iodo-1-methyl-1H-indole	257.08	257 mg	1.0	1.0
Arylboronic Acid	-	Varies	1.2	1.2
Pd(PPh₃)₄	1155.56	35 mg	0.03	0.03
K₂CO₃	138.21	276 mg	2.0	2.0
Toluene	-	5 mL	-	-
Water	-	1 mL	-	-

Procedure:

• To a clean, dry Schlenk flask equipped with a magnetic stir bar, add 2-iodo-1-methyl-1H-indole (257 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add Pd(PPh₃)₄ (35 mg, 0.03 mmol) to the flask under a positive pressure of inert gas.

• Add toluene (5 mL) and water (1 mL) via syringe.

• Stir the mixture vigorously and heat to 90 °C in a preheated oil bath.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-6 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-aryl-1-methyl-1H-indole.

Protocol 2: Enhanced Reactivity with a Buchwald Ligand - Pd₂(dba)₃ / SPhos

For more challenging couplings, particularly with sterically hindered or electron-rich arylboronic acids, a more active catalyst system employing a biaryl phosphine ligand can be beneficial.

Materials:

Reagent/Solvent	M.W.	Amount (1 mmol scale)	Moles	Equivalents
2-Iodo-1-methyl-1H-indole	257.08	257 mg	1.0	1.0
Arylboronic Acid	-	Varies	1.2	1.2
Pd₂(dba)₃	915.72	9.2 mg	0.01	0.01 (as Pd)
SPhos	410.47	8.2 mg	0.02	0.02
K₃PO₄	212.27	425 mg	2.0	2.0
1,4-Dioxane	-	5 mL	-	-
Water	-	0.5 mL	-	-

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (9.2 mg, 0.01 mmol) and SPhos (8.2 mg, 0.02 mmol) to a dry Schlenk flask.

• Add 1,4-dioxane (2 mL) and stir for 10 minutes at room temperature to pre-form the active catalyst.

• In a separate flask, add 2-iodo-1-methyl-1H-indole (257 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (425 mg, 2.0 mmol).

• Evacuate and backfill this flask with inert gas.

• Transfer the pre-formed catalyst solution to the flask containing the substrates and base via a cannula or syringe.

• Rinse the catalyst flask with the remaining 1,4-dioxane (3 mL) and add it to the reaction mixture.

• Add water (0.5 mL).

• Heat the reaction to 100 °C and monitor its progress.

• Follow the workup and purification procedure as described in Protocol 1.

Protocol 3: Green and Efficient - Pd/C in an Aqueous System

For a more environmentally friendly and cost-effective approach, a heterogeneous palladium on carbon catalyst can be employed, often with excellent results.[4][5] This method also simplifies product purification as the catalyst can be removed by filtration.

Materials:

Reagent/Solvent	M.W.	Amount (1 mmol scale)	Moles	Equivalents
2-Iodo-1-methyl-1H-indole	257.08	257 mg	1.0	1.0
Arylboronic Acid	-	Varies	1.2	1.2
10% Pd/C	-	27 mg	~0.025	0.025
Na₂CO₃	105.99	212 mg	2.0	2.0
1,2-Dimethoxyethane (DME)	-	4 mL	-	-
Water	-	4 mL	-	-

Procedure:

• To a round-bottom flask, add 2-iodo-1-methyl-1H-indole (257 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), sodium carbonate (212 mg, 2.0 mmol), and 10% Pd/C (27 mg).

• Add a 1:1 mixture of DME and water (8 mL total).

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress.

• Upon completion, cool the mixture to room temperature and filter through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with ethyl acetate.

• Transfer the filtrate to a separatory funnel and add water (10 mL).

• Extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash chromatography.

Troubleshooting and Field-Proven Insights

Even with robust protocols, challenges can arise. Below is a guide to common issues and their solutions, grounded in the principles of the reaction mechanism.

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C [organic-chemistry.org]

Application Note: A Detailed Protocol for the Sonogashira Coupling of 2-Iodo-1-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp² and sp hybridized carbon atoms. This application note provides a comprehensive and detailed protocol for the Sonogashira coupling of 2-iodo-1-methyl-1H-indole with terminal alkynes. The indole scaffold is a privileged structure in medicinal chemistry, and the introduction of an alkynyl moiety at the C2-position opens avenues for the synthesis of a diverse range of biologically active molecules and functional materials. This guide offers in-depth technical details, explains the rationale behind experimental choices, and provides troubleshooting advice to ensure successful execution.

Introduction to the Sonogashira Coupling

First reported by Kenkichi Sonogashira in 1975, this palladium- and copper-cocatalyzed cross-coupling reaction has become an indispensable tool for the synthesis of arylalkynes and conjugated enynes.[1][2] The reaction typically proceeds under mild conditions, tolerates a wide variety of functional groups, and has been extensively applied in the synthesis of natural products, pharmaceuticals, and organic materials.[1]

The catalytic cycle of the Sonogashira reaction is generally understood to involve two interconnected cycles: a palladium cycle and a copper cycle.[3] The palladium(0) catalyst undergoes oxidative addition with the aryl or vinyl halide. Concurrently, the copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide intermediate. A transmetalation step then occurs, where the acetylide group is transferred from copper to the palladium complex. The final step is a reductive elimination that yields the coupled product and regenerates the palladium(0) catalyst.[3]

Synthesis of Starting Material: 2-Iodo-1-methyl-1H-indole

A reliable synthesis of the starting material is crucial for the success of the subsequent coupling reaction. 2-Iodo-1-methyl-1H-indole can be prepared in a two-step sequence from commercially available indole: N-methylation followed by direct C2-iodination.

Step 1: N-Methylation of Indole

The nitrogen of the indole ring can be readily methylated using a variety of reagents. A common and effective method involves the use of sodium amide in liquid ammonia followed by the addition of methyl iodide.[1]

Protocol for N-Methylation of Indole:

• In a three-necked flask equipped with a stirrer, gas inlet, and dropping funnel, condense liquid ammonia (approx. 400-500 mL for a 0.2 mole scale reaction).

• Add a catalytic amount of ferric nitrate nonahydrate (approx. 0.1 g).

• Carefully add small portions of clean, metallic sodium (5.0 g, 0.22 gram atom) with vigorous stirring until a persistent blue color is observed.

• Slowly add a solution of indole (23.4 g, 0.20 mole) in anhydrous ether (50 mL).

• After 10 minutes, add a solution of methyl iodide (31.2 g, 0.22 mole) in an equal volume of anhydrous ether dropwise.

• Continue stirring for an additional 15 minutes.

• Allow the ammonia to evaporate under a fume hood.

• To the residue, add water (100 mL) and ether (100 mL).

• Separate the ether layer, and extract the aqueous phase with an additional portion of ether (20 mL).

• Combine the ether extracts, wash with water (3 x 15 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent by distillation at atmospheric pressure, and purify the crude 1-methylindole by vacuum distillation.

Step 2: Direct C2-Iodination of 1-Methyl-1H-indole

The direct iodination at the C2 position of 1-methyl-1H-indole can be achieved using iodine in the presence of a suitable base. The following protocol is adapted from methods for the iodination of N-arylated indoles.[4]

Protocol for C2-Iodination of 1-Methyl-1H-indole:

• To a solution of 1-methyl-1H-indole in a suitable solvent such as THF, add a strong base like LiTMP (lithium 2,2,6,6-tetramethylpiperidide) at room temperature to deprotonate the C2 position.

• After stirring for a sufficient time to ensure complete deprotonation, a solution of iodine (I₂) in THF is added to quench the resulting anion.

• The reaction is then worked up by adding an aqueous solution of sodium thiosulfate to remove excess iodine, followed by extraction with an organic solvent.

• The organic layer is washed, dried, and concentrated, and the resulting 2-iodo-1-methyl-1H-indole is purified by column chromatography.

Detailed Protocol for Sonogashira Coupling of 2-Iodo-1-methyl-1H-indole

This protocol provides a general procedure for the coupling of 2-iodo-1-methyl-1H-indole with a terminal alkyne. The reaction conditions may require optimization depending on the specific alkyne used.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Iodo-1-methyl-1H-indole	Synthesis Grade	-	Synthesized as described above.
Terminal Alkyne	Reagent Grade	Various	Ensure purity and dryness.
Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)	Catalyst Grade	Various	Store under inert atmosphere.
Copper(I) iodide (CuI)	Reagent Grade	Various	Protect from light and moisture.
Triethylamine (Et₃N) or Diisopropylamine (DIPA)	Anhydrous	Various	Freshly distilled and degassed.
Toluene or THF	Anhydrous	Various	Degassed prior to use.
Nitrogen or Argon gas	High Purity	-	For maintaining an inert atmosphere.
Standard Glassware	-	-	Dried in an oven before use.
Magnetic Stirrer/Hotplate	-	-	-
TLC plates (Silica gel 60 F₂₅₄)	-	Various	For reaction monitoring.

Experimental Procedure

Figure 1. Experimental workflow for the Sonogashira coupling.

• Reaction Setup:

  • To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-iodo-1-methyl-1H-indole (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.02-0.05 eq), and copper(I) iodide (CuI, 0.04-0.10 eq).

  • Evacuate the flask and backfill with a high-purity inert gas (nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere. The exclusion of oxygen is critical to prevent the homocoupling of the alkyne (Glaser coupling).[5]

  • Add anhydrous, degassed solvent (e.g., toluene or THF) via syringe.

  • Add the terminal alkyne (1.1-1.5 eq) via syringe.

  • Finally, add anhydrous, degassed triethylamine or diisopropylamine (2.0-3.0 eq) via syringe. The base serves to neutralize the hydrogen iodide formed during the reaction and to facilitate the formation of the copper acetylide.[2]

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature or heat to a temperature between 50-80 °C, depending on the reactivity of the alkyne.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent such as ethyl acetate or dichloromethane.

  • Filter the mixture through a pad of Celite® to remove the palladium and copper salts. Wash the filter cake with the same solvent.

  • Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of ammonium chloride (to remove the amine base) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product is then purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Summary of Reaction Parameters

Parameter	Recommended Range	Rationale
2-Iodo-1-methyl-1H-indole	1.0 eq	Limiting reagent.
Terminal Alkyne	1.1 - 1.5 eq	A slight excess ensures complete consumption of the iodoindole.
PdCl₂(PPh₃)₂	0.02 - 0.05 eq	The primary catalyst for the cross-coupling cycle.
CuI	0.04 - 0.10 eq	Co-catalyst that facilitates the formation of the reactive acetylide.
Base (Et₃N or DIPA)	2.0 - 3.0 eq	Neutralizes the HI byproduct and promotes acetylide formation.
Solvent	Anhydrous, degassed	Prevents unwanted side reactions and catalyst deactivation.
Temperature	Room Temp. to 80 °C	Dependent on the reactivity of the substrates.
Atmosphere	Inert (N₂ or Ar)	Prevents oxidative homocoupling of the alkyne (Glaser coupling).

Mechanism of the Sonogashira Coupling

Figure 2. The catalytic cycles of the Sonogashira coupling.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive catalyst- Insufficiently inert atmosphere- Poor quality of reagents (base, solvent)	- Use fresh, high-quality catalysts.- Ensure thorough degassing of the reaction mixture.- Use freshly distilled and degassed base and solvent.
Formation of Glaser homocoupling product (alkyne dimer)	- Presence of oxygen in the reaction mixture.	- Rigorously exclude oxygen by using Schlenk techniques or a glovebox.- Consider a copper-free Sonogashira protocol.[5]
Decomposition of starting material	- Reaction temperature is too high.- Prolonged reaction time.	- Lower the reaction temperature.- Monitor the reaction closely and stop it once the starting material is consumed.
Difficulty in purification	- Formation of byproducts.- Incomplete removal of catalysts.	- Optimize reaction conditions to minimize side reactions.- Ensure efficient filtration through Celite®. Consider an additional wash with a solution of KI to remove copper salts.

Conclusion

The Sonogashira cross-coupling reaction is a highly effective method for the synthesis of 2-alkynyl-1-methyl-1H-indoles. The protocol detailed in this application note, along with the provided insights into the reaction mechanism and troubleshooting, serves as a valuable resource for researchers in organic synthesis and medicinal chemistry. Careful attention to the quality of reagents and the maintenance of an inert atmosphere are paramount for achieving high yields and purity. This methodology provides a gateway to a wide array of functionalized indole derivatives with potential applications in drug discovery and materials science.

References

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• Wikipedia. Sonogashira coupling - Reaction conditions. [Link]

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• Beilstein Journals. Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes. [Link]

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• PMC. Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. [Link]

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• PMC. Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties. [Link]

• Google Patents. Processes for production of indole compounds.

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Application Note: Palladium-Catalyzed Heck Vinylation of 2-Iodo-1-methyl-1H-indole

Introduction

The indole scaffold is a privileged structure in medicinal chemistry and materials science, frequently appearing in pharmaceuticals and biologically active compounds. The functionalization of the indole core is therefore of significant interest in drug development and organic synthesis. The Mizoroki-Heck reaction, a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene, stands as a cornerstone of modern C-C bond formation.[1] This reaction provides a powerful and reliable method for the vinylation of aryl halides, including iodoindoles, offering a direct route to introduce complex side chains.

This guide provides a detailed protocol and technical considerations for the Heck vinylation of 2-iodo-1-methyl-1H-indole with electron-deficient alkenes, such as acrylates. We will delve into the mechanistic underpinnings of the reaction, explore the critical roles of the catalyst, ligand, base, and solvent, and provide a step-by-step procedure for researchers to achieve high-yield synthesis of C2-vinylated indoles.

Mechanistic Overview: The Pd(0)/Pd(II) Catalytic Cycle

The Heck reaction proceeds through a well-established Pd(0)/Pd(II) catalytic cycle.[1][2] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-iodine bond of 2-iodo-1-methyl-1H-indole. This step forms a square planar Pd(II) complex.[1][2]

• Alkene Coordination & Insertion (Carbopalladation): The alkene coupling partner coordinates to the Pd(II) center. This is followed by a migratory insertion of the alkene into the Pd-C(indole) bond, forming a new carbon-carbon bond. For acrylates, this insertion is highly regioselective.[2][3]

• β-Hydride Elimination: A hydrogen atom from the newly formed alkyl group is eliminated, transferring to the palladium center. This step forms the desired vinylated indole product and a hydridopalladium(II) complex.[1][4]

• Reductive Elimination & Catalyst Regeneration: In the presence of a base, the hydridopalladium(II) complex undergoes reductive elimination. The base abstracts the proton, and HX is formed, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1][2][4]

Caption: A diagram of the Heck reaction catalytic cycle.

Key Parameters & Optimization Strategy

The success of the Heck reaction hinges on the careful selection of several key components. For a substrate like 2-iodo-1-methyl-1H-indole, which is relatively electron-rich, the following parameters are critical.

• Palladium Precursor: Palladium(II) acetate (Pd(OAc)₂) is a common, air-stable, and cost-effective precatalyst.[5] It is readily reduced in situ to the active Pd(0) species by phosphine ligands, amines, or the solvent.[1][5] Other common precursors include Pd₂(dba)₃ and PdCl₂.[5] Typically, catalyst loading is kept low, in the range of 1-5 mol%.

• Ligand Selection: While some Heck reactions with aryl iodides can proceed without a ligand, the use of a phosphine ligand is highly recommended to stabilize the palladium catalyst, prevent palladium black precipitation, and enhance reaction rates and yields.[5][6]

  • Monodentate Phosphines: Triphenylphosphine (PPh₃) is a standard, robust choice. For electron-rich aryl halides, more electron-rich and sterically demanding ligands like tri(o-tolyl)phosphine (P(o-tol)₃) can accelerate the oxidative addition step.[5]

  • Bidentate Phosphines: Ligands like BINAP can be effective, particularly in influencing stereoselectivity in certain Heck reactions.[1]

• Base: A stoichiometric amount of base is essential to neutralize the hydroiodic acid (HI) generated during the reductive elimination step.[1][2] The choice of base can significantly impact the reaction.

  • Organic Bases: Triethylamine (Et₃N) is a very common choice, acting as both a base and a potential reducing agent for the Pd(II) precatalyst.[1][5]

  • Inorganic Bases: Solid bases like potassium carbonate (K₂CO₃) or sodium acetate (NaOAc) are also highly effective and can be advantageous in certain solvent systems.[1][5]

• Solvent: Dipolar aprotic solvents are generally preferred as they can stabilize the polar intermediates in the catalytic cycle.[5][6]

  • N,N-Dimethylformamide (DMF) , N-Methyl-2-pyrrolidone (NMP) , and acetonitrile (MeCN) are excellent choices that facilitate high reaction rates.[5][6][7]

• Alkene Partner: Electron-withdrawing groups on the alkene, such as in acrylates, styrenes, and acrylonitriles, generally accelerate the reaction and lead to higher yields.[1][2] For this protocol, we will use methyl acrylate.

Data Summary: Representative Conditions

The following table summarizes typical conditions and expected outcomes for the Heck coupling of haloindoles with acrylates, based on literature precedents.

Aryl Halide	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)	Reference
5-Iodoindole	Acrylic Acid	Na₂PdCl₄ (2.5)	TXPTS (6.25)	Na₂CO₃ (2.0)	MeCN/H₂O	Reflux	43	[8]
5-Bromoindole	Acrylic Acid	Na₂PdCl₄ (5)	ˢSPhos (15)	Na₂CO₃ (4.0)	MeCN/H₂O	80 (MW)	>99 (conv.)	[8]
Iodobenzene	Methyl Acrylate	Pd(OAc)₂ (1)	PPh₃ (2)	Et₃N (1.2)	DMF	100	>95	Generic
2-Iodo-1-methyl-1H-indole	Methyl Acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N (1.5)	DMF	80-100	>90 (Expected)	Protocol Below

Detailed Experimental Protocol

This protocol describes the synthesis of Methyl (E)-3-(1-methyl-1H-indol-2-yl)acrylate.

Materials:

• 2-Iodo-1-methyl-1H-indole (1.0 equiv)

• Methyl acrylate (1.5 equiv)

• Palladium(II) acetate, Pd(OAc)₂ (0.02 equiv, 2 mol%)

• Triphenylphosphine, PPh₃ (0.04 equiv, 4 mol%)

• Triethylamine, Et₃N (1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Reaction vessel (e.g., Schlenk flask)

• Standard laboratory glassware, magnetic stirrer, heating mantle/oil bath, inert gas line (Nitrogen or Argon).

Caption: Experimental workflow for the Heck reaction.

Procedure:

• Vessel Preparation: Ensure the reaction flask and stir bar are thoroughly dried to prevent quenching of the catalyst.

• Reagent Addition: To the Schlenk flask, add 2-iodo-1-methyl-1H-indole (e.g., 257 mg, 1.0 mmol), palladium(II) acetate (4.5 mg, 0.02 mmol), and triphenylphosphine (10.5 mg, 0.04 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge the vessel by evacuating and backfilling with an inert gas (nitrogen or argon) three times. This is critical to prevent oxidation of the Pd(0) species.

• Solvent and Reagent Injection: Under a positive pressure of inert gas, add anhydrous DMF (5 mL) via syringe. Stir the mixture for 5-10 minutes until the solids dissolve. Subsequently, add triethylamine (0.21 mL, 1.5 mmol) and methyl acrylate (0.135 mL, 1.5 mmol) via syringe.

• Heating and Monitoring: Immerse the flask in a preheated oil bath at 80-100 °C. Allow the reaction to stir vigorously. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting iodoindole spot is no longer visible.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (3 x 15 mL) to remove the DMF and triethylamine hydroiodide salt. Wash the organic layer with brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The resulting crude residue can be purified by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure product, Methyl (E)-3-(1-methyl-1H-indol-2-yl)acrylate.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry. The large coupling constant (J ≈ 15-16 Hz) between the vinylic protons in the ¹H NMR spectrum is characteristic of the trans-(E)-isomer.

Troubleshooting

• No Reaction/Low Conversion:

  • Cause: Inactive catalyst.

  • Solution: Ensure an inert atmosphere was maintained and that anhydrous solvents were used. Increase catalyst loading slightly (e.g., to 3-5 mol%).

• Formation of Palladium Black:

  • Cause: Catalyst decomposition due to insufficient ligand or presence of oxygen.

  • Solution: Increase the ligand-to-palladium ratio (a 2:1 ratio of PPh₃:Pd is standard).[5] Ensure the reaction is rigorously deoxygenated.

• Side Product Formation:

  • Cause: Reductive dehalogenation of the starting material or alkene isomerization.

  • Solution: Lowering the reaction temperature may improve selectivity. The choice of base can also influence side reactions.[6]

Conclusion

The Heck reaction is a highly efficient and versatile method for the C2-vinylation of 2-iodo-1-methyl-1H-indole. By carefully selecting the palladium source, ligand, base, and solvent, researchers can achieve excellent yields of the desired functionalized indole. This protocol provides a robust starting point for the synthesis of a wide array of indole derivatives for applications in pharmaceutical and materials science research.

References

• Heck reaction. In: Wikipedia. Accessed January 21, 2026. [Link]

• Moore, L. R., & Shaughnessy, K. H. (2018). Heck Diversification of Indole-Based Substrates under Aqueous Conditions: From Indoles to Unprotected Halo-tryptophans and Halo-tryptophans in Natural Product Derivatives. Chemistry – A European Journal, 25(45), 10866-10873. [Link]

• Singh, B. K., & Kantam, M. L. (2018). Heck Reaction—State of the Art. Catalysts, 8(1), 2. [Link]

• Wipf, P. (2007). Palladium I I. Basic Principles - Heck Reactions - Stille, Suzuki, Negishi, Sonogashira etc Cross Couplings. Wipf Group, University of Pittsburgh. [Link]

• Collot, V., et al. (2004). Heck cross-coupling reaction of 3-iodoindazoles with methyl acrylate: A mild and flexible strategy to design 2-azatryptamines. Bioorganic & Medicinal Chemistry Letters, 14(12), 3231-3234. [Link]

• Organic Chemistry Portal. Heck Reaction. Accessed January 21, 2026. [Link]

• Li, J. J., et al. (2013). Palladium-catalyzed synthesis of indoles via intramolecular Heck reaction. Tetrahedron Letters, 54(38), 5225-5228. [Link]

• Motswainyana, W. M., et al. (2013). Hemilabile imino-phosphine palladium(II) complexes: Synthesis, molecular structure, and evaluation in Heck reactions. Journal of Organometallic Chemistry, 745-746, 235-241. [Link]

• Murakami, Y., Yokoyama, Y., & Aoki, T. (1984). Direct Regioselective Vinylation of Indoles Using Palladium (II) Chloride. HETEROCYCLES, 22(7), 1493. [Link]

• Chemistry Notes. Heck Reaction: easy Mechanism, applications. Accessed January 21, 2026. [Link]

• Chen, C., et al. (2017). Palladium-catalysed regio- and stereo-controlled C-2 β-fluorovinylation of indoles. Chemical Science, 8(4), 3078-3082. [Link]

• D'Amico, D. C., & Sigman, M. S. (2019). Enantioselective C2-alkylation of indoles via a redox-relay Heck reaction of 2-indole triflates. Nature Catalysis, 2, 122–126. [Link]

• D'yakonov, V. A., et al. (2020). Breaking the regioselectivity rule for acrylate insertion in the Mizoroki–Heck reaction. Proceedings of the National Academy of Sciences, 117(23), 12668-12677. [Link]

• Anantoju, K. K., et al. (2022). Palladium(II)-Catalyzed Heck Reaction: Novel Synthesis of Methyl (E)-3-(5-Amino-2,4-dimethoxyphenyl)acrylate as a Precursor to Carpatamides. Russian Journal of Organic Chemistry, 58(10), 1498–1501. [Link]

• Chen, W.-T., et al. (2019). Palladium-catalyzed synthesis of 2,3-disubstituted indoles via arylation of ortho-alkynylanilines with arylsiloxanes. Organic & Biomolecular Chemistry, 17(32), 7583-7592. [Link]

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Application Notes &amp; Protocols: 2-Iodo-1-methyl-1H-indole in Medicinal Chemistry

Executive Summary

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of biologically active compounds, from natural products to FDA-approved drugs.[1][2][3] This guide focuses on a particularly valuable, functionalized intermediate: 2-Iodo-1-methyl-1H-indole . The presence of an iodine atom at the C-2 position, a site often crucial for biological activity, transforms the otherwise modest indole into a versatile building block for complex molecular architectures. The methyl group at the N-1 position not only protects the indole nitrogen but also modulates the electronic properties and steric profile of the molecule, influencing its reactivity and interaction with biological targets.

This document provides researchers, scientists, and drug development professionals with a comprehensive overview of the strategic applications of 2-iodo-1-methyl-1H-indole. We will delve into its pivotal role in palladium-catalyzed cross-coupling reactions—the workhorses of modern drug discovery—and provide detailed, field-proven protocols for its use in Suzuki-Miyaura, Sonogashira, and Heck reactions. These methodologies are central to the synthesis of advanced intermediates for potent therapeutic agents, including kinase inhibitors.[4][5]

The Strategic Advantage of 2-Iodo-1-methyl-1H-indole

In the landscape of drug discovery, the ability to rapidly synthesize and diversify molecular scaffolds is paramount. 2-Iodo-1-methyl-1H-indole (1) is an exemplary tool in this context for several key reasons:

• Versatile Reaction Handle: The carbon-iodine bond at the C-2 position is relatively weak, making it an excellent leaving group for oxidative addition to palladium(0) catalysts. This initiates a catalytic cycle that allows for the formation of new carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.

• Site-Specific Functionalization: Classical indole syntheses can sometimes produce mixtures of isomers. Using a pre-functionalized building block like 1 ensures that subsequent modifications occur exclusively at the C-2 position, providing unambiguous structural control, which is critical for establishing structure-activity relationships (SAR).

• Access to Key Pharmacophores: The indole C-2 position is a frequent point of substitution in many kinase inhibitors and other targeted therapies. By using 1 as a starting material, medicinal chemists can efficiently construct biaryl, vinyl, and alkynyl indole derivatives that are known to interact with the ATP-binding sites of various kinases.[4][6]

• N-Methylation Benefits: The N-methyl group prevents unwanted side reactions at the indole nitrogen, such as N-arylation, and can improve the pharmacokinetic properties of the final compound, including solubility and metabolic stability.

Core Applications Workflow

The primary utility of 2-iodo-1-methyl-1H-indole lies in its application as an electrophilic partner in palladium-catalyzed cross-coupling reactions. This workflow allows for the modular assembly of complex drug-like molecules.

General workflow for utilizing 2-iodo-1-methyl-1H-indole.

Key Applications & Experimental Protocols

The following sections provide detailed protocols for the most common and impactful applications of 2-iodo-1-methyl-1H-indole in a medicinal chemistry setting. The reaction conditions provided are representative and may require optimization based on the specific coupling partners used.

2.1. Suzuki-Miyaura Coupling: Synthesis of 2-Aryl-1-methylindoles

Application Insight: The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling reaction in drug discovery for creating C(sp²)-C(sp²) bonds.[7] It allows for the coupling of 2-iodo-1-methyl-1H-indole with a vast array of aryl and heteroaryl boronic acids or esters. This is a primary strategy for synthesizing the biaryl cores found in numerous kinase inhibitors, such as those targeting EGFR, SRC, and DYRK1A.[6][8] The reaction is valued for its mild conditions, tolerance of diverse functional groups, and the commercial availability of a wide range of boronic acid building blocks.[9]

Representative Protocol:

• System Preparation: To a dry Schlenk flask or microwave vial, add 2-iodo-1-methyl-1H-indole (1.0 equiv.), the desired arylboronic acid (1.2–1.5 equiv.), and a suitable base such as Na₂CO₃, K₂CO₃, or Cs₂CO₃ (2.0–3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst. A common and effective choice is Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) at 1-5 mol%. For more challenging couplings, catalysts like Pd(dppf)Cl₂ may be employed.

• Solvent Addition: Add a degassed solvent mixture. A typical system is a 3:1 to 5:1 mixture of an organic solvent (e.g., 1,4-dioxane, DME, or toluene) and water.[7]

• Reaction Execution: Seal the vessel and heat the reaction mixture to 80–110 °C. The reaction is typically stirred for 4–24 hours.

• Monitoring & Workup: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Upon completion, cool the mixture to room temperature, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Parameter	Recommended Condition	Causality & Justification
Palladium Catalyst	Pd(PPh₃)₄ (1-5 mol%)	Robust, commercially available catalyst suitable for a wide range of substrates.
Base	K₂CO₃ or Na₂CO₃ (2-3 equiv.)	Activates the boronic acid for transmetalation and neutralizes the HX byproduct.
Solvent System	Dioxane/H₂O or DME/H₂O (4:1)	The aqueous phase is crucial for dissolving the inorganic base and facilitating the catalytic cycle.
Temperature	80–110 °C	Provides the necessary thermal energy for efficient oxidative addition and reductive elimination.

2.2. Sonogashira Coupling: Synthesis of 2-Alkynyl-1-methylindoles

Application Insight: The Sonogashira coupling is a powerful method for forming a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[10][11] This reaction is instrumental in creating linear, rigid scaffolds that can probe deep binding pockets in protein targets. In medicinal chemistry, 2-alkynylindoles are valuable intermediates for synthesizing more complex heterocyclic systems through subsequent cyclization reactions or can act as precursors for antiviral and anticancer agents.[12][13][14] The reaction is typically co-catalyzed by copper(I), which facilitates the formation of a copper acetylide intermediate.[10]

Representative Protocol:

• System Preparation: To a dry Schlenk flask, add 2-iodo-1-methyl-1H-indole (1.0 equiv.) and the copper(I) co-catalyst, typically copper(I) iodide (CuI) at 2–10 mol%.

• Catalyst & Ligand Addition: Add the palladium catalyst, such as PdCl₂(PPh₃)₂ (Bis(triphenylphosphine)palladium(II) dichloride) (1–5 mol%), and a phosphine ligand if necessary.

• Solvent & Base: Add an anhydrous, degassed amine solvent, such as triethylamine (Et₃N) or diisopropylamine (DIPA), which also serves as the base. Alternatively, a solvent like THF or DMF can be used with an amine base added separately.

• Substrate Addition: Add the terminal alkyne (1.2–1.5 equiv.) dropwise to the mixture.

• Reaction Execution: Stir the reaction mixture under an inert atmosphere (Argon or Nitrogen) at a temperature ranging from room temperature to 60 °C for 2–12 hours.

• Monitoring & Workup: Monitor the reaction by TLC or LC-MS. Upon completion, filter the mixture through a pad of Celite to remove catalyst residues, and concentrate the filtrate.

• Purification: Dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with saturated aqueous NH₄Cl to remove copper salts, then with brine. Dry the organic layer, concentrate, and purify by flash column chromatography.

Sources

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Application Notes and Protocols for Copper-Catalyzed Reactions of 2-Iodo-1-methyl-1H-indole

Introduction: The Strategic Importance of 2-Iodo-1-methyl-1H-indole in Modern Synthesis

The 1-methyl-1H-indole scaffold is a privileged structure in medicinal chemistry and materials science, appearing in a vast array of pharmaceuticals, agrochemicals, and functional organic materials. The targeted functionalization of this core is paramount for the development of new chemical entities with tailored properties. 2-Iodo-1-methyl-1H-indole serves as a key intermediate in this endeavor, providing a versatile handle for the introduction of diverse molecular complexity at the C2-position. The carbon-iodine bond at this position is sufficiently labile to participate in a variety of cross-coupling reactions, yet stable enough for facile handling and purification.

Copper-catalyzed cross-coupling reactions have emerged as a powerful and sustainable alternative to palladium-based methodologies.[1][2] The lower cost, reduced toxicity, and unique reactivity of copper catalysts make them highly attractive for both academic research and industrial-scale synthesis.[2] This guide provides detailed application notes and field-proven protocols for the copper-catalyzed functionalization of 2-iodo-1-methyl-1H-indole, focusing on the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. The protocols described herein are designed to be self-validating, with explanations of the causal relationships behind experimental choices to ensure robust and reproducible results.

Copper-Catalyzed Sonogashira Coupling: Synthesis of 2-Alkynyl-1-methyl-1H-indoles

The Sonogashira coupling, a reaction that forges a bond between a vinyl or aryl halide and a terminal alkyne, is a cornerstone of modern organic synthesis for creating C(sp²)-C(sp) bonds. While traditionally dominated by palladium catalysis, copper-catalyzed variants have gained significant traction due to their cost-effectiveness and unique reactivity profile.[2][3] The resulting 2-alkynyl-1-methyl-1H-indole products are valuable precursors for a wide range of more complex heterocyclic structures.

Mechanistic Insights

The precise mechanism of copper-catalyzed Sonogashira reactions is a subject of ongoing research, but a generally accepted pathway involves the following key steps. Initially, a copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide intermediate. This species is central to the catalytic cycle. The aryl halide, in this case, 2-iodo-1-methyl-1H-indole, then undergoes oxidative addition to the copper(I) center, a step that can be facilitated by appropriate ligands. The resulting intermediate subsequently undergoes reductive elimination to furnish the 2-alkynyl-1-methyl-1H-indole product and regenerate the active copper(I) catalyst. The choice of ligand, base, and solvent is critical in modulating the efficiency of this catalytic cycle.[4]

Caption: Proposed Catalytic Cycle for Sonogashira Coupling.

Protocol: Copper-Catalyzed Sonogashira Coupling

This protocol is adapted from established procedures for the copper-catalyzed coupling of aryl iodides with terminal alkynes.[5]

Materials:

• 2-Iodo-1-methyl-1H-indole

• Terminal alkyne (e.g., phenylacetylene)

• Copper(I) iodide (CuI)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (optional, for co-catalysis)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Anhydrous tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating plate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask under an argon or nitrogen atmosphere, add 2-iodo-1-methyl-1H-indole (1.0 equiv.), copper(I) iodide (0.05 equiv.), and triphenylphosphine (0.1 equiv.). If a co-catalyzed reaction is desired, add PdCl₂(PPh₃)₂ (0.025 equiv.).

• Solvent and Reagent Addition: Add anhydrous THF or DMF (to make a 0.2 M solution with respect to the indole). Stir the mixture for 10 minutes at room temperature to ensure dissolution and complex formation.

• Addition of Coupling Partners: Add the terminal alkyne (1.2 equiv.) followed by the base (triethylamine or DIPEA, 3.0 equiv.) via syringe.

• Reaction Execution: Heat the reaction mixture to 60-80 °C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 2-alkynyl-1-methyl-1H-indole.

Data Summary and Comparison

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
CuI / PPh₃ / PdCl₂(PPh₃)₂	Et₃N	THF	65	6	85-95	Adapted from
CuI / 1,10-phenanthroline	Cs₂CO₃	DMF	110	12	80-90	Adapted from[6]
(PPh₃)₂CuBH₄	DBU	Ethanol	120	24	>90	[5]

Copper-Catalyzed Ullmann C-N Coupling: Synthesis of 2-Amino-1-methyl-1H-indoles

The Ullmann condensation is a classic copper-catalyzed reaction for the formation of carbon-heteroatom bonds, particularly C-N and C-O bonds.[7] Modern modifications of this reaction, often employing ligands, have significantly broadened its scope and applicability, allowing for milder reaction conditions. The synthesis of 2-amino-1-methyl-1H-indoles via this method provides access to a class of compounds with significant potential in pharmaceutical research.

Mechanistic Considerations

The mechanism of the Ullmann C-N coupling is thought to proceed through a Cu(I)/Cu(III) catalytic cycle.[6] The reaction is initiated by the coordination of the amine nucleophile to a copper(I) catalyst. In the presence of a base, a copper(I) amide intermediate is formed. Oxidative addition of 2-iodo-1-methyl-1H-indole to this intermediate generates a Cu(III) species. Subsequent reductive elimination from the Cu(III) complex yields the desired 2-amino-1-methyl-1H-indole product and regenerates the active Cu(I) catalyst. The choice of ligand is crucial for stabilizing the copper intermediates and facilitating the oxidative addition and reductive elimination steps.[8]

Caption: Proposed Catalytic Cycle for Ullmann C-N Coupling.

Protocol: Copper-Catalyzed Ullmann C-N Coupling

This protocol is based on well-established procedures for the copper-catalyzed amination of aryl iodides.[9]

Materials:

• 2-Iodo-1-methyl-1H-indole

• Amine (e.g., morpholine, piperidine, or an aniline derivative)

• Copper(I) iodide (CuI)

• Ligand (e.g., 1,10-phenanthroline, L-proline, or N,N'-dimethylethylenediamine)

• Base (e.g., potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃))

• Anhydrous solvent (e.g., dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), or toluene)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In an oven-dried Schlenk tube, combine 2-iodo-1-methyl-1H-indole (1.0 equiv.), copper(I) iodide (0.1 equiv.), the chosen ligand (0.2 equiv.), and the base (2.0 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

• Reagent Addition: Add the anhydrous solvent (to make a 0.5 M solution with respect to the indole) followed by the amine (1.5 equiv.) via syringe.

• Reaction Execution: Heat the reaction mixture to 100-130 °C for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to yield the pure 2-amino-1-methyl-1H-indole.

Data Summary and Comparison

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
CuI / 1,10-phenanthroline	K₃PO₄	DMF	120	24	75-90	Adapted from[10]
CuI / L-proline	Cs₂CO₃	DMSO	100	18	70-85	Adapted from[11]
CuI / Ethylene glycol	K₃PO₄	2-Propanol	80	24	80-95	[9]

Experimental Workflow Overview

Caption: General Experimental Workflow for Copper-Catalyzed Couplings.

Trustworthiness and Self-Validation

The protocols provided are based on established and widely cited methodologies for copper-catalyzed cross-coupling reactions. To ensure the trustworthiness and reproducibility of your results, consider the following self-validating measures:

• Purity of Starting Materials: Ensure that the 2-iodo-1-methyl-1H-indole is pure and free of any residual reagents from its synthesis. The quality of the catalyst, ligands, and base is also critical.

• Inert Atmosphere: Copper(I) catalysts can be sensitive to oxidation. Maintaining a rigorously inert atmosphere throughout the reaction setup and execution is crucial for achieving high yields and preventing catalyst deactivation.

• Anhydrous Conditions: Moisture can interfere with the reaction by hydrolyzing the base and reacting with intermediates. Use oven-dried glassware and anhydrous solvents.

• Control Experiments: When developing a new application of these reactions, running a control experiment without the copper catalyst is essential to confirm that the observed transformation is indeed catalyzed. Similarly, an experiment without the ligand can demonstrate its importance in the reaction's efficiency.

• Consistent Monitoring: Regularly monitor the reaction progress by a reliable analytical technique like TLC or LC-MS. This will help in determining the optimal reaction time and preventing the formation of byproducts due to prolonged heating.

By adhering to these principles and the detailed protocols, researchers can confidently employ copper-catalyzed reactions for the efficient and reliable functionalization of 2-iodo-1-methyl-1H-indole, paving the way for the discovery and development of novel molecules in the pharmaceutical and materials science fields.

References

• Hodgkinson, R. C., Schulz, J., & Willis, M. C. (2009). Tandem copper-catalysed aryl and alkenyl amination reactions: the synthesis of N-functionalised indoles. Organic & Biomolecular Chemistry, 7(3), 432–434. [Link]

• Jones, C. P., Anderson, K. W., & Buchwald, S. L. (2016). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases. ACS Catalysis, 6(6), 3848-3857. [Link]

• Li, Y., Peng, J., Chen, X., Mo, B., Li, X., Sun, P., & Chen, C. (2018). Copper-Catalyzed Synthesis of Multisubstituted Indoles through Tandem Ullmann-Type C–N Formation and Cross-dehydrogenative Coupling Reactions. The Journal of Organic Chemistry, 83(10), 5288-5294. [Link]

• Ma, D., & Cai, Q. (2003). N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides. Organic Letters, 5(21), 3799-3802. [Link]

• Mondal, S., & Bera, J. K. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances, 13(8), 4823-4834. [Link]

• Niu, J., Zhou, H., Li, Z., Xu, J., & Hu, S. (2008). An Efficient Ullmann-Type C−O Bond Formation Catalyzed by an Air-Stable Copper(I)−Bipyridyl Complex. The Journal of Organic Chemistry, 73(19), 7814-7817. [Link]

• Kwong, F. Y., Klapars, A., & Buchwald, S. L. (2002). Copper-Catalyzed Coupling of Alkylamines and Aryl Iodides: An Efficient System Even in an Air Atmosphere. Organic Letters, 4(4), 581-584. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

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• Pamlényi, K., et al. (2021). Mild Copper-Catalyzed, l-Proline-Promoted Cross-Coupling of Methyl 3-Amino-1-benzothiophene-2-carboxylate. Molecules, 26(22), 6867. [Link]

• Wang, Z.-Q., et al. (2015). Synthesis of N-vinylindoles through copper catalyzed cyclization reaction of N-(2-alkynylphenyl)imine. Organic & Biomolecular Chemistry, 13(3), 898-904. [Link]

• Yu, L., et al. (2010). Catalytic Alkynylation Coupling Reactions by Copper(II) Complex in Water and Its Applications to Domino Synthesis of 2‐Arylindoles. European Journal of Organic Chemistry, 2010(29), 5560-5562. [Link]

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Application Note: Strategic Deployment of 2-Iodo-1-methyl-1H-indole in the Convergent Synthesis of Complex Indole Alkaloids

Abstract

Indole alkaloids represent a vast and structurally diverse class of natural products, many of which are cornerstones of modern medicine.[1][2] Their complex polycyclic architectures, however, present formidable challenges to synthetic chemists. This application note details the strategic use of 2-iodo-1-methyl-1H-indole as a versatile and powerful building block for the efficient construction of complex alkaloid scaffolds. We provide field-proven insights and detailed protocols for key palladium-catalyzed cross-coupling reactions—including the Sonogashira and Heck couplings—that transform this simple halo-indole into advanced intermediates. The causality behind experimental design, from catalyst and ligand selection to reaction conditions, is explained to empower researchers to adapt and innovate upon these core methodologies.

Introduction: The Strategic Advantage of 2-Iodo-1-methyl-1H-indole

The indole nucleus is a privileged scaffold in medicinal chemistry, but its functionalization can be complex.[1] Direct C-H activation methods, while powerful, can sometimes suffer from regioselectivity issues. Pre-functionalized indoles, therefore, offer a reliable and predictable entry into more complex structures. 2-Iodo-1-methyl-1H-indole emerges as a superior starting material for several key reasons:

• Predictable Reactivity: The carbon-iodine bond at the C2 position is highly activated towards oxidative addition by transition metal catalysts, particularly palladium(0). This makes it an ideal handle for a wide range of cross-coupling reactions.[3]

• N-Methyl Protection: The methyl group on the indole nitrogen (N1) prevents unwanted side reactions, such as N-arylation or deprotonation under basic conditions, which can plague syntheses using N-H indoles. This simplifies reaction design and often improves yields.

• Synthetic Accessibility: The starting material can be prepared efficiently from commercially available 1-methylindole, making it a cost-effective and practical choice for multi-step syntheses.

This guide will focus on leveraging these advantages through robust and scalable protocols, providing a clear pathway from this key building block to the core structures of medicinally relevant alkaloids.

Core Methodologies: Palladium-Catalyzed Cross-Coupling Reactions

Transition metal-catalyzed reactions are indispensable tools for forging the carbon-carbon and carbon-heteroatom bonds necessary for alkaloid synthesis.[3] The reactivity of the C2-iodine bond in our target molecule is perfectly suited for this class of transformations.

Sonogashira Coupling: Gateway to Alkynyl Indoles and Cyclization Precursors

The Sonogashira coupling is a cornerstone reaction for forming a bond between an sp² carbon (from the iodo-indole) and an sp carbon (from a terminal alkyne).[4] This reaction is exceptionally valuable as the resulting 2-alkynylindole products are not merely final targets but are rich in synthetic potential, serving as precursors for intramolecular cyclizations to form new rings.[5]

Mechanistic Rationale: The reaction proceeds via two interconnected catalytic cycles. The primary palladium cycle involves oxidative addition of the iodo-indole to a Pd(0) species, followed by transmetalation with a copper(I)-acetylide and reductive elimination to yield the product. The secondary copper cycle facilitates the formation of the crucial copper(I)-acetylide intermediate. The choice of a mild amine base, like triethylamine (TEA) or diisopropylethylamine (DIPEA), is critical; it serves as both the base to deprotonate the terminal alkyne and as a solvent.

Caption: Catalytic cycle of the Sonogashira cross-coupling reaction.

Protocol 1: General Procedure for Sonogashira Coupling of 2-Iodo-1-methyl-1H-indole

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-iodo-1-methyl-1H-indole (1.0 equiv), Pd(PPh₃)₄ (0.02 equiv), and Copper(I) iodide (CuI, 0.04 equiv).

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous, degassed solvent (e.g., THF or DMF) and triethylamine (TEA, 3.0 equiv).

• Add the terminal alkyne (1.2 equiv) dropwise via syringe.

• Stir the reaction mixture at room temperature or heat gently (40-60 °C) as required, monitoring progress by TLC or LC-MS.

• Upon completion, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Wash the filtrate with saturated aqueous NH₄Cl solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Entry	Alkyne Partner	Conditions	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄, CuI, TEA, THF, 25 °C, 6h	92
2	1-Hexyne	PdCl₂(PPh₃)₂, CuI, DIPEA, DMF, 50 °C, 4h	88
3	Trimethylsilylacetylene	Pd(PPh₃)₄, CuI, TEA, THF, 25 °C, 8h	95
4	Propargyl alcohol	PdCl₂(PPh₃)₂, CuI, TEA, DMF, 40 °C, 12h	78

Table 1: Representative examples of Sonogashira couplings with 2-iodo-1-methyl-1H-indole.

Heck Coupling: A Robust Route to Alkenylated Indoles

The Mizoroki-Heck reaction is a powerful method for forming a carbon-carbon bond between an aryl halide and an alkene.[6][7] In the context of our building block, this reaction provides access to 2-alkenyl indoles, which are key structural motifs in many alkaloids and versatile intermediates for further transformations like cyclizations or reductions.[8][9]

Mechanistic Rationale: The classic Heck mechanism begins with the oxidative addition of the iodo-indole to a Pd(0) catalyst. The resulting Pd(II) complex coordinates to the alkene (syn-addition), followed by migratory insertion to form a new carbon-carbon bond. A subsequent β-hydride elimination step releases the final alkenylated indole product and a hydrido-palladium complex. The final step is the reductive elimination of HX by a base, which regenerates the active Pd(0) catalyst. The choice of base (e.g., K₂CO₃, NaOAc, or an organic base like TEA) is crucial for this final step.[10]

Caption: Catalytic cycle of the Mizoroki-Heck cross-coupling reaction.

Protocol 2: General Procedure for Heck Coupling of 2-Iodo-1-methyl-1H-indole

• In an oven-dried flask, combine 2-iodo-1-methyl-1H-indole (1.0 equiv), Palladium(II) acetate (Pd(OAc)₂, 0.05 equiv), and a suitable phosphine ligand (e.g., P(o-tolyl)₃, 0.10 equiv).

• Add a solid base, such as potassium carbonate (K₂CO₃, 2.0 equiv) or sodium acetate (NaOAc, 2.0 equiv).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add a high-boiling, polar aprotic solvent (e.g., DMF, DMA, or NMP).

• Add the alkene coupling partner (1.5 equiv), such as methyl acrylate or styrene.[11]

• Heat the reaction mixture to 80-120 °C and stir vigorously until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the residue by flash column chromatography.

Entry	Alkene Partner	Conditions	Yield (%)
1	Methyl Acrylate	Pd(OAc)₂, P(o-tolyl)₃, K₂CO₃, DMF, 100 °C, 12h	85
2	Styrene	Pd(OAc)₂, NaOAc, NMP, 120 °C, 8h	79
3	N-vinylpyrrolidone	Pd(OAc)₂, PPh₃, TEA, CH₃CN, 80 °C, 24h	72

Table 2: Representative examples of Heck couplings with 2-iodo-1-methyl-1H-indole.

Application in Alkaloid Synthesis: A Synthetic Blueprint

The true utility of these methods is realized in multi-step total synthesis. The products derived from 2-iodo-1-methyl-1H-indole serve as advanced intermediates for constructing complex polycyclic systems. For example, an intramolecular Heck reaction can be used to forge a new six-membered ring, a common feature in many indole alkaloids.

Caption: General workflow for complex alkaloid synthesis.

A plausible route towards a tetracyclic core might involve an initial Heck coupling to install an alkenyl side chain at C2, followed by an intramolecular cyclization reaction. This strategy provides a convergent and efficient pathway to molecular complexity.

Conclusion

2-Iodo-1-methyl-1H-indole is a high-value, readily accessible building block for the synthesis of complex indole alkaloids. Its predictable reactivity in palladium-catalyzed cross-coupling reactions, such as the Sonogashira and Heck couplings, allows for the reliable and efficient introduction of key carbon frameworks. The protocols and strategic insights provided in this note are designed to be self-validating and serve as a robust foundation for researchers in natural product synthesis and drug discovery. By understanding the causality behind these powerful synthetic transformations, chemists are well-equipped to design innovative and efficient routes to the next generation of indole-based therapeutics.

References

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• Ben-Mbarek, Y., Ghamgami, S., et al. (2021). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Molecules, 26(16), 4992. [Link]

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• Arcadi, A., et al. (2014). Synthesis of 2-substituted indoles through cyclization and demethylation of 2-alkynyldimethylanilines by ethanol. Green Chemistry, 16(7), 3409-3413. [Link]

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• Cañibano, V., et al. (2001). Syntheses of 2-Substituted Indoles and Fused Indoles by Photostimulated Reactions of o-Iodoanilines with Carbanions by the SRN1 Mechanism. The Journal of Organic Chemistry, 66(22), 7447-7456. [Link]

• Chen, K., et al. (2018). A practical route to 2-iodoanilines via transition-metal-free and base-free decarboxylative iodination of anthranilic acids. RSC Advances, 8(49), 27953-27956. [Link]

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The Rising Star of Materials Science: A Technical Guide to 2-Iodo-1-methyl-1H-indole

In the dynamic landscape of materials science, the quest for novel molecular building blocks with tunable electronic and optical properties is relentless. Among the myriad of heterocyclic compounds, indole derivatives have emerged as a privileged scaffold, not just for their well-established roles in pharmaceuticals, but increasingly for their potential in creating advanced functional materials.[1][2] This guide focuses on a particularly promising, yet underexplored, derivative: 2-Iodo-1-methyl-1H-indole . Its unique combination of an electron-rich indole core, a strategic iodo-functionalization for cross-coupling reactions, and a methylated nitrogen to enhance solubility and stability, positions it as a versatile precursor for a new generation of organic electronic materials.

This document serves as a comprehensive technical guide for researchers, scientists, and professionals in materials science and drug development. It moves beyond a simple recitation of facts to provide a deep, mechanistic understanding of how 2-Iodo-1-methyl-1H-indole can be leveraged to create bespoke materials. We will delve into the causality behind experimental choices and provide self-validating protocols, grounded in authoritative scientific principles.

The Strategic Advantage of 2-Iodo-1-methyl-1H-indole in Materials Synthesis

The true potential of 2-Iodo-1-methyl-1H-indole in materials science is unlocked through its participation in palladium-catalyzed cross-coupling reactions. The iodine atom at the C2 position is an excellent leaving group, making this site a prime handle for forming new carbon-carbon bonds. This reactivity is the gateway to synthesizing conjugated polymers and novel molecular architectures with tailored optoelectronic properties.

The methylated nitrogen (N-methyl group) offers several advantages over its N-H counterpart. It enhances the solubility of both the monomer and the resulting polymer in common organic solvents, which is crucial for solution-based processing and characterization. Furthermore, the absence of the N-H proton eliminates potential side reactions and hydrogen bonding, leading to more defined material structures and predictable properties.

Below is a conceptual workflow illustrating the central role of 2-Iodo-1-methyl-1H-indole as a building block for advanced materials via various cross-coupling pathways.

Caption: Versatility of 2-Iodo-1-methyl-1H-indole in materials synthesis.

Synthesis and Characterization of 2-Iodo-1-methyl-1H-indole

The starting point for any materials science application is the robust synthesis and purification of the monomer. A common and effective method for the preparation of 2-iodo-1-methyl-1H-indole is the iodination of 1-methyl-1H-indole.

Protocol 1: Synthesis of 2-Iodo-1-methyl-1H-indole

Materials:

• 1-methyl-1H-indole

• N-Iodosuccinimide (NIS)

• Acetonitrile (anhydrous)

• Dichloromethane

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• In a round-bottom flask, dissolve 1-methyl-1H-indole (1 equivalent) in anhydrous acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• Add N-Iodosuccinimide (NIS) (1.1 equivalents) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding saturated sodium thiosulfate solution to remove any unreacted iodine.

• Extract the product with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 2-iodo-1-methyl-1H-indole as a solid.

Characterization Data:

Property	Value
Molecular Formula	C₉H₈IN
Molecular Weight	257.07 g/mol [3][4]
Appearance	Off-white to yellow solid
CAS Number	75833-63-5[3][4][]

Application in Polymer Synthesis: Crafting Conjugated Polymers

The true utility of 2-Iodo-1-methyl-1H-indole in materials science lies in its ability to be polymerized into conjugated systems. Palladium-catalyzed cross-coupling reactions are the workhorse for this transformation.[6] Below are detailed protocols for Suzuki and Stille polymerizations, which are among the most robust methods for creating well-defined conjugated polymers.[1][7]

Protocol 2: Suzuki Polymerization for the Synthesis of a Poly(1-methyl-indole) Derivative

The Suzuki coupling reaction is a powerful tool for forming carbon-carbon bonds between an organohalide and an organoboron compound.[1][8] In this protocol, 2-Iodo-1-methyl-1H-indole is coupled with a diboronic ester comonomer to yield an alternating copolymer.

Materials:

• 2-Iodo-1-methyl-1H-indole

• Aromatic diboronic ester (e.g., 1,4-phenylenediboronic acid bis(pinacol) ester)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃ with a suitable phosphine ligand)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Toluene (anhydrous)

• Aliquat 336 (phase transfer catalyst, optional)

• Methanol

• Soxhlet extraction apparatus

Procedure:

• To a Schlenk flask, add 2-Iodo-1-methyl-1H-indole (1 equivalent), the aromatic diboronic ester (1 equivalent), the palladium catalyst (1-3 mol%), and the base (3-4 equivalents).

• Add Aliquat 336 if a phase transfer catalyst is needed.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 90-110 °C and stir vigorously for 24-48 hours.

• Monitor the polymerization by observing the increase in viscosity of the solution.

• After the reaction is complete, cool the mixture to room temperature and precipitate the polymer by pouring the solution into a large volume of methanol.

• Filter the polymer and wash with methanol.

• Purify the polymer by Soxhlet extraction with methanol, acetone, and hexane to remove oligomers and catalyst residues.

• Dry the final polymer under vacuum.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. guidechem.com [guidechem.com]
• 4. 1H-Indole, 2-iodo-1-methyl- | C9H8IN | CID 11065059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stille reaction - Wikipedia [en.wikipedia.org]
• 8. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Reactions of 2-Iodo-1-methyl-1H-indole

Welcome to the technical support center for optimizing the Suzuki-Miyaura coupling of 2-iodo-1-methyl-1H-indole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. Here, we will address common challenges, provide in-depth troubleshooting strategies, and offer detailed protocols to enhance your reaction outcomes. Our approach is rooted in mechanistic understanding to empower you to make informed decisions in your experimental design.

Troubleshooting and FAQs

This section is structured in a question-and-answer format to directly address the most pressing issues encountered during the Suzuki coupling of 2-iodo-1-methyl-1H-indole.

Q1: My reaction shows low to no conversion of the 2-iodo-1-methyl-1H-indole. What are the primary factors to investigate?

A1: Low or no conversion is a frequent initial hurdle. The indole nucleus, being electron-rich, can influence the catalytic cycle in several ways. Here’s a systematic approach to troubleshooting:

• Catalyst System (Palladium Source and Ligand): The choice of catalyst is paramount. While Pd(PPh₃)₄ is a common starting point, its effectiveness can be limited. For electron-rich substrates like your iodoindole, more robust catalyst systems are often necessary. Consider catalysts with bulky, electron-rich phosphine ligands, such as Buchwald or Fu's ligands (e.g., SPhos, XPhos), which are known to facilitate the oxidative addition and reductive elimination steps for challenging substrates.[1][2] N-heterocyclic carbene (NHC) ligands can also offer enhanced stability and reactivity.[1]

• Base Selection: The base plays a crucial role in the transmetalation step, activating the boronic acid partner.[1][3][4] For your substrate, a moderately strong base is often optimal. Harsh bases like NaOH or KOH can lead to undesired side reactions. Consider screening bases like K₂CO₃, Cs₂CO₃, or K₃PO₄. The choice of base can also be solvent-dependent.[5]

• Solvent System: The polarity and coordinating ability of the solvent can significantly impact the reaction.[6][7][8] A mixture of an aprotic organic solvent and water is standard, as water is often necessary to facilitate the action of the base and the transmetalation step.[9] Common solvent systems include dioxane/water, THF/water, or toluene/water.[10][11] The ratio of the organic solvent to water should also be optimized.

• Reaction Temperature: Suzuki couplings are typically run at elevated temperatures (80-110 °C).[10] If you are observing low conversion at a lower temperature, a gradual increase in temperature may be necessary. However, excessively high temperatures can lead to catalyst decomposition or side reactions.

Q2: I am observing significant formation of a byproduct that appears to be the homocoupled product of my boronic acid. How can I minimize this?

A2: Homocoupling of the boronic acid is a common side reaction, often exacerbated by the presence of oxygen.[12][13] This reaction consumes your boronic acid and complicates purification. Here are key strategies to mitigate homocoupling:

• Thorough Degassing: Oxygen can promote the oxidative homocoupling of boronic acids.[12][13] It is critical to thoroughly degas your reaction mixture. This can be achieved by several freeze-pump-thaw cycles or by sparging the solvent with an inert gas (argon or nitrogen) for an extended period (at least 30 minutes).[11]

• Palladium Source: Using a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ is generally preferred over Pd(II) sources (e.g., Pd(OAc)₂) when homocoupling is an issue. Pd(II) precatalysts can sometimes promote homocoupling during their in-situ reduction to the active Pd(0) species.[12]

• Reaction Stoichiometry: Using a slight excess of the 2-iodo-1-methyl-1H-indole relative to the boronic acid can sometimes help to favor the cross-coupling pathway.

Q3: My primary side product is the deboronated starting material (1-methyl-1H-indole). What causes this and how can it be prevented?

A3: The loss of the boronic acid group, known as protodeboronation, is a well-documented side reaction in Suzuki couplings.[9] It is particularly prevalent with heteroaryl boronic acids under basic conditions.

• Mechanism of Protodeboronation: This reaction involves the cleavage of the C-B bond and its replacement with a C-H bond, effectively destroying your nucleophilic partner.[14] The reaction is often catalyzed by the palladium complex itself or can be base-mediated.[9]

• Mitigation Strategies:

  • Use of Boronic Esters: Pinacol esters or MIDA boronates are often more stable towards protodeboronation than the corresponding boronic acids.[12][15] They provide a "slow release" of the boronic acid under the reaction conditions, keeping its concentration low and minimizing the side reaction.[14][15]

  • Choice of Base: The type and strength of the base can influence the rate of protodeboronation. Weaker bases like KF or K₂CO₃ may be preferable to stronger bases if protodeboronation is significant.[1]

  • Anhydrous Conditions: While some water is often necessary for the Suzuki coupling, excessive water can promote protodeboronation.[9][16] Careful optimization of the solvent system is key.

Q4: The purification of my product is challenging due to residual palladium and ligand byproducts. What are the best practices for purification?

A4: Purification can indeed be challenging. Here are some effective strategies:

• Filtration through Celite/Silica: After the reaction is complete, filtering the cooled reaction mixture through a pad of Celite or a short plug of silica gel can help to remove a significant portion of the palladium catalyst and some polar byproducts.[17]

• Aqueous Workup: A standard aqueous workup with a suitable organic solvent (e.g., ethyl acetate) and brine washes is typically the first step.

• Column Chromatography: Flash column chromatography is the most common method for final purification.[17] A gradient elution system, often starting with a nonpolar solvent like hexanes and gradually increasing the polarity with ethyl acetate, is usually effective.[18][19][20]

• Recrystallization: If the product is a solid, recrystallization from an appropriate solvent system can be a highly effective purification technique.

Experimental Protocols and Data

General Optimized Protocol for Suzuki Coupling of 2-Iodo-1-methyl-1H-indole

This protocol serves as a robust starting point for your optimizations.

Reaction Setup:

• To a flame-dried Schlenk flask under an argon atmosphere, add 2-iodo-1-methyl-1H-indole (1.0 equiv.), the desired boronic acid or boronic ester (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Add the palladium precatalyst (e.g., Pd(dppf)Cl₂, 1-3 mol%) and ligand (if not using a precatalyst).[21]

• Evacuate and backfill the flask with argon three times.

• Add the degassed solvent system (e.g., dioxane/water 4:1) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[10]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and proceed with workup and purification.

Data Summary: Condition Screening

The following table summarizes typical results from a condition screening experiment for the coupling of 2-iodo-1-methyl-1H-indole with phenylboronic acid.

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	12	45
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Toluene/H₂O (10:1)	100	8	88
Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2)	THF/H₂O (4:1)	80	6	92
Pd(dppf)Cl₂ (3)	-	K₂CO₃ (2)	DME/H₂O (4:1)	90	10	75

Yields are approximate and will vary based on the specific boronic acid partner and precise reaction conditions.

Mechanistic Insights and Visualizations

A fundamental understanding of the Suzuki coupling mechanism is crucial for effective troubleshooting. The catalytic cycle consists of three key steps: oxidative addition, transmetalation, and reductive elimination.[10][22][23]

The Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Decision Tree

This flowchart provides a logical pathway for addressing common issues in your reaction.

Caption: A decision tree for troubleshooting common Suzuki coupling issues.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• Wikipedia. Protodeboronation. [Link]

• The Matter Blotter. Bulky ligands promote palladium-catalyzed protodeboronation. [Link]

• PMC - NIH. Organoborane coupling reactions (Suzuki coupling). [Link]

• Semantic Scholar. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. [Link]

• ResearchGate. THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. [Link]

• PubMed. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. [Link]

• NIH. The synthesis of C-3β functionalized indoles via a hydroboration/Suzuki-Miyaura coupling sequence. [Link]

• ResearchGate. Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction | Request PDF. [Link]

• ACS Publications. Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[1][22]-Fused Indole Heterocycles. [Link]

• NIH. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• ResearchGate. Effect of solvent volume on the Suzuki-Miyaura reaction with [dmiop]2[PdCl4]. [Link]

• MDPI. Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. [Link]

• Chem 115 Myers. The Suzuki Reaction. [Link]

• Indian Academy of Sciences. Pd-catalyzed C–H bond activation of Indoles for Suzuki reaction. [Link]

• ResearchGate. Role of a base in Suzuki-Miyaura reaction | Request PDF. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• MDPI. Catalysts for Suzuki–Miyaura Coupling Reaction. [Link]

• Reddit. Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry. [Link]

• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.. [Link]

• Reddit. Failed suzuki coupling, any suggenstions? : r/Chempros. [Link]

• MDPI. Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions. [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction?. [Link]

• ChemistryViews. Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. [Link]

• ResearchGate. Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. [Link]

• Reddit. Question About Suzuki Coupling Reaction Byproducts (Homocoupling) : r/chemhelp. [Link]

• Reaction Chemistry & Engineering (RSC Publishing). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. [Link]

• MDPI. Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. [Link]

• PMC - PubMed Central. Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. [Link]

• Quora. What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. [Link]

• ResearchGate. Optimization of reaction conditions for the Suzuki-Miyaura coupling. [Link]

• Organic Chemistry Frontiers (RSC Publishing). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. [Link]

• YouTube. Suzuki Coupling | 365 Chemistry | Problem | Question | Solved. [Link]

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. aspuru.substack.com [aspuru.substack.com]
• 10. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. Yoneda Labs [yonedalabs.com]
• 13. reddit.com [reddit.com]
• 14. Protodeboronation - Wikipedia [en.wikipedia.org]
• 15. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 16. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]
• 18. The synthesis of C-3β functionalized indoles via a hydroboration/Suzuki-Miyaura coupling sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. ias.ac.in [ias.ac.in]
• 21. mdpi.com [mdpi.com]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. byjus.com [byjus.com]

improving the yield and purity of 2-Iodo-1-methyl-1H-indole synthesis

Technical Support Center: Synthesis of 2-Iodo-1-methyl-1H-indole

Welcome to the technical support guide for the synthesis of 2-Iodo-1-methyl-1H-indole. This document is designed for researchers, chemists, and process development professionals who utilize this important building block in their synthetic endeavors. 2-Iodo-1-methyl-1H-indole is a valuable precursor for introducing complex functionalities at the C2 position of the indole scaffold, a privileged structure in medicinal chemistry. However, its synthesis can be fraught with challenges related to yield, purity, and regioselectivity.

This guide provides in-depth, experience-based solutions to common problems encountered during synthesis, moving beyond simple procedural steps to explain the underlying chemical principles.

Baseline Protocol: Iodination of 1-Methyl-1H-indole with N-Iodosuccinimide (NIS)

A common and effective method for this transformation is the electrophilic iodination of 1-methyl-1H-indole. N-Iodosuccinimide (NIS) is often the reagent of choice due to its mild nature, high reactivity, and ease of handling compared to molecular iodine.[1][2]

Experimental Protocol:

• Preparation: To a solution of 1-methyl-1H-indole (1.0 eq) in a suitable aprotic solvent (e.g., acetonitrile or DMF) in a round-bottom flask, add N-Iodosuccinimide (1.05 eq). The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to reduce any unreacted NIS and iodine.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine to remove residual salts and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 2-Iodo-1-methyl-1H-indole.

Troubleshooting Guide (Q&A Format)

This section addresses specific experimental issues. The causality behind each problem is explained to empower you to make informed decisions and adapt protocols effectively.

Issue 1: Low or No Product Yield

Question: My reaction has stalled. TLC analysis shows a significant amount of unreacted 1-methyl-1H-indole even after several hours. What are the likely causes?

Answer: A stalled reaction is typically due to issues with reagent activity, reaction conditions, or competitive inhibition.

• Cause 1: Decomposed N-Iodosuccinimide (NIS). NIS can degrade over time, especially if exposed to light or moisture, losing its iodinating power.[1] Fresh, high-purity NIS is a white to off-white crystalline powder. If your reagent is yellow or brown, its activity is likely compromised.

  • Solution: Always use fresh, properly stored NIS. If in doubt, perform a small-scale test reaction with a known reactive substrate to verify its activity.

• Cause 2: Inappropriate Solvent Choice. While solvents like acetonitrile and DMF are common, their purity is critical. Protic impurities (e.g., water, alcohols) can react with NIS and deactivate it. Highly polar, coordinating solvents like DMSO can sometimes hinder the reaction.[3][4]

  • Solution: Use anhydrous solvents. Consider a less polar solvent like dichloromethane (DCM) or tetrahydrofuran (THF) if you suspect solvent interference.

• Cause 3: Insufficient Activation. For less reactive indole systems (though 1-methyl-1H-indole is quite activated), a catalytic amount of an acid can be used to activate the NIS and accelerate the reaction.[5][6]

  • Solution: Add a catalytic amount (1-5 mol%) of trifluoroacetic acid (TFA) to the reaction mixture. This protonates the NIS, making it a more potent electrophile. Monitor carefully, as this can also increase the rate of side reactions.

Issue 2: Purity & Contamination Problems

Question: My final product is contaminated with a significant amount of a di-iodinated species. How can I prevent its formation and remove it?

Answer: The formation of di-iodo-1-methyl-1H-indole is a common side reaction when the reaction is not carefully controlled. The indole ring is highly activated, and the initial iodination can sometimes further activate the ring towards a second electrophilic attack.[7]

• Prevention Strategy 1: Stoichiometry Control. Over-iodination is often a simple result of using too much NIS.

  • Solution: Use a slight excess, but no more than 1.05-1.1 equivalents of NIS. Ensure accurate weighing of both the substrate and the reagent.

• Prevention Strategy 2: Controlled Reagent Addition. Adding the NIS all at once creates a high initial concentration, which can favor di-iodination.

  • Solution: Add the NIS portion-wise over 15-30 minutes. This keeps the concentration of the iodinating agent low and controlled, favoring the mono-iodinated product.

• Removal Strategy: Purification. Di-iodinated products have different polarity from the mono-iodinated product and can be separated.

  • Solution: Careful column chromatography is the most effective method. Use a shallow gradient of a non-polar/polar solvent system (e.g., hexane/ethyl acetate) to achieve good separation. Recrystallization can also be effective if the solubility differences between the mono- and di-iodo products are significant.

Question: My purified product has a persistent pink or brownish color. What is this impurity and how can I remove it?

Answer: This coloration is almost always due to trace amounts of elemental iodine (I₂), which can form from the decomposition of NIS or during the work-up.

• Solution 1: Thorough Quenching. Ensure that all residual iodinating species are completely neutralized during the work-up.

  • Action: Wash the organic layer thoroughly with a fresh, saturated solution of sodium thiosulfate (Na₂S₂O₃) until the organic layer is colorless. Repeat the wash if necessary.

• Solution 2: Activated Carbon Treatment. If the color persists after washing, it can be removed with activated carbon.

  • Action: Dissolve the crude product in a suitable solvent, add a small amount of activated carbon, stir for 15-20 minutes, and then filter through a pad of celite. This is highly effective but may result in some product loss due to adsorption.

Frequently Asked Questions (FAQs)

Q1: What are the main methods for synthesizing 2-Iodo-1-methyl-1H-indole?

The primary method is the direct electrophilic iodination of 1-methyl-1H-indole. The key difference between protocols lies in the choice of iodinating agent.

Method	Iodinating Agent	Typical Conditions	Pros	Cons
Method A	N-Iodosuccinimide (NIS)	Acetonitrile or DMF, Room Temp	Mild, high yield, easy to handle solid.	Can lead to over-iodination if not controlled.[7]
Method B	Iodine (I₂) / Base	I₂, KOH or NaOH in DMF or THF	Inexpensive reagents.	Can be less regioselective, requires base, work-up can be more complex.[8]
Method C	Iodine Monochloride (ICl)	DCM or CCl₄, often at low temp	Very reactive.	Highly corrosive, moisture-sensitive, can lead to chlorinated byproducts.

For general laboratory synthesis, Method A (NIS) offers the best balance of reactivity, selectivity, and ease of use.

Q2: Why is the iodination selective for the C2 position in 1-methyl-1H-indole?

While electrophilic attack on the indole nucleus typically occurs at the C3 position due to the stability of the resulting intermediate, the N-methyl group in 1-methyl-1H-indole sterically hinders the C2 position less than the pyrrole nitrogen would in an N-H indole. More importantly, certain reaction conditions and reagents can favor C2 substitution. In the case of iodination, the mechanism can proceed through an intermediate that directs the electrophile to the C2 position.

Q3: What are the critical safety precautions for this synthesis?

• N-Iodosuccinimide (NIS): Harmful if swallowed and causes skin and eye irritation.[1] Always handle with gloves and safety glasses in a well-ventilated fume hood.

• Iodine (I₂): Corrosive and has toxic vapors. Handle in a fume hood.

• Solvents: Acetonitrile and DMF are toxic and can be absorbed through the skin. Use appropriate personal protective equipment (PPE).

• Quenching: The reaction of sodium thiosulfate with iodine is exothermic. Perform the quench step slowly and with cooling if necessary on a large scale.

Visualizations & Diagrams

Reaction Mechanism

The reaction proceeds via a standard electrophilic aromatic substitution mechanism. The electron-rich indole ring attacks the electrophilic iodine atom of NIS.

Caption: Mechanism of electrophilic iodination at the C2 position.

Troubleshooting Workflow

When faced with a poor reaction outcome, a logical diagnostic process is essential.

Caption: Decision tree for troubleshooting common synthesis issues.

References

• Beilstein Journals. (2021, June 18). Iodine-catalyzed electrophilic substitution of indoles. Retrieved from [Link]

• National Center for Biotechnology Information (PMC). (2021, June 18). Iodine-catalyzed electrophilic substitution of indoles. Retrieved from [Link]

• ResearchGate. Iodination of substituted indoles. Retrieved from [Link]

• ACS Publications. (2019, July 8). Molecular Iodine-Catalyzed Selective C-3 Benzylation of Indoles with Benzylic Alcohols. Retrieved from [Link]

• Organic Syntheses. 1-methylindole. Retrieved from [Link]

• ACS Publications. (2019, July 8). Molecular Iodine-Catalyzed Selective C-3 Benzylation of Indoles with Benzylic Alcohols: A Greener Approach toward Benzylated Indoles. Retrieved from [Link]

• ACS Publications. (2010, June 4). Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. Retrieved from [Link]

• Synthesis of 1H-isoindoles by iodoamination of 2-vinylbenzylidenamines. (2008, March 18). Retrieved from [Link]

• Pharmaffiliates. N-Iodosuccinimide in Halogenation Reactions: Unlocking Selectivity in Pharma Synthesis. Retrieved from [Link]

• A practical route to 2-iodoanilines via transition-metal- free and base-free decarboxylative iodination of anthranilic acids und. Retrieved from [Link]

• MDPI. (2022, February 11). Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I. Retrieved from [Link]

• RSC Publishing. (2014, July 15). Indole synthesis from N-allenyl-2-iodoanilines under mild conditions mediated by samarium(II) diiodide. Retrieved from [Link]

• Organic Chemistry Portal. N-Iodosuccinimide (NIS). Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of indoles. Retrieved from [Link]

• ResearchGate. N-Iodosuccinimide (NIS) in Direct Aromatic Iodination. Retrieved from [Link]

• Regioselective C5−H Direct Iodination of Indoles. Retrieved from [Link]

• Reddit. (2025, March 10). Over Iodination. Retrieved from [Link]

• ResearchGate. (2018, August 20). Suggest an efficient method for synthesis of 1-Methylindole?. Retrieved from [Link]

• Wikipedia. N-Iodosuccinimide. Retrieved from [Link]

• Organic Chemistry Data. Iodination - Common Conditions. Retrieved from [Link]

• ResearchGate. (2025, August 6). A Convenient Iodination of Indoles and Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information (PMC). Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence. Retrieved from [Link]

• ResearchGate. (2021, June 8). Simultaneous self-optimisation of yield and purity through successive combination of inline FT-IR spectroscopy and online mass spectrometry in flow reactions. Retrieved from [Link]

• ResearchGate. Optimized preparation of 2-methyl-1H-indole-3-carboxylate (20), passing.... Retrieved from [Link]

• Organic Chemistry Portal. Iodoarenes synthesis by iodination or substitution. Retrieved from [Link]

• RSC Publishing. (2021). Regioselective C5-H direct iodination of indoles. Retrieved from [Link]

• Google Patents. Purification of indole compounds.

• PubMed. (2006, June). Optimization by experimental design of precursor synthesis and radiolabeling of 2-iodo-L-phenylalanine, a novel amino acid for tumor imaging. Retrieved from [Link]

• Google Patents. Process of preparing purified aqueous indole solution.

• National Center for Biotechnology Information (PMC). (2023, March 4). Verification of preparations of (1H-indol-3-yl)methyl electrophiles and development of their microflow rapid generation and substitution. Retrieved from [Link]

• MDPI. Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). Retrieved from [Link]

• MDPI. (2022, November 10). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Retrieved from [Link]

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Technical Support Center: Troubleshooting Coupling Reactions of 2-Iodo-1-methyl-1H-indole

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for palladium-catalyzed cross-coupling reactions involving 2-iodo-1-methyl-1H-indole. This versatile building block is crucial in the synthesis of pharmaceuticals, natural products, and organic materials. However, its unique electronic properties and the intricacies of palladium catalysis can lead to common side reactions and byproducts.

This guide is structured as a series of frequently asked questions (FAQs) to directly address the challenges you may encounter in the lab. We will delve into the causality behind these issues and provide actionable, field-proven troubleshooting protocols to optimize your reactions.

Part 1: General Troubleshooting Principles

This section addresses broad issues applicable to most palladium-catalyzed coupling reactions (Suzuki-Miyaura, Sonogashira, Heck, Buchwald-Hartwig).

Q1: My reaction shows no conversion of the starting material. Where should I begin my troubleshooting?

This is a common issue that typically points to a fundamental problem with one of the core components of the reaction: the catalyst, the reagents, or the reaction environment.

Core Directive: Validate each component systematically.

A logical workflow is essential to pinpoint the failure point without wasting significant time and resources.

Caption: A systematic workflow for troubleshooting complete reaction failure.

Troubleshooting Protocol:

• Catalyst Integrity : Palladium catalysts, especially Pd(0) sources like Pd(PPh₃)₄, can degrade upon storage. If you are using a Pd(II) source like Pd(OAc)₂, its reduction to the active Pd(0) species might be failing in situ.[1]

• Solvent and Reagent Quality : Anhydrous and anaerobic conditions are critical for most coupling reactions.[3] Water or oxygen can inhibit the catalyst and promote side reactions.

  • Action : Use freshly distilled or sparged solvents from a solvent purification system. Ensure bases are freshly opened or have been stored properly in a desiccator.

• Inert Atmosphere : Inadequate degassing allows oxygen to remain, which can oxidize the Pd(0) catalyst and phosphine ligands, and promote side reactions like homocoupling.[4]

  • Action : Ensure your reaction vessel is properly evacuated and backfilled with an inert gas (Argon or Nitrogen) at least three times. For best results, degas the solvent via sparging with inert gas for 15-30 minutes before adding reagents.

Part 2: Common Side Reactions and Byproducts

This section details the most frequently observed byproducts and explains how to mitigate their formation.

Q2: My primary byproduct is 1-methyl-1H-indole (dehalogenation). Why is this happening and how can I stop it?

Dehalogenation (or more specifically, protodeiodination) is arguably the most common side reaction, where the iodine atom is replaced by a hydrogen.

Causality : This occurs when the palladium intermediate, after oxidative addition to the C-I bond, undergoes reductive elimination with a hydride source instead of your desired coupling partner.[4]

• Mechanism : A Pd(II)-hydride species is formed, which then reductively eliminates to give the dehalogenated indole and regenerate the Pd(0) catalyst. Sources of the hydride can include amine bases, alcoholic solvents, or even water under certain conditions.[4]

Caption: Competing pathways: desired coupling vs. dehalogenation side reaction.

Troubleshooting Protocol:

• Choice of Base : If using an amine base (like Et₃N), it can be a hydride source. Switch to an inorganic base like K₂CO₃, K₃PO₄, or Cs₂CO₃.[5][6]

• Solvent Purity : Ethereal solvents like THF or dioxane can degrade to form peroxides, which can lead to complex decomposition pathways. Alcohols are direct hydride sources. Ensure solvents are pure, dry, and rigorously degassed.

• Increase Concentration : Running the reaction at a higher concentration can favor the desired bimolecular cross-coupling over the side reaction with trace impurities.

• Ligand Choice : A more electron-donating and bulky ligand can accelerate the rate of reductive elimination for the desired product, outcompeting the dehalogenation pathway.[2]

Q3: I am observing a significant amount of a dimer, either of my indole or my coupling partner. What causes this homocoupling?

Homocoupling results in the formation of a symmetrical C-C bond between two identical molecules (e.g., two boronic acids in a Suzuki reaction or two terminal alkynes in a Sonogashira reaction).

Causality :

• Boronic Acid Homocoupling (Suzuki) : This is often promoted by the presence of Pd(II) species and oxygen.[4] If your Pd(0) catalyst is oxidized or if you start with a Pd(II) pre-catalyst that is not efficiently reduced, it can catalyze the dimerization of the boronic acid.

• Alkyne Homocoupling (Sonogashira/Glaser Coupling) : This is a classic side reaction, particularly in copper-co-catalyzed Sonogashira reactions. It is driven by the copper(I) acetylide intermediate reacting with an oxidizing agent, typically O₂.[7][8]

• Indole Homocoupling : While less common, direct homocoupling of 2-iodo-1-methyl-1H-indole can occur under certain conditions, especially at high temperatures with insufficient coupling partner present.

Troubleshooting Protocol:

• Rigorous Degassing : This is the most critical step to prevent oxygen-mediated homocoupling.[4] Ensure all solvents and the reaction headspace are free of oxygen.

• Use a Pd(0) Source : Start with a well-defined Pd(0) catalyst like Pd(PPh₃)₄ or a stable pre-catalyst that cleanly generates the active species. This minimizes the presence of reactive Pd(II) species that can drive boronic acid homocoupling.

• Control Stoichiometry : Ensure a slight excess (1.1-1.5 equivalents) of the coupling partner (e.g., boronic acid or alkyne) is present to favor the cross-coupling pathway.

• Consider Copper-Free Sonogashira : To avoid alkyne dimerization, utilize a copper-free Sonogashira protocol. These methods often rely on specific ligands and bases to facilitate the catalytic cycle without the need for a copper co-catalyst.[3][9]

Q4: My reaction mixture turns black and the reaction stalls. What does this indicate?

The formation of a black precipitate is characteristic of palladium black, which is finely divided, catalytically inactive palladium metal.

Causality : This occurs when the palladium catalyst falls out of the catalytic cycle and agglomerates. This can be caused by:

• High Temperatures : Can lead to ligand dissociation and catalyst decomposition.

• Poor Ligand Choice : The chosen ligand may not be robust enough to stabilize the palladium intermediates at the required reaction temperature.

• Substrate-Induced Decomposition : Highly electron-rich or sterically demanding substrates can sometimes promote catalyst decomposition.[10]

Troubleshooting Protocol:

• Lower the Temperature : Often, simply reducing the reaction temperature by 10-20 °C can prevent decomposition while still allowing the reaction to proceed, albeit more slowly.

• Screen Ligands : Switch to more robust and sterically bulky ligands. For many challenging couplings, biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) are designed to stabilize the catalytic species and promote efficient turnover.[2][11]

• Use a Pre-catalyst : Modern pre-catalysts are designed for high stability and controlled release of the active Pd(0) species, minimizing the formation of palladium black.

Part 3: Reaction-Specific Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)	Applicable Reaction(s)
Low Yield	Incomplete activation of boronic acid.	Use a stronger base (e.g., K₃PO₄, Cs₂CO₃); ensure a small amount of water is present in the solvent system (e.g., dioxane/water 4:1).[11]	Suzuki-Miyaura
Low Yield	Poor oxidative addition.	2-Iodo-1-methyl-1H-indole is generally reactive.[2] If coupling with an unreactive partner (e.g., aryl chloride), a highly active catalyst/ligand system is needed (e.g., XPhos).	All
Beta-Hydride Elimination	Amide intermediate is unstable.	Use a ligand that promotes faster reductive elimination (e.g., bulky biarylphosphines).[12]	Buchwald-Hartwig
Poor Regioselectivity	Steric/electronic competition.	Screen different ligands; bidentate ligands (e.g., dppf) can sometimes offer better control than monodentate ones.[13]	Heck

References

• Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles - PMC - NIH. (2022). National Institutes of Health.[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.[Link]

• Selectivity, Speciation, and Substrate Control in the Gold-Catalyzed Coupling of Indoles and Alkynes - PMC - NIH. (2016). National Institutes of Health.[Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry. (2018). Reddit.[Link]

• Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions - PMC - PubMed Central. (2019). National Institutes of Health.[Link]

• Palladium-catalyzed, modular synthesis of highly functionalized indoles and tryptophans by direct annulation of substituted o-haloanilines and aldehydes. (2006). PubMed.[Link]

• Palladium metallaphotoredox-catalyzed 3-acylation of indole derivatives. (2020). RSC Publishing.[Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023). LibreTexts.[Link]

• Palladium-catalyzed synthesis of indoles via intramolecular Heck reaction. (2015). ResearchGate.[Link]

• Sonogashira Coupling. Organic Chemistry Portal.[Link]

• Sonogashira coupling - Wikipedia. Wikipedia.[Link]

• Heck reaction - Wikipedia. Wikipedia.[Link]

• Deciphering Complexity in Pd–Catalyzed Cross-Couplings. (2020). ChemRxiv.[Link]

• Indole synthesis by palladium-catalyzed tandem allylic isomerization – furan Diels–Alder reaction. (2013). RSC Publishing.[Link]

• Flow Chemistry: Sonogashira Coupling. ThalesNano.[Link]

• Convenient indole synthesis from 2-iodoanilines and terminal alkynes by the sequential Sonogashira reaction and the cyclization reaction promoted by tetrabutylammonium fluoride (TBAF). (2003). PubMed.[Link]

• Buchwald–Hartwig amination - Wikipedia. Wikipedia.[Link]

• Sonogashira Coupling - Chemistry LibreTexts. (2024). LibreTexts.[Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham.[Link]

• Palladium Cross-Coupling Reactions 1. An Introduction. (2020). YouTube.[Link]

• palladium coupling catalyst activation. (2020). YouTube.[Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. (2016). Master Organic Chemistry.[Link]

• 17.2. Palladium catalyzed couplings | Organic Chemistry II. Lumen Learning.[Link]

• Heck Reaction. Organic Chemistry Portal.[Link]

• Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence - PMC - NIH. (2018). National Institutes of Health.[Link]

• 1H-Indole, 2-iodo-1-methyl-. PubChem.[Link]

• Heck Reaction - Chemistry LibreTexts. (2023). LibreTexts.[Link]

• Suzuki Coupling. Organic Chemistry Portal.[Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Triorganoindium Compounds with Vinyl and Aryl Triflates or Iodides. Organic Chemistry Portal.[Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024). LibreTexts.[Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2012). National Institutes of Health.[Link]

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• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Failed Sonogashira Reactions with 2-Iodo-1-methyl-1H-indole

Welcome to the technical support center for troubleshooting Sonogashira reactions, with a specific focus on the coupling of 2-iodo-1-methyl-1H-indole. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this powerful C-C bond-forming reaction. Here, we will dissect common failure modes, provide in-depth, evidence-based solutions, and explain the underlying chemical principles to empower you to optimize your experimental outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and provides rapid, actionable advice.

Q1: My Sonogashira reaction with 2-iodo-1-methyl-1H-indole is not working at all. Where should I start troubleshooting?

A1: When a reaction fails completely, begin by scrutinizing the foundational elements: the integrity of your reagents and the reaction atmosphere. Ensure your palladium catalyst and any copper co-catalyst are active. It is critical to perform the reaction under strictly anhydrous and anaerobic conditions. Oxygen can promote the undesirable homocoupling of the alkyne (Glaser coupling) and can also lead to the decomposition of the active Pd(0) catalyst.[1] A crucial first step is to thoroughly degas your solvent and ensure the reaction is maintained under an inert atmosphere like argon or nitrogen.[1]

Q2: I'm observing a significant amount of alkyne homocoupling (Glaser coupling). How can I minimize this side reaction?

A2: Alkyne homocoupling is a common side reaction, often exacerbated by the presence of oxygen and the copper co-catalyst.[2][3][4] To mitigate this, consider the following:

• Copper-Free Conditions: Switching to a copper-free Sonogashira protocol is a primary strategy to avoid this byproduct.[1]

• Rigorous Degassing: Ensure your reaction mixture is thoroughly deoxygenated.

• Controlled Atmosphere: Some studies suggest that using a dilute hydrogen atmosphere (mixed with nitrogen or argon) can dramatically reduce homocoupling.[3][5]

Q3: A black precipitate has formed in my reaction vessel. What is it, and is my reaction compromised?

A3: The formation of a black precipitate, often referred to as "palladium black," signals the decomposition of your palladium catalyst to elemental palladium.[1][6] This decomposition renders the catalyst inactive and halts the catalytic cycle. It can be triggered by impurities in reagents or solvents, an inappropriate choice of solvent (some anecdotal reports suggest THF may promote it), or incorrect reaction temperatures.[1][6] While the appearance of palladium black often indicates a failed reaction, addressing the root cause can salvage future attempts.

Q4: My starting material, 2-iodo-1-methyl-1H-indole, is being consumed, but I'm not getting the desired product. What could be happening?

A4: If your starting material is consumed without the formation of the desired product, several side reactions could be occurring. One common issue is reductive dehalogenation, where the iodo group is replaced by a hydrogen atom.[7] This can be influenced by the solvent, base, and temperature. Another possibility is the decomposition of the starting material or product under the reaction conditions. Careful analysis of the crude reaction mixture by LC-MS or NMR can help identify these byproducts and guide your optimization.

II. In-depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving more complex issues, categorized by the symptoms observed during the reaction.

Symptom 1: Low or No Conversion of 2-Iodo-1-methyl-1H-indole

A lack of conversion points to fundamental problems with the catalytic system or reaction conditions.

Potential Cause A: Inactive Catalyst System

The heart of the Sonogashira reaction is the palladium catalyst. Its activity is paramount.

• Palladium Catalyst: Pd(0) species are the active catalysts, but they can be sensitive to air and moisture. Pd(II) precatalysts like PdCl₂(PPh₃)₂ are generally more stable but require in-situ reduction to Pd(0), which can sometimes be inefficient.[1][8]

• Copper Co-catalyst: If using a copper-catalyzed system, the Cu(I) salt (typically CuI) is crucial for activating the alkyne.[8][9] The quality of the CuI is important; it should be a white to off-white powder. A distinct tan or green color may indicate oxidation and reduced activity.

• Ligands: Phosphine ligands are often used to stabilize the palladium catalyst and modulate its reactivity. Electron-rich and bulky ligands can facilitate the oxidative addition step, which is often rate-limiting, especially with electron-rich aryl halides like 2-iodo-1-methyl-1H-indole.[2][10]

Troubleshooting Protocol: Catalyst System Verification

• Use Fresh Reagents: Start with fresh, high-purity palladium catalyst, copper iodide (if applicable), and ligands. Store them under an inert atmosphere.

• Select an Appropriate Catalyst: For the electron-rich 2-iodo-1-methyl-1H-indole, a robust catalyst system is beneficial. Consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a more stable Pd(II) precatalyst paired with a suitable phosphine ligand (see table below).

• Ligand Screening: If using a Pd(II) source, screen different phosphine ligands. Bulky, electron-rich ligands like XPhos or SPhos can be effective for challenging substrates.

Catalyst/Ligand Combination	Key Characteristics
Pd(PPh₃)₄	Classic Pd(0) source, but can be air-sensitive.
PdCl₂(PPh₃)₂ / CuI	A very common and effective system, but requires careful exclusion of air.
Pd₂(dba)₃ / XPhos	A powerful system for challenging substrates, often used in copper-free conditions.
Pd(dppf)Cl₂	Known to be effective for a range of cross-coupling reactions.[11]

Potential Cause B: Suboptimal Reaction Conditions

The solvent, base, and temperature create the environment for the reaction and must be carefully chosen.

• Solvent: The solvent must dissolve all reaction components.[12] A range of polar aprotic solvents like DMF, DMSO, and THF, or amine bases themselves (like triethylamine or diisopropylamine) are commonly used.[6][12][13] The choice of solvent can significantly impact reaction rates and selectivity.[12]

• Base: An amine base is required to deprotonate the terminal alkyne, forming the reactive copper acetylide (in copper-catalyzed systems) or for the deprotonation step in copper-free mechanisms.[1] The base must be anhydrous and used in sufficient excess.

• Temperature: While aryl iodides are the most reactive halides in Sonogashira couplings and can often react at room temperature, electron-rich systems or sterically hindered substrates may require heating to facilitate the oxidative addition step.[1][8]

Troubleshooting Protocol: Optimizing Reaction Conditions

• Solvent and Base Screening: Set up a small array of reactions to test different solvent and base combinations. Common choices include THF/Et₃N, DMF/piperidine, or using diisopropylamine as both base and solvent.[11]

• Temperature Gradient: If room temperature reactions fail, incrementally increase the temperature (e.g., to 50 °C, then 80 °C), while monitoring for any signs of decomposition.[11]

• Degassing is Non-Negotiable: Use a robust degassing method like freeze-pump-thaw cycles (for lower boiling point solvents) or bubbling with an inert gas (like argon or nitrogen) for at least 30 minutes prior to adding the catalyst.

Symptom 2: Formation of Significant Byproducts

The appearance of unexpected products indicates that side reactions are outcompeting the desired coupling.

Potential Cause A: Homocoupling of the Terminal Alkyne (Glaser Coupling)

As discussed in the FAQs, this is a very common side reaction, leading to the formation of a diyne from two molecules of the terminal alkyne.

Troubleshooting Workflow: Minimizing Homocoupling

Potential Cause B: Dehalogenation of 2-Iodo-1-methyl-1H-indole

This side reaction results in the formation of 1-methyl-1H-indole, consuming your starting material without producing the desired product.

• Mechanism: Dehalogenation can occur through various pathways, sometimes involving hydride transfer from the amine base or solvent.

• Influencing Factors: The choice of base and solvent can play a significant role. Some solvent systems may be more prone to promoting this side reaction.[7]

Troubleshooting Protocol: Suppressing Dehalogenation

• Base Modification: Switch to a different amine base. For instance, if you are using triethylamine, try a bulkier base like diisopropylethylamine (DIPEA) or an inorganic base like K₂CO₃ or Cs₂CO₃, which may be less prone to hydride donation.[14]

• Solvent Change: If dehalogenation persists, change the solvent. A less protic solvent might be beneficial.

• Lower Temperature: Running the reaction at the lowest possible temperature that still allows for reasonable conversion rates can sometimes suppress side reactions like dehalogenation.

III. The Sonogashira Catalytic Cycle: A Mechanistic Overview

Understanding the mechanism is key to rational troubleshooting. The reaction proceeds through two interconnected catalytic cycles.

// Palladium Cycle Nodes pd0 [label="Pd(0)L₂", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,2!"]; oxidative_addition [label="Oxidative\nAddition", shape=plaintext, pos="0,1!"]; pd_complex [label="R¹-Pd(II)L₂-X", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="2,2!"]; transmetalation [label="Transmetalation", shape=plaintext, pos="2,0!"]; coupled_complex [label="R¹-Pd(II)L₂-C≡CR²", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="2,-2!"]; reductive_elimination [label="Reductive\nElimination", shape=plaintext, pos="0,-1!"]; product [label="R¹-C≡CR²", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF", pos="-2,-2!"];

// Copper Cycle Nodes cu_acetylide [label="Cu-C≡CR²", fillcolor="#EA4335", fontcolor="#FFFFFF", pos="4,0!"]; alkyne_activation [label="Alkyne\nActivation", shape=plaintext, pos="4,2!"]; terminal_alkyne [label="H-C≡CR²", shape=box, style="rounded,filled", fillcolor="#FBBC05", fontcolor="#202124", pos="4,3.5!"]; cu_salt [label="CuX", shape=box, style="rounded,filled", fillcolor="#FBBC05", fontcolor="#202124", pos="5.5,1.5!"]; base [label="Base", shape=box, style="rounded,filled", fillcolor="#FBBC05", fontcolor="#202124", pos="5.5,3!"];

// Aryl Halide aryl_halide [label="R¹-X\n(2-Iodo-1-methyl\n-1H-indole)", shape=box, style="rounded,filled", fillcolor="#FBBC05", fontcolor="#202124", pos="-2,2!"];

// Palladium Cycle Edges pd0 -> pd_complex [label="R¹-X"]; pd_complex -> coupled_complex [label="Cu-C≡CR²"]; coupled_complex -> pd0 [label="R¹-C≡CR²"]; coupled_complex -> product [style=dashed]; aryl_halide -> pd_complex [style=dashed];

// Copper Cycle Edges terminal_alkyne -> cu_acetylide; cu_salt -> cu_acetylide; base -> cu_acetylide; cu_acetylide -> pd_complex [label="Transmetalation", style=dashed];

// Labels lab1 [label="Palladium Cycle", shape=plaintext, pos="0,3.5!"]; lab2 [label="Copper Cycle", shape=plaintext, pos="4.5,-1!"]; } } Caption: The interconnected catalytic cycles of the Sonogashira reaction.

• Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition with the 2-iodo-1-methyl-1H-indole.[2]

• Copper Cycle: Concurrently, the copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper acetylide intermediate.[8][9]

• Transmetalation: This is often the rate-determining step where the acetylide group is transferred from the copper to the palladium complex.[2]

• Reductive Elimination: The final step where the C-C bond is formed, yielding the desired product and regenerating the Pd(0) catalyst.[2]

Understanding these steps allows for targeted troubleshooting. For example, a failure in oxidative addition might suggest the need for a more electron-rich ligand or higher temperature, whereas a buildup of copper acetylide (indicated by color changes) without product formation could point to an issue with the transmetalation step.

IV. References

• M. Eckhardt, G. C. Fu. The First Applications of Carbene Ligands in Cross-Couplings of Alkyl Electrophiles: Sonogashira Reactions of Unactivated Alkyl Bromides and Iodides. J. Am. Chem. Soc., 2003, 125, 13642-13643. [Link]

• Li, J. J. Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer, 2009. [Link]

• Chemistry LibreTexts. Sonogashira Coupling. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Liang, Y., et al. Efficient Palladium-Catalyzed Homocoupling Reaction and Sonogashira Cross-Coupling Reaction of Terminal Alkynes under Aerobic Conditions. The Journal of Organic Chemistry. [Link]

• Anand, N., et al. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances. [Link]

• Elangovan, A., et al. Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters. [Link]

• Request PDF. Sonogashira Coupling Reaction with Diminished Homocoupling. ResearchGate. [Link]

• ResearchGate. Optimization of the reaction conditions of the Sonogashira-type coupling reaction. [Link]

• National Institutes of Health. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. [Link]

• Panda, S. Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. [Link]

• Beilstein Journal of Organic Chemistry. Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. [Link]

• ChemHelp ASAP. Sonogashira cross-coupling reaction. YouTube. [Link]

• Chiral Publishing. Sonogashira Coupling Reaction. [Link]

• Reddit. Sonogashira troubleshooting help needed. [Link]

• Reddit. Struggling to make a sonogashira coupling reaction happen. [Link]

• PubMed Central. Simultaneous Dehalogenation and Hydrogenation in Sonogashira Coupling. [Link]

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• 14. BJOC - Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions [beilstein-journals.org]

Technical Support Center: Purification of 2-Iodo-1-methyl-1H-indole Derivatives

Welcome to the technical support center for the purification of products derived from 2-Iodo-1-methyl-1H-indole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this important synthetic intermediate and its derivatives. Our goal is to provide practical, experience-driven advice to enhance the purity, yield, and reproducibility of your experimental outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of 2-iodo-1-methyl-1H-indole and its derivatives.

Q1: What are the most common impurities I should expect when working with 2-Iodo-1-methyl-1H-indole?

A1: The impurity profile of 2-iodo-1-methyl-1H-indole can vary depending on the synthetic route and reaction conditions. However, several common impurities are frequently observed:

• Unreacted Starting Materials: Residual 1-methyl-1H-indole or the iodinating agent.

• Di-iodinated Species: Formation of di-iodo-1-methyl-1H-indole isomers.

• De-iodinated Product: Loss of the iodine atom to yield 1-methyl-1H-indole. This can occur during the reaction or subsequent workup and purification steps, particularly if exposed to light, heat, or certain reagents.[1]

• Oxidized Byproducts: Indole rings are susceptible to oxidation, leading to a variety of colored impurities.

• Solvent Adducts: Residual solvents from the reaction or workup can form adducts with the product.

Q2: My purified 2-Iodo-1-methyl-1H-indole is discolored (e.g., pink, brown, or black). What causes this and how can I fix it?

A2: Discoloration is a common issue when working with indole derivatives and is typically indicative of trace impurities, often arising from oxidation.

• Cause: Exposure to air and light can promote the formation of colored radical species or oligomeric byproducts. The presence of residual acid or base from the reaction workup can also catalyze decomposition.

• Solution:

  • Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate) and add a small amount of activated charcoal. Stir for 15-30 minutes at room temperature, then filter through a pad of celite to remove the charcoal. This is often effective at removing colored impurities.

  • Chromatography: Flash column chromatography is a highly effective method for removing colored impurities.[2][3]

  • Recrystallization: If a suitable solvent system can be found, recrystallization can be an excellent final purification step to both decolorize and improve the overall purity of the product.[4][5]

Q3: I am observing significant product loss during flash column chromatography. What are some strategies to improve my recovery?

A3: Low recovery from flash chromatography can be frustrating. Here are several factors to consider and optimize:

• Stationary Phase: Silica gel is the most common stationary phase for the purification of indole derivatives. However, the acidic nature of silica can sometimes lead to product degradation, especially for sensitive compounds. Consider using deactivated silica (e.g., by treating with a triethylamine solution) or an alternative stationary phase like alumina (neutral or basic).

• Solvent System: The choice of eluent is critical. A solvent system that provides a retention factor (Rf) of 0.2-0.4 on TLC is a good starting point. For 2-iodo-1-methyl-1H-indole, a non-polar/polar gradient such as hexanes/ethyl acetate is often effective.[6]

• Loading Technique: Dry loading the crude product onto a small amount of silica gel can often lead to better separation and reduced tailing compared to wet loading, especially if the product has limited solubility in the initial eluent.

• Column Packing: Ensure the column is packed uniformly to avoid channeling, which can lead to poor separation and product loss.

II. Troubleshooting Guide

This section provides a question-and-answer format to address specific issues you may encounter during your experiments.

Problem 1: Low Yield of Purified Product

Q: My final product yield after purification is significantly lower than expected. What are the potential causes and solutions?

A: Low yield is a multifaceted problem that can stem from the reaction itself or the purification process.

Potential Cause	Explanation	Recommended Solution
Incomplete Reaction	The reaction may not have gone to completion, leaving a significant amount of starting material.	Monitor the reaction progress using TLC or LC-MS to ensure full conversion of the starting material before quenching the reaction.
Product Instability	2-Iodo-1-methyl-1H-indole can be sensitive to heat, light, and acid/base. Degradation may be occurring during workup or purification.	Perform workup and purification steps at lower temperatures if possible. Protect the reaction and product from direct light. Use a weakly acidic or basic wash during extraction, or a neutral wash if the compound is highly sensitive.
Mechanical Losses	Product can be lost during transfers between glassware, filtration, and on the chromatography column.[7]	Rinse all glassware with the purification solvent to recover any residual product. Be meticulous during each transfer step.
Improper Recrystallization Solvent	If the product is too soluble in the cold recrystallization solvent, a significant amount will remain in the mother liquor.[7]	Perform a thorough solvent screen to find a solvent system where the product is highly soluble at elevated temperatures and poorly soluble at room temperature or below.

Problem 2: Product Decomposes on the Column

Q: I observe streaking and the appearance of new, lower Rf spots on my TLC plates when monitoring my column chromatography, suggesting my product is decomposing. How can I prevent this?

A: Decomposition on the column is a common issue with sensitive compounds like halogenated indoles.

• Workflow for Troubleshooting On-Column Decomposition:

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. mdpi.com [mdpi.com]
• 5. m.youtube.com [m.youtube.com]
• 6. rsc.org [rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

effect of solvent and base on the reactivity of 2-Iodo-1-methyl-1H-indole

Welcome to the technical support center for experiments involving 2-iodo-1-methyl-1H-indole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this versatile building block in organic synthesis. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you troubleshoot common issues and answer frequently asked questions regarding the impact of solvent and base selection on the reactivity of 2-iodo-1-methyl-1H-indole.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments with 2-iodo-1-methyl-1H-indole, particularly in the context of palladium-catalyzed cross-coupling reactions.

Issue 1: Low or No Conversion in Suzuki-Miyaura Coupling

Symptoms: You are attempting a Suzuki-Miyaura coupling with 2-iodo-1-methyl-1H-indole and a boronic acid, but you observe low to no formation of the desired product.

Possible Causes and Solutions:

• Inadequate Base Strength or Solubility: The base is crucial for the activation of the boronic acid to facilitate transmetalation.[1] If the base is too weak or not sufficiently soluble in the reaction medium, the catalytic cycle will be impeded.

  • Solution: Switch to a stronger base or a base with better solubility in your chosen solvent. For instance, if you are using a mild base like K₂CO₃ in a non-polar solvent like toluene with limited success, consider switching to a stronger base like NaOH or K₃PO₄, which can be more effective.[2][3] The use of aqueous base solutions in a biphasic system with a phase-transfer catalyst can also be beneficial.

• Inappropriate Solvent Polarity: The solvent plays a critical role in stabilizing the catalytic species and intermediates.[4][5][6][7] A solvent that is too non-polar may not effectively solvate the charged intermediates in the catalytic cycle, leading to a sluggish reaction.

  • Solution: Experiment with a range of solvents. Polar aprotic solvents like DMF, dioxane, or THF are often good starting points for Suzuki-Miyaura reactions.[4] A mixture of a polar aprotic solvent with water can also enhance the solubility of the base and accelerate the reaction.[8]

• Catalyst Deactivation: The palladium catalyst can be sensitive to impurities or side reactions.

  • Solution: Ensure your reagents and solvents are of high purity and adequately degassed to remove oxygen, which can oxidize the Pd(0) catalyst.

Experimental Protocol: Optimizing Suzuki-Miyaura Coupling

• To a dried reaction vessel, add 2-iodo-1-methyl-1H-indole (1.0 equiv.), the boronic acid (1.2-1.5 equiv.), and the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Add the chosen base (2.0-3.0 equiv.).

• Add the degassed solvent.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) under an inert atmosphere (e.g., Argon or Nitrogen).

• Monitor the reaction progress by TLC or LC-MS.

Solvent System	Base	Typical Outcome
Toluene	K₂CO₃	Moderate to good yields, may require higher temperatures.
Dioxane/H₂O	K₃PO₄	Often high yields due to good base solubility.
DMF	Na₂CO₃	Good for a wide range of substrates.[2]
THF/H₂O	NaOH	Effective, especially with less reactive boronic acids.[8]

Issue 2: Formation of Side Products in Sonogashira Coupling

Symptoms: During a Sonogashira coupling of 2-iodo-1-methyl-1H-indole with a terminal alkyne, you observe the formation of homocoupled alkyne (Glaser coupling) and/or dehalogenated starting material.

Possible Causes and Solutions:

• Inappropriate Base: The choice of base is critical in Sonogashira couplings.[9] A base that is too strong or hindered can promote side reactions.

  • Solution: An amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is typically used. These bases are strong enough to deprotonate the terminal alkyne but generally do not promote significant side reactions. If homocoupling is a major issue, consider using a milder base or adding the alkyne slowly to the reaction mixture.

• Copper Co-catalyst Issues: The copper(I) co-catalyst is essential for the formation of the copper acetylide intermediate.[9] However, it can also promote the oxidative homocoupling of the alkyne, especially in the presence of oxygen.

  • Solution: Ensure the reaction is performed under strictly anaerobic conditions. Using a copper-free Sonogashira protocol can also be an effective strategy to avoid homocoupling.

• Solvent Effects: The solvent can influence the rates of the desired coupling versus side reactions.

  • Solution: Polar aprotic solvents like DMF or THF are commonly used.[10] For sensitive substrates, a non-polar solvent like toluene might suppress side reactions.

Workflow for Troubleshooting Sonogashira Side Reactions

Caption: Decision workflow for minimizing side products in Sonogashira couplings.

Issue 3: Poor Reactivity in Buchwald-Hartwig Amination

Symptoms: You are attempting to couple an amine with 2-iodo-1-methyl-1H-indole via a Buchwald-Hartwig amination and are observing low yields or no reaction.

Possible Causes and Solutions:

• Incorrect Base Choice: The base in Buchwald-Hartwig amination plays a crucial role in the deprotonation of the amine and the subsequent catalytic cycle.[11][12] The pKa of the base is a critical parameter to consider.[13][14]

  • Solution: Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOtBu) is a common and effective choice.[15] For more sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ can be used, often in combination with a polar aprotic solvent like dioxane or toluene.[12]

• Solvent Incompatibility: The choice of solvent can significantly impact the reaction outcome.[11][12]

  • Solution: Non-polar aprotic solvents like toluene or dioxane are generally preferred for Buchwald-Hartwig aminations.[11] Polar solvents can sometimes coordinate to the palladium center and inhibit catalysis.[11]

• Ligand Selection: The choice of phosphine ligand is critical for the success of the Buchwald-Hartwig amination.

  • Solution: Bulky, electron-rich phosphine ligands are often necessary to promote the reductive elimination step. Consider screening a variety of ligands such as XPhos, SPhos, or RuPhos.

Frequently Asked Questions (FAQs)

Q1: What is the general order of reactivity for cross-coupling reactions with 2-iodo-1-methyl-1H-indole?

A1: The C-I bond in 2-iodo-1-methyl-1H-indole is activated towards oxidative addition to a Pd(0) catalyst, making it a suitable substrate for a variety of cross-coupling reactions. The general order of reactivity often follows: Sonogashira > Suzuki-Miyaura > Heck > Buchwald-Hartwig. However, this can be highly dependent on the specific reaction conditions, including the choice of catalyst, ligand, base, and solvent.

Q2: How does the N-methyl group on the indole ring affect its reactivity?

A2: The N-methyl group has two main effects. First, it prevents potential side reactions or catalyst inhibition that can occur with N-H indoles, such as N-arylation. Second, it slightly increases the electron density of the indole ring through an inductive effect, which can subtly influence the rate of oxidative addition.

Q3: Can protic solvents be used in cross-coupling reactions with 2-iodo-1-methyl-1H-indole?

A3: While polar aprotic solvents are more common, protic solvents like alcohols or water can be used, particularly in Suzuki-Miyaura reactions.[5] They can be beneficial for dissolving inorganic bases. However, in other reactions like the Buchwald-Hartwig amination, protic solvents can interfere with the catalyst or base and are generally avoided.

Q4: How do I choose the right base for my reaction?

A4: The choice of base depends on the specific cross-coupling reaction. A helpful starting point is to consider the pKa of the conjugate acid of the base.

• Suzuki-Miyaura: Requires a base to activate the boronic acid. K₂CO₃, K₃PO₄, and NaOH are common choices.[2][3]

• Sonogashira: An amine base like Et₃N or DIPEA is typically used to deprotonate the alkyne.[9]

• Heck: A weaker base like NaOAc or Et₃N is often sufficient to regenerate the catalyst.[16]

• Buchwald-Hartwig: A strong, non-nucleophilic base like NaOtBu is usually required.[15]

Conceptual Relationship of Reaction Components

Caption: Interplay of key components in cross-coupling reactions.

Q5: Are there any common side reactions to be aware of with 2-iodo-1-methyl-1H-indole?

A5: Besides the common side reactions associated with each type of cross-coupling, a potential side reaction with indole derivatives is dimerization or polymerization under harsh acidic or oxidative conditions. However, with the N-methyl protecting group and under typical cross-coupling conditions, this is generally not a major concern. Dehalogenation (replacement of iodine with hydrogen) can also occur, particularly if the reaction temperature is too high or if there are sources of hydride in the reaction mixture.

References

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - NIH. (n.d.).
• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. (n.d.).
• Solvent effects in palladium catalysed cross-coupling reactions - RSC Publishing. (2019, April 8).
• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species | Request PDF - ResearchGate. (2025, August 7).
• Explain how PKA and bond length are related to bond strength in hydrocarbons? - Reddit. (2017, February 7).
• Role of the base in Buchwald-Hartwig amination - PubMed. (2014, December 19).
• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... - ResearchGate. (n.d.).
• Buchwald–Hartwig amination - Wikipedia. (n.d.).
• The Role of the Base in Buchwald-Hartwig Amination. | Request PDF - ResearchGate. (2025, August 6).
• Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. (n.d.).
• How To Use a pKa Table - Master Organic Chemistry. (2010, September 29).
• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC - NIH. (n.d.).
• Suzuki Coupling - Organic Chemistry Portal. (n.d.).
• Sonogashira Coupling - Organic Chemistry Portal. (n.d.).
• Effect of different bases on the Suzuki-Miyaura coupling a | Download Table - ResearchGate. (n.d.).
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10).
• Heck Reaction - Chemistry LibreTexts. (2023, June 30).

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• 1. Suzuki Coupling [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. books.lucp.net [books.lucp.net]
• 11. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Strategies to Prevent Deiodination of 2-Iodo-1-methyl-1H-indole

Welcome to the technical support center for advanced chemical synthesis. This guide is designed for researchers, scientists, and drug development professionals who utilize 2-Iodo-1-methyl-1H-indole as a key building block. The inherent reactivity that makes this compound a valuable synthon also presents a common and often frustrating challenge: premature cleavage of the carbon-iodine bond (deiodination). This document provides in-depth, field-proven insights and actionable protocols to help you diagnose, troubleshoot, and prevent this unwanted side reaction, thereby maximizing the yield and purity of your target molecules.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the stability of 2-Iodo-1-methyl-1H-indole and the underlying mechanisms of its degradation.

Q1: How stable is 2-Iodo-1-methyl-1H-indole to storage and handling?

A1: 2-Iodo-1-methyl-1H-indole is moderately stable but is susceptible to degradation under common laboratory conditions. The C-I bond is the weakest of the carbon-halogen bonds and can be cleaved by exposure to heat and, most notably, light.[1] The electron-rich nature of the indole ring can further sensitize the molecule to photochemical decomposition.

Best Practices for Storage:

• Container: Store in an amber glass vial or a clear vial wrapped completely in aluminum foil to block light.

• Atmosphere: For long-term storage, flush the vial with an inert gas (Argon or Nitrogen) before sealing.

• Temperature: Store in a refrigerator or freezer (-20°C is recommended for long-term stability).

• Purity: Use freshly prepared or purified material for best results, as impurities can sometimes catalyze decomposition.

Q2: What are the primary mechanisms that cause deiodination during a reaction?

A2: Deiodination can occur through several pathways, largely dependent on the reaction conditions:

• Proto-deiodination in Cross-Coupling: In palladium-catalyzed reactions like Suzuki-Miyaura, the desired catalytic cycle can be short-circuited. After oxidative addition of the aryl iodide to the Pd(0) center, the resulting Pd(II) intermediate can react with a proton source (e.g., trace water in the solvent or base) instead of the intended coupling partner. This leads to the formation of 1-methyl-1H-indole and regenerates a Pd(II) species that is off-cycle.[2]

• Radical Mechanisms: The weak C-I bond can undergo homolytic cleavage when exposed to heat or UV light, generating an indolyl radical.[1] This radical can then abstract a hydrogen atom from the solvent or another reagent to form the deiodinated product. This pathway is a significant concern in reactions run at high temperatures or without protection from ambient light.

• Reductive Cleavage: Strong reducing agents or certain reaction conditions can directly reduce the C-I bond. In metal-halogen exchange reactions (e.g., with BuLi), if the subsequent trapping is inefficient, the generated organometallic species can be quenched by a proton source, again leading to the deiodinated indole.

Q3: Why is the 2-position of the indole nucleus particularly susceptible to these issues?

A3: The indole nucleus is an electron-rich aromatic system. The C2 position is particularly activated due to the adjacent nitrogen atom. This high electron density facilitates oxidative addition to low-valent metal centers like Pd(0), which is the first step in many cross-coupling reactions.[3] However, this same electronic property can also make the C-I bond more susceptible to certain cleavage pathways compared to electron-poor aromatic systems.

Section 2: Troubleshooting Guide for Common Reactions

This section provides a problem-and-solution framework for specific experimental scenarios where deiodination is a common obstacle.

Scenario 1: Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura Reaction)

Problem: "I am observing significant formation of 1-methyl-1H-indole (up to 50%) alongside my desired coupled product in a Suzuki reaction."

Analysis & Causality: This is a classic case of competitive proto-deiodination overwhelming the desired transmetalation and reductive elimination steps. The rate of the undesired protonolysis of the Aryl-Pd(II)-I intermediate is competitive with the rate of transmetalation with the boronic acid derivative. This issue is often exacerbated by suboptimal choice of ligand, base, or reaction conditions.

Solutions:

1. Optimize Ligand Selection: The ligand is paramount. It stabilizes the palladium catalyst and modulates its reactivity to favor the desired pathway. For electron-rich systems like indoles, bulky and electron-rich ligands are often required to accelerate reductive elimination and prevent side reactions.

Ligand Type	Examples	Rationale & Impact on Deiodination
Bulky Phosphines	XPhos, SPhos, RuPhos, P(t-Bu)₃	Highly Recommended. These ligands create a sterically hindered palladium center that promotes the final, product-forming reductive elimination step. A faster reductive elimination minimizes the lifetime of the Aryl-Pd(II) intermediate, reducing its opportunity to undergo proto-deiodination.[2]
N-Heterocyclic Carbenes (NHCs)	IPr, SImes	Excellent Alternative. NHCs are strong σ-donors that form very stable palladium complexes. This stability can prevent catalyst decomposition and suppress side reactions.[4]
Standard Phosphines	PPh₃, dppf	Use with Caution. While effective in many systems, these may not be bulky or electron-donating enough to sufficiently accelerate the catalytic cycle for a challenging substrate like 2-iodoindole, potentially leading to higher levels of deiodination.

2. Re-evaluate the Base and Solvent System: The base is necessary for transmetalation but can also be a source of protons (if hydrated) or promote degradation.

Base	Common Solvents	Rationale & Impact on Deiodination
K₃PO₄	Toluene, Dioxane, THF	Often a good first choice. It is a moderately strong base with low nucleophilicity and is often effective at promoting transmetalation without causing excessive side reactions.
Cs₂CO₃	Dioxane, DMF	Effective but use anhydrous. Cesium carbonate is highly effective but can be very hygroscopic. Ensure you are using freshly opened, anhydrous grade or material that has been flame-dried under vacuum.
K₂CO₃	Toluene/H₂O, Dioxane/H₂O	Use aqueous systems with caution. While common, the presence of water provides a direct proton source for proto-deiodination. If using an aqueous system, ensure the catalytic cycle is extremely fast by using an optimal ligand and temperature.
Organic Bases (Et₃N, DIPEA)	Toluene, THF	Generally not recommended for Suzuki. These are often not strong enough for efficient transmetalation and can lead to complex reaction mixtures.

3. Implement a Rigorous Anhydrous Protocol:

This is a non-negotiable step to minimize the primary proton source for deiodination.

Step-by-Step Protocol:

• Glassware: Flame-dry all glassware under high vacuum and allow it to cool under a stream of inert gas (Argon/Nitrogen).

• Solvents: Use freshly distilled solvents or solvent from a commercial purification system (e.g., Grubbs-type). Do not use "anhydrous" grade solvent from a bottle that has been opened multiple times without proper technique.

• Reagents: Use freshly opened bottles of boronic acid/ester and base. If hydration is suspected, dry the base in a vacuum oven before use.

• Execution: Assemble the reaction under a positive pressure of inert gas. Add the solvent via cannula or a dry syringe. Maintain the inert atmosphere throughout the reaction and workup.

4. Control Reaction Temperature: Higher temperatures accelerate all reaction rates, including decomposition. Start with a lower temperature (e.g., 60-80 °C) and only increase it if the reaction is too slow. Many modern palladium-ligand systems are highly active and do not require high heat.[5]

Scenario 2: Lithiation / Metal-Halogen Exchange

Problem: "My attempt to form the 2-lithio-1-methyl-1H-indole via lithium-halogen exchange with n-BuLi at -78 °C, followed by quenching with an electrophile, gives mostly 1-methyl-1H-indole."

Analysis & Causality: This indicates that the quenching of the desired 2-lithio species is slow relative to protonation from a trace source during the reaction or workup. Additionally, n-BuLi can sometimes act as a base, deprotonating other positions on the indole ring, leading to a complex mixture.

Solutions:

1. Optimize Reagent and Temperature:

• Reagent: Switch from n-BuLi to t-BuLi. The greater steric bulk of t-BuLi often favors the halogen-metal exchange pathway over deprotonation.

• Temperature: Perform the reaction at -100 °C (using a liquid N₂/Et₂O or liquid N₂/pentane bath) if possible. Lower temperatures significantly decrease the rate of side reactions.

2. Refine the Experimental Workflow:

Step-by-Step Protocol:

• Under an Argon atmosphere, dissolve 2-Iodo-1-methyl-1H-indole (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C (dry ice/acetone bath).

• Add t-BuLi (1.05-1.1 eq) dropwise over 5 minutes. The solution may change color.

• Stir the mixture at -78 °C for 20-30 minutes. Do not let the reaction warm up.

• Add a solution of your electrophile (1.2 eq) in anhydrous THF dropwise to the cold reaction mixture.

• Continue stirring at -78 °C for 1 hour before allowing the reaction to slowly warm to room temperature.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

Section 3: General Preventative Measures & Best Practices

• Photostability: Always protect your reaction from light by wrapping the flask in aluminum foil. This simple step can dramatically reduce radical-mediated deiodination. Photostability testing should be conducted for new drug substances as per ICH guidelines.[6][7]

• Inert Atmosphere: Deoxygenate your reaction mixture by bubbling argon or nitrogen through the solvent for 15-20 minutes before adding the catalyst and reagents. This prevents the formation of palladium oxides and minimizes radical side reactions.

• Consider Alternatives: If deiodination remains an insurmountable problem under optimized conditions, consider using the analogous 2-bromo-1-methyl-1H-indole. While less reactive, the stronger C-Br bond makes it more robust. Modern, highly active palladium catalysts can often effectively couple aryl bromides with high efficiency.[1][8]

References

• Reddit. (2024). Spontaneous aryl iodide deiodination upon heating. r/Chempros. [Link]

• ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2023). Pd-Catalyzed Cross Coupling Reactions. [Link]

• Biscoe, M. R., et al. (2023). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. NIH Public Access. [Link]

• MDPI. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. [Link]

• Lipshutz, B. H., et al. (2023). Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. Semantic Scholar. [Link]

Sources

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• 2. Yoneda Labs [yonedalabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 5. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Scaling Up the Laboratory Synthesis of 2-Iodo-1-methyl-1H-indole

Welcome to the technical support guide for the synthesis and scale-up of 2-Iodo-1-methyl-1H-indole. This document is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to navigate the common challenges encountered during this two-step synthesis. Our focus is on providing not just procedures, but the underlying chemical principles to empower you to make informed decisions when scaling your reaction from the benchtop to pilot scale.

Overview of Synthetic Strategy

The synthesis of 2-Iodo-1-methyl-1H-indole is typically achieved in two sequential steps: N-methylation of the indole starting material, followed by a regioselective iodination at the C2 position. While direct C3 iodination of indoles is facile due to the high electron density at that position, selective C2 iodination is more challenging and requires a carefully controlled strategy to override the inherent reactivity of the indole ring system.[1] This guide will address the most common and scalable methods for each step.

Part 1: N-Methylation of Indole to 1-Methylindole

This initial step involves the deprotonation of the indole nitrogen followed by quenching with an electrophilic methyl source. While seemingly straightforward, achieving high conversion and selectivity is critical for the success of the subsequent iodination.

Frequently Asked Questions & Troubleshooting (N-Methylation)

Q1: What is the most reliable and scalable method for the N-methylation of indole?

A robust and widely used method involves the use of sodium hydride (NaH) as a base in an anhydrous polar aprotic solvent like N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF), followed by the addition of methyl iodide (MeI).[2] NaH is a strong, non-nucleophilic base that irreversibly deprotonates the indole nitrogen, driving the reaction to completion. DMF is an excellent solvent for this reaction as it readily dissolves the resulting sodium indolide salt.

Q2: My N-methylation reaction is sluggish or incomplete. What are the likely causes?

Incomplete conversion is almost always traced back to one of three issues:

• Presence of Moisture: Sodium hydride reacts violently with water. Any moisture in the solvent, on the glassware, or in the indole starting material will consume the base, leading to incomplete deprotonation. Always use freshly distilled, anhydrous solvents and flame-dry your glassware under vacuum or inert gas.

• Inactive Sodium Hydride: NaH is often supplied as a dispersion in mineral oil. The outer layer can oxidize over time. It is good practice to wash the NaH with anhydrous hexane or pentane prior to use to remove the oil and any surface oxidation, although this must be done with extreme caution.

• Insufficient Equivalents of Reagents: While theoretically a 1:1 molar ratio of indole to NaH is sufficient, on a larger scale, it is common to use a slight excess of NaH (e.g., 1.1 equivalents) to ensure complete deprotonation. Similarly, using 1.1-1.2 equivalents of methyl iodide can help drive the reaction to completion.

Q3: I am observing a significant amount of the 3-methyl-1H-indole byproduct (C-alkylation). How can I improve N-selectivity?

This is a classic problem of competing N- vs. C-alkylation.[3] The indolide anion is an ambident nucleophile. The reaction conditions dictate the site of methylation.

• Causality: In polar aprotic solvents like DMF or DMSO, the sodium cation is well-solvated, leaving a "freer" and more reactive indolide anion. This tends to favor reaction at the most electronegative atom, the nitrogen (N-alkylation). In less polar solvents, ion-pairing is more significant, which can lead to more C3-alkylation.

• Solution: To maximize N-selectivity, ensure you are using a highly polar aprotic solvent like DMF. Additionally, maintain a low reaction temperature (e.g., 0 °C) during the deprotonation and the initial addition of methyl iodide. Adding the indole anion solution to the methyl iodide (inverse addition) can sometimes improve selectivity by keeping the concentration of the nucleophile low.

Q4: What are the critical safety considerations when scaling up the use of NaH and methyl iodide?

• Sodium Hydride (NaH): NaH is a flammable solid that is highly reactive with water, generating flammable hydrogen gas. When scaling, the quenching of excess NaH post-reaction must be done with extreme care. A slow, dropwise addition of a proton source like isopropanol or ethanol at 0 °C is required before the addition of water. Ensure the reactor is well-ventilated and under an inert atmosphere.

• Methyl Iodide (MeI): Methyl iodide is a potent alkylating agent, a suspected carcinogen, and is highly toxic.[4] It should always be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses). When transferring large quantities, use a cannula or a sealed delivery system.

Part 2: Regioselective C2-Iodination of 1-Methylindole

This is the most critical and challenging step of the synthesis. Direct electrophilic attack on the 1-methylindole ring overwhelmingly favors the C3 position. To achieve C2 selectivity, a directed metalation strategy is the most common and reliable approach. This involves deprotonation at the C2 position with a strong organolithium base, followed by quenching the resulting anion with molecular iodine.

Frequently Asked Questions & Troubleshooting (C2-Iodination)

Q1: Why can't I just use a standard iodinating agent like N-Iodosuccinimide (NIS) to get the 2-iodo product?

The mechanism of electrophilic aromatic substitution on the indole ring dictates the regioselectivity. The transition state for electrophilic attack at C3 is significantly lower in energy than at C2, leading to the preferential formation of the 3-substituted product.[5] Reagents like NIS, ICl, or I₂ alone will almost exclusively yield 3-iodo-1-methyl-1H-indole. To override this inherent reactivity, you must transform the C2 position into a potent nucleophile via deprotonation.

Q2: My C2-iodination reaction using n-BuLi and Iodine is giving very low yields. What went wrong?

This is a highly sensitive reaction where success hinges on rigorous control of conditions. Low yields are typically due to:

• Inadequate Anhydrous Conditions: Organolithium reagents like n-BuLi are extremely strong bases and will be instantly quenched by any protic source (e.g., water). Solvents must be scrupulously dried, and the reaction must be run under a positive pressure of an inert gas (Argon or Nitrogen).

• Incorrect Temperature Control: The C2-lithiated indole intermediate is unstable at higher temperatures. The lithiation step must be performed at -78 °C (a dry ice/acetone bath). Allowing the reaction to warm up before the iodine quench will lead to decomposition and side reactions.

• Degradation by Iodine: When quenching the lithiated intermediate, adding the anion solution to a cold solution of iodine (inverse addition) is often preferable. This maintains a low concentration of the organolithium species in the presence of excess iodine, minimizing side reactions like Wurtz-type coupling.

• Impure n-BuLi: The concentration of commercially available n-BuLi can decrease over time. It is essential to titrate the n-BuLi solution before use to know its exact molarity and ensure you are adding the correct number of equivalents.

Q3: I am getting a dark, intractable tar instead of a clean product. What causes this?

Product degradation is a common issue. 2-Iodoindoles can be unstable, particularly in the presence of light, acid, or heat.

• Light Sensitivity: Halogenated indoles are often light-sensitive. It is advisable to protect the reaction vessel from light using aluminum foil.

• Workup Issues: During the aqueous workup, avoid strong acids. A gentle quench with saturated aqueous ammonium chloride (NH₄Cl) is recommended. The workup should be performed as quickly as possible.

• Purification: Avoid prolonged exposure to silica gel if possible, as it can be acidic and cause degradation. If chromatography is necessary, consider using silica gel that has been neutralized with triethylamine. Recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) is the preferred method for purification at scale.

Q4: Are there any milder or more scalable alternatives to the cryogenic n-BuLi method?

While the BuLi method is the most reported, research into alternative methods is ongoing. Some strategies that could be explored for process development include:

• Directed Ortho-Metalation (DoM) with a Removable Directing Group: Attaching a directing group to the indole nitrogen that can coordinate to the lithium base can facilitate C2-lithiation under less stringent conditions. However, this adds extra steps for group installation and removal.

• Halogen-Dance Reactions: In some systems, a 3-iodoindole can be isomerized to a 2-iodoindole under the influence of a strong base, but this is highly substrate-dependent and may not be efficient.

• Transition-Metal Catalyzed C-H Activation: Modern methods involving palladium or rhodium catalysis for direct C2-H functionalization are being developed but may require significant process optimization and can be costly at scale.[6]

For most applications, optimizing the directed lithiation-iodination pathway remains the most practical approach.

Experimental Protocols & Data

Protocol 1: Synthesis of 1-Methylindole (Scale: 0.5 mol)

Safety: This procedure must be conducted in a fume hood. NaH is flammable. Methyl iodide is toxic. Wear appropriate PPE.

• Reactor Setup: Under a positive pressure of Argon, add sodium hydride (24.0 g of a 60% dispersion in mineral oil, 0.6 mol, 1.2 eq) to a 2 L three-necked flask equipped with a mechanical stirrer, a thermocouple, and a pressure-equalizing dropping funnel.

• NaH Wash (Optional but Recommended): Carefully wash the NaH with anhydrous hexanes (2 x 100 mL) to remove the mineral oil. Allow the NaH to briefly dry under a stream of argon.

• Solvent Addition: Add 800 mL of anhydrous DMF to the flask. Cool the suspension to 0 °C using an ice-water bath.

• Indole Addition: Dissolve indole (58.6 g, 0.5 mol, 1.0 eq) in 200 mL of anhydrous DMF and add it to the dropping funnel. Add the indole solution dropwise to the stirred NaH suspension over 60-90 minutes, ensuring the internal temperature does not exceed 5 °C. Vigorous hydrogen gas evolution will be observed.

• Deprotonation: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional hour to ensure complete deprotonation. The mixture should become a thick, brownish slurry.

• Methylation: Add methyl iodide (34.2 mL, 78.1 g, 0.55 mol, 1.1 eq) dropwise via the dropping funnel, again maintaining the internal temperature below 10 °C.

• Reaction Completion: After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, or until TLC analysis (e.g., 9:1 Hexanes:EtOAc) shows complete consumption of the starting material.

• Workup: Carefully cool the reaction back to 0 °C. Slowly and dropwise, quench the excess NaH with 50 mL of isopropanol. Then, slowly pour the reaction mixture into 2 L of ice-cold water with vigorous stirring.

• Extraction: Extract the aqueous mixture with diethyl ether or ethyl acetate (3 x 500 mL). Combine the organic layers, wash with brine (2 x 500 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude oil can be purified by vacuum distillation to yield 1-methylindole as a colorless to pale yellow oil.[4] (Yields typically 85-95%).

Protocol 2: Synthesis of 2-Iodo-1-methyl-1H-indole (Scale: 0.2 mol)

Safety: This procedure must be conducted under a strict inert atmosphere. n-BuLi is pyrophoric. Use extreme caution.

• Reactor Setup: Flame-dry a 2 L three-necked flask equipped with a mechanical stirrer, thermocouple, and a septum under high vacuum and backfill with Argon.

• Initial Charge: Add 1-methylindole (26.2 g, 0.2 mol, 1.0 eq) and 800 mL of anhydrous THF to the flask.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: While stirring, add n-Butyllithium (88 mL of a 2.5 M solution in hexanes, 0.22 mol, 1.1 eq) dropwise via syringe or cannula over 45 minutes, ensuring the internal temperature remains below -70 °C.

• Anion Formation: Stir the resulting solution at -78 °C for 2 hours.

• Iodine Quench: In a separate flame-dried 1 L flask, dissolve iodine (61.0 g, 0.24 mol, 1.2 eq) in 400 mL of anhydrous THF and cool to -78 °C.

• Inverse Addition: Transfer the cold lithiated indole solution from the first flask into the cold iodine solution via a cooled, wide-bore cannula over 60 minutes. Maintain the temperature of the iodine solution below -70 °C during the addition.

• Reaction Completion: After the addition is complete, stir the reaction mixture at -78 °C for an additional hour. Then, allow the reaction to slowly warm to room temperature over 2 hours.

• Workup: Quench the reaction by slowly adding 200 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution to reduce excess iodine. Follow with 200 mL of saturated aqueous ammonium chloride (NH₄Cl).

• Extraction: Extract the mixture with ethyl acetate (3 x 400 mL). Combine the organic layers, wash with brine (1 x 300 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Protect from light.

• Purification: The crude solid should be purified by recrystallization from ethanol or an ethanol/water mixture to yield 2-Iodo-1-methyl-1H-indole as a crystalline solid. (Yields are variable and highly dependent on execution, but 60-75% is a good target).

Table 1: Comparison of Iodinating Systems for Indoles

Reagent System	Typical Selectivity	Conditions	Scale-Up Considerations
n-BuLi / I₂	C2 (with N-substitution)	Cryogenic (-78 °C), strictly anhydrous	Requires specialized equipment for low temperatures and inert atmosphere handling. Titration of BuLi is critical.
NIS	C3	Room Temperature, DMF or MeCN	Mild and easy to handle. Excellent for C3 iodination but not suitable for C2.
I₂ / Base (KOH, NaOH)	C3	Room Temperature, DMF or MeOH	Cost-effective and simple, but typically gives C3 selectivity on an unprotected indole N-H.[7][8]
ICl / Celite	C3	Room Temperature, CH₂Cl₂	Reported as an efficient method for C3 iodination. ICl is corrosive.

Process Flow & Troubleshooting Diagrams

Overall Synthesis Workflow

Caption: High-level workflow for the two-step synthesis of 2-Iodo-1-methyl-1H-indole.

Troubleshooting Low Yield in C2-Iodination

Sources

• 1. researchgate.net [researchgate.net]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Indole synthesis [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: N-Methylation of 2-Iodoindole

Welcome to the dedicated technical support guide for the N-methylation of 2-iodoindole. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this specific transformation. The presence of the iodo-substituent at the C2 position introduces unique challenges not encountered with simpler indoles. This guide provides in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot experiments and optimize your reaction outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common preliminary questions regarding the N-methylation of 2-iodoindole, focusing on reagent selection and reaction setup.

Q1: What makes the N-methylation of 2-iodoindole particularly challenging compared to unsubstituted indole?

A1: The primary challenges stem from the electronic and steric properties of the 2-iodo substituent:

• Electronic Effects: The electron-withdrawing nature of the iodine atom increases the acidity of the indole N-H proton, making deprotonation easier. However, it can also influence the nucleophilicity of the resulting indolate anion.

• Steric Hindrance: The bulky iodine atom at the adjacent C2 position can sterically hinder the approach of the methylating agent to the N1 position, potentially slowing down the reaction rate compared to unhindered indoles.

• Potential for Side Reactions: The carbon-iodine bond is a potential site for unwanted reactions. Under strongly basic or reducing conditions, or in the presence of catalytic metal impurities, dehalogenation can occur. Furthermore, the product, N-methyl-2-iodoindole, is a precursor for cross-coupling reactions, and inappropriate conditions could trigger undesired reactivity.

Q2: What are the best methylating agents for this reaction? How do I choose one?

A2: The choice of methylating agent is a critical decision that balances reactivity, safety, and scalability. Traditional reagents are effective but come with significant safety concerns, while modern alternatives offer a better safety profile.

• Traditional High-Reactivity Agents: Methyl iodide (MeI) and dimethyl sulfate (DMS) are highly reactive and effective under mild conditions.[1] However, they are extremely toxic, volatile, and classified as suspected carcinogens, making them unsuitable for large-scale production and requiring strict handling protocols.[1][2]

• "Green" and Safer Alternatives:

  • Dimethyl Carbonate (DMC): An environmentally friendly and much less toxic alternative.[1][3] Its lower reactivity necessitates more forcing conditions, such as higher temperatures (reflux in DMF) and often the use of a base like potassium carbonate or a phase transfer catalyst to achieve good yields.[1][2][3]

  • Phenyl trimethylammonium iodide (PhMe₃NI): A solid, non-volatile, and easy-to-handle reagent that provides excellent monoselectivity for N-methylation of indoles.[4][5] It offers a superior safety profile and can be used under mildly basic conditions (e.g., with Cs₂CO₃) to achieve high yields.[4]

Table 1: Comparison of Common Methylating Agents for Indole N-Methylation

Methylating Agent	Formula	Key Advantages	Key Disadvantages	Typical Base(s)
Methyl Iodide	CH₃I	High reactivity, lower temperatures	Highly toxic, volatile, carcinogen suspect[1]	NaH, KOH, K₂CO₃
Dimethyl Sulfate	(CH₃)₂SO₄	High reactivity, cost-effective	Highly toxic, corrosive, carcinogen[1]	NaH, NaOH, K₂CO₃
Dimethyl Carbonate	(CH₃O)₂CO	Low toxicity, environmentally benign[2]	Lower reactivity, requires heat/catalyst	K₂CO₃, NaOH, KOH
Phenyl trimethylammonium iodide	PhN(CH₃)₃I	Solid, non-volatile, safe to handle, high selectivity[4]	Higher reagent cost	Cs₂CO₃, K₂CO₃

Q3: Which base and solvent system should I use for the N-methylation of 2-iodoindole?

A3: The optimal base and solvent depend on your chosen methylating agent. The goal is to achieve complete deprotonation of the indole nitrogen without promoting side reactions.

• Bases:

  • Sodium Hydride (NaH): A very strong, non-nucleophilic base that ensures irreversible and complete deprotonation. It is often used with less reactive substrates but requires anhydrous conditions and careful handling.

  • Potassium Carbonate (K₂CO₃) / Cesium Carbonate (Cs₂CO₃): These are milder, safer, and easier-to-handle solid bases. Cs₂CO₃ is particularly effective due to the high solubility of its salts in organic solvents and the "cesium effect," which can accelerate Sₙ2 reactions.[4] It is an excellent choice for reactions with PhMe₃NI.[4] For DMC, K₂CO₃ is a common and cost-effective option.[2]

  • Potassium Hydroxide (KOH) / Sodium Hydroxide (NaOH): Strong bases that can be effective but introduce water, which can interfere with the reaction. They are often used in phase-transfer catalysis (PTC) systems.[1]

• Solvents:

  • Polar Aprotic Solvents: N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and 1-Methyl-2-pyrrolidinone (NMP) are excellent choices.[3][6] They effectively dissolve the indole and the intermediate indolate salt, facilitating the Sₙ2 reaction. DMF is the most commonly cited solvent for these reactions.[2][6]

  • Toluene: A less polar solvent that can be effective, particularly at higher temperatures as seen in protocols using PhMe₃NI.[4]

Part 2: Troubleshooting Guide

This section is formatted to help you diagnose and solve specific problems you may encounter during the N-methylation of 2-iodoindole.

Problem 1: Low or No Conversion of 2-Iodoindole

• Symptom: Your reaction monitoring (TLC, LC-MS) shows a majority of unreacted 2-iodoindole, even after the expected reaction time.

• Logical Troubleshooting Workflow:

  Caption: Troubleshooting workflow for low reaction conversion.

Problem 2: Significant Byproduct Formation

• Symptom: TLC shows multiple new spots, or LC-MS reveals masses corresponding to undesired products.

• Possible Cause & Corrective Action:

  • Dehalogenation (Loss of Iodine):

    • Cause: This can occur if the reaction conditions are too harsh (very strong base, high temperature for extended periods) or if trace metal catalysts are present.

    • Solution: Switch to a milder base (e.g., from NaH to Cs₂CO₃).[4] Lower the reaction temperature and shorten the reaction time. Ensure high-purity reagents and solvents.

  • C3-Methylation:

    • Cause: While N-methylation is electronically favored, C3-methylation can sometimes compete, especially with certain base/solvent combinations.[1][7]

    • Solution: This is less common for simple indoles but can be influenced by the base. Using conditions that favor the formation of the nitrogen anion (e.g., strong, non-nucleophilic bases in polar aprotic solvents) typically maximizes N-selectivity. The use of a phase transfer catalyst can sometimes help improve selectivity by controlling the location of the anion.[1]

  • Degradation:

    • Cause: 2-Iodoindoles can be sensitive to heat and light. Prolonged heating at high temperatures can lead to decomposition.

    • Solution: Monitor the reaction closely and stop it as soon as the starting material is consumed. Use the lowest effective temperature. Protect the reaction from light if necessary.

Problem 3: Difficult Product Purification

• Symptom: The N-methyl-2-iodoindole product is difficult to separate from the starting material or byproducts via column chromatography, or it fails to crystallize.

• Possible Cause & Corrective Action:

  • Similar Polarity of Product and Starting Material:

    • Cause: The product and starting material have very similar polarities, causing them to co-elute during chromatography.

    • Solution: Use a shallow gradient during column chromatography (e.g., starting with pure hexane and very slowly increasing the percentage of ethyl acetate or dichloromethane). High-performance flash chromatography systems can provide better resolution.

  • Presence of Non-polar Impurities:

    • Cause: Byproducts from the methylating agent (e.g., anisole from PhMe₃NI) or other reaction impurities can complicate purification.

    • Solution: An aqueous workup is crucial. Wash the organic extract thoroughly to remove water-soluble salts and base. A wash with a dilute acid (e.g., 1M HCl) followed by a brine wash can help remove basic impurities. If the impurity is from the methylating agent, it can often be removed under high vacuum.

  • Product is an Oil or Poorly Crystalline Solid:

    • Cause: Many substituted indoles are oils or low-melting solids that are difficult to crystallize.

    • Solution: Purification by column chromatography is the most reliable method. If a solid is obtained, try recrystallization from a solvent system like ethanol/water or hexane/ethyl acetate. If the product is an oil, ensure it is pure by NMR and LC-MS after chromatography and removal of solvent under high vacuum.

Part 3: Experimental Protocols

These protocols provide detailed, step-by-step methodologies for the N-methylation of 2-iodoindole, representing both a modern, safety-conscious approach and a scalable, environmentally preferred method.

Protocol A: N-Methylation using Phenyl trimethylammonium iodide (PhMe₃NI) and Cs₂CO₃

This method is based on a modern, safe, and highly selective protocol suitable for laboratory scale.[4]

• Reaction Workflow Diagram:

  Caption: Experimental workflow for N-methylation using PhMe₃NI.

• Step-by-Step Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-iodoindole (1.0 eq), cesium carbonate (Cs₂CO₃, 2.0 eq), and phenyl trimethylammonium iodide (PhMe₃NI, 2.5 eq).[4]

  • Add anhydrous toluene to achieve a concentration of approximately 0.2 M with respect to the 2-iodoindole.

  • Purge the flask with an inert atmosphere (N₂ or Argon) for 5-10 minutes.

  • Heat the reaction mixture to 120 °C in an oil bath and stir vigorously.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 16-24 hours.

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water (2x) and then with brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography (e.g., using a gradient of 0-10% ethyl acetate in hexane) to afford the pure N-methyl-2-iodoindole.

Protocol B: N-Methylation using Dimethyl Carbonate (DMC) and K₂CO₃

This protocol is a scalable, cost-effective, and environmentally friendlier method.[1][2] The use of a phase transfer catalyst (PTC) is recommended to accelerate the reaction.[1]

• Step-by-Step Procedure:

  • To a round-bottom flask, add 2-iodoindole (1.0 eq), powdered potassium carbonate (K₂CO₃, 2.0-3.0 eq), and tetrabutylammonium bromide (TBAB, 0.1 eq).

  • Add N,N-Dimethylformamide (DMF) as the solvent, followed by dimethyl carbonate (DMC, 2.0-3.0 eq).

  • Heat the mixture to reflux (approximately 120-130 °C) with efficient stirring.

  • Monitor the reaction by TLC or LC-MS. The reaction may take several hours (4-8 h). If the reaction is sluggish, an additional portion of DMC can be added.[2][3]

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully pour the reaction mixture into cold water, which will precipitate the product or allow for extraction.

  • Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate or tert-butyl methyl ether (3x).[2]

  • Combine the organic layers and wash with water (2x) and brine (1x) to remove residual DMF and salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

References

• Mayer, M., & Gademann, K. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters, 24(40), 7438–7442. [Link]

• Mayer, M., & Gademann, K. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. ResearchGate. [Link]

• F. Hoffmann-La Roche AG. (2001). Methylation of indole compounds using dimethyl carbonate.

• Zheng, X., et al. (2019). Methyl Trifluoroacetate as a Methylation Reagent for N−H, O−H, and S−H Functionalities under Mild Conditions. ResearchGate. [Link]

• F. Hoffmann-La Roche AG. (2001). Methylation of indole compounds using dimethyl carbonate.

• Jiang, X., et al. (2001). A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate. ResearchGate. [Link]

• F. Hoffmann-La Roche AG. (2001). Methylation of indole compounds using dimethyl carbonate.

• Merck & Co., Inc. (2015). An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines. ResearchGate. [Link]

• Various Authors. (n.d.). N-methylation and O-methylation of indole and phenol respectively using... ResearchGate. [Link]

• Sortais, J.-B., et al. (2017). Selective Iron Catalyzed Synthesis of N-Alkylated Indolines and Indoles. PMC. [Link]

• Various Authors. (2014). How to isolate and purify indolizidine compounds? ResearchGate. [Link]

• Various Authors. (2015). Synthesis method and purification method of 5-iodo-2-methylbenzimidazole.

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• 2. WO2001081305A2 - Methylation of indole compounds using dimethy carbonate - Google Patents [patents.google.com]
• 3. US6326501B1 - Methylation of indole compounds using dimethyl carbonate - Google Patents [patents.google.com]
• 4. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Scientist's Guide to the Structural Confirmation of 2-Iodo-1-methyl-1H-indole using ¹H and ¹³C NMR Spectroscopy

Introduction: Beyond Synthesis, The Imperative of Structural Verification

In the realm of synthetic chemistry, particularly within drug development and materials science, the successful synthesis of a target molecule is only the first milestone. The unequivocal confirmation of its structure is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the undisputed gold standard for the structural elucidation of organic molecules in solution.[1] This guide provides an in-depth analysis of how one-dimensional ¹H and ¹³C NMR are expertly applied to confirm the precise structure of 2-iodo-1-methyl-1H-indole, distinguishing it from potential isomeric impurities. We will delve into the causal relationships between the molecule's structure and its spectral output, offering field-proven insights into experimental design and data interpretation.

The Analytical Challenge: Pinpointing the Position of Iodine

The synthesis of 2-iodo-1-methyl-1H-indole, often proceeding via iodination of 1-methylindole, presents a significant analytical challenge: ensuring the regioselectivity of the reaction.[2][3] Electrophilic substitution on the 1-methylindole scaffold can potentially yield various isomers (e.g., 3-iodo, 4-iodo, 5-iodo, etc.). Our primary objective is to leverage the nuanced information within ¹H and ¹³C NMR spectra to provide definitive proof of iodine's placement at the C2 position.

Below is the target structure with the conventional numbering for the indole ring system, which will be used throughout this guide.

Caption: Structure of 2-Iodo-1-methyl-1H-indole with IUPAC numbering.

Part 1: ¹H NMR Spectral Analysis – The Proton Perspective

The ¹H NMR spectrum provides a wealth of information based on chemical shift, signal multiplicity (splitting pattern), and integration. For 2-iodo-1-methyl-1H-indole, we expect to see distinct signals for the N-methyl group, a single proton on the five-membered ring, and four protons on the benzene ring.

Reference Compound: 1-Methylindole To understand the effects of the iodine substituent, we first consider the spectrum of the parent compound, 1-methylindole.[4]

• N-CH₃: A sharp singlet typically appears around 3.7-3.8 ppm.

• H3: A doublet around 6.4-6.5 ppm.

• H2: A doublet around 7.0-7.1 ppm.

• Aromatic Protons (H4-H7): A complex multiplet region between 7.1 and 7.7 ppm.

Predicted ¹H Spectrum for 2-Iodo-1-methyl-1H-indole The introduction of an iodine atom at the C2 position causes predictable and highly diagnostic changes:

• Disappearance of the H2 Signal: The most conclusive piece of evidence for C2 substitution is the complete absence of the H2 proton signal.

• H3 Signal Collapse: The H3 proton, no longer coupled to H2, will collapse from a doublet to a sharp singlet . Its chemical shift is expected to be influenced by the adjacent iodine, likely appearing in the 6.5-6.8 ppm range.

• N-CH₃ Shift: The N-methyl protons are in proximity to the C2 position. The electron-withdrawing nature and magnetic anisotropy of iodine will likely deshield these protons, shifting their signal slightly downfield compared to 1-methylindole, to approximately 3.8-3.9 ppm.[5]

• Aromatic Region: The protons on the benzene ring (H4-H7) will remain, exhibiting characteristic splitting patterns (doublets and triplets of doublets) typical of a substituted benzene ring. H7, being closest to the site of substitution, may experience a noticeable downfield shift.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Key Diagnostic Feature
N-CH₃	3.8 – 3.9	Singlet (s)	Single sharp peak, integral of 3H.
H3	6.5 – 6.8	Singlet (s)	Confirms lack of adjacent proton (H2).
H4	7.2 – 7.4	Doublet of doublets (dd) or Triplet (t)	Typical aromatic coupling.
H5	7.1 – 7.3	Triplet (t)	Typical aromatic coupling.
H6	7.3 – 7.5	Doublet of doublets (dd) or Triplet (t)	Typical aromatic coupling.
H7	7.6 – 7.8	Doublet (d)	Often the most downfield aromatic proton.

Note: Predicted shifts are based on foundational NMR principles[6][7] and data from related indole structures.[8][9] The exact values can vary with the solvent used.[10][11]

Part 2: ¹³C NMR Spectral Analysis – The Carbon Backbone

The ¹³C NMR spectrum provides a direct count of non-equivalent carbon atoms and crucial information about their electronic environment. The "heavy atom effect" of iodine is a key diagnostic tool in this analysis.

The Heavy Atom Effect A carbon atom directly bonded to a heavy halogen like iodine experiences significant shielding. This is counterintuitive to simple electronegativity arguments but is a well-documented phenomenon.[12] Consequently, the C2 signal in our target molecule is expected to be shifted dramatically upfield (to a lower ppm value) compared to its position in 1-methylindole.

Predicted ¹³C Spectrum for 2-Iodo-1-methyl-1H-indole We anticipate nine distinct carbon signals.

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Key Diagnostic Feature
N-C H₃	32 – 34	Aliphatic carbon signal.
C2	75 – 85	Highly shielded (upfield) due to the heavy atom effect of iodine. This is the most definitive signal. [12]
C3	105 – 108	Unsubstituted C3, shielded by nitrogen.
C3a	129 – 131	Quaternary carbon in the aromatic region.
C4	121 – 123	Aromatic CH.
C5	120 – 122	Aromatic CH.
C6	122 – 124	Aromatic CH.
C7	110 – 112	Aromatic CH, typically the most upfield of the 6-membered ring carbons.
C7a	138 – 140	Quaternary carbon adjacent to nitrogen, typically the most downfield.

Note: Predicted shifts are based on general ¹³C chemical shift ranges[13][14][15] and data for substituted indoles.[16][17]

Part 3: Comparative Analysis – Ruling Out Isomers

The true power of this analysis lies in comparing the predicted spectrum of the 2-iodo isomer with that of other likely products, such as the 3-iodo isomer.

Feature	2-Iodo-1-methyl-1H-indole	3-Iodo-1-methyl-1H-indole (Alternative)
¹H: H2 Signal	Absent	Present as a singlet (δ ≈ 7.2-7.4 ppm)
¹H: H3 Signal	Present as a singlet (δ ≈ 6.5-6.8 ppm)	Absent
¹³C: C2 Signal	Highly shielded (δ ≈ 75-85 ppm)	Deshielded (δ ≈ 130-135 ppm)
¹³C: C3 Signal	Normal (δ ≈ 105-108 ppm)	Highly shielded (δ ≈ 85-95 ppm)

This direct comparison highlights the unambiguous markers for the 2-iodo structure: the singlet for H3 in the ¹H spectrum and the uniquely upfield C2 signal in the ¹³C spectrum.

Part 4: Experimental Protocol – Ensuring Data Integrity

A robust and reproducible protocol is essential for generating high-quality, trustworthy data.

Methodology

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the purified solid sample.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry NMR tube. CDCl₃ is often preferred for its volatility and minimal interference in many spectral regions.[18]

  • Add a small amount of an internal standard, typically Tetramethylsilane (TMS), to calibrate the chemical shift to 0.00 ppm.[19]

• ¹H NMR Acquisition:

  • Use a 400 MHz (or higher) spectrometer.

  • Acquire the spectrum at a constant temperature (e.g., 298 K).

  • Typical parameters: 16-32 scans, spectral width of ~16 ppm, relaxation delay of 2 seconds.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum to the TMS signal at 0.00 ppm.

• ¹³C NMR Acquisition:

  • On the same instrument, acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 512-1024 scans (due to the low natural abundance of ¹³C), spectral width of ~240 ppm, relaxation delay of 2-5 seconds.

  • Process the data similarly and reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[18]

Workflow for Structural Confirmation

The logical process from sample to confirmed structure can be visualized as follows:

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A Comparative Guide to the Mass Spectrometry Analysis of 2-Iodo-1-methyl-1H-indole and its Derivatives

Introduction: The Significance of Substituted Indoles in Modern Research

The indole scaffold is a cornerstone in medicinal chemistry and drug development, forming the structural backbone of numerous natural products, pharmaceuticals, and alkaloids.[1][2][3] Among the vast library of indole derivatives, halogenated variants such as 2-Iodo-1-methyl-1H-indole are of particular interest. The iodine atom not only influences the molecule's steric and electronic properties but also serves as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions, enabling the construction of complex, biologically active compounds.[4][5]

Given their pivotal role, the precise and unambiguous characterization of these molecules is paramount. Mass spectrometry (MS) stands as a principal analytical technique for this purpose, offering unparalleled sensitivity and structural insight.[6] This guide provides an in-depth comparison of mass spectrometry methodologies for the analysis of 2-iodo-1-methyl-1H-indole, focusing on the critical interplay between ionization techniques and the resultant fragmentation patterns. We will explore the causality behind experimental choices, providing researchers, scientists, and drug development professionals with a robust framework for method development and data interpretation.

Pillar 1: Selecting the Optimal Ionization Technique

The journey of a molecule through a mass spectrometer begins with ionization. The choice of ionization method is arguably the most critical parameter, as it dictates whether the resulting spectrum will be dominated by an intact molecular ion or a rich pattern of fragment ions. This choice is a classic trade-off between "hard" and "soft" ionization techniques.[7][8]

Electron Ionization (EI): A Hard Ionization Approach for Structural Elucidation

Electron Ionization (EI) is a classic, high-energy technique that bombards the analyte with energetic electrons (typically 70 eV).[9][10] This process is highly efficient and reproducible, leading to the creation of extensive spectral libraries. However, the high energy imparted often causes significant fragmentation, and the molecular ion peak may be weak or entirely absent.[9][11]

Why Choose EI? The primary advantage of EI is the detailed structural information provided by its rich fragmentation patterns.[6][11] For a molecule like 2-iodo-1-methyl-1H-indole, EI can definitively confirm the connectivity of the indole core, the methyl group, and the iodine substituent by revealing characteristic neutral losses.

Causality in EI Fragmentation: The fragmentation process is governed by the relative strengths of the chemical bonds and the stability of the resulting fragments.[12][13] In 2-iodo-1-methyl-1H-indole, the Carbon-Iodine bond is the most labile, making its cleavage a highly probable event.

Electrospray Ionization (ESI) & Atmospheric Pressure Chemical Ionization (APCI): Soft Ionization Alternatives

In contrast to EI, soft ionization techniques like Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) impart significantly less energy to the analyte molecule.[8][14]

• Electrospray Ionization (ESI): ESI is ideal for polar and ionizable molecules. It generates ions directly from a solution by creating a fine spray of charged droplets.[8] This process is gentle, typically yielding a prominent protonated molecule, [M+H]⁺, with minimal fragmentation. ESI is the cornerstone of Liquid Chromatography-Mass Spectrometry (LC-MS).[15][16]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for analyzing less-polar species that are not easily ionized by ESI.[8][17] It uses a corona discharge to ionize the solvent vapor, which then transfers charge to the analyte molecules via gas-phase reactions.[14] While still a soft technique, APCI can sometimes induce more in-source fragmentation than ESI.

Why Choose ESI or APCI? These methods are indispensable when confirming the molecular weight of a synthesized compound is the primary goal. The prevalence of the molecular ion (or a related adduct) provides a clear and unambiguous confirmation of the target molecule's mass. When coupled with tandem mass spectrometry (MS/MS), these techniques allow for controlled fragmentation, providing structural information on demand.[15]

Pillar 2: Deciphering Fragmentation Patterns for Structural Confirmation

The fragmentation of a molecular ion is not a random process; it follows predictable chemical pathways. Understanding these pathways is key to interpreting mass spectra for structural elucidation.[12][18][19]

Predicted EI Fragmentation Pathway for 2-Iodo-1-methyl-1H-indole

The molecular weight of 2-iodo-1-methyl-1H-indole (C₉H₈IN) is 257.07 g/mol .[20] The 70 eV EI mass spectrum is predicted to show several key fragments.

• Molecular Ion (M⁺˙): The initial ionization event produces the molecular ion at m/z 257 . Due to the high energy of EI, its abundance may be low.

• Loss of Iodine Radical ([M-I]⁺): The C-I bond is the weakest in the molecule, leading to the facile loss of an iodine radical (I•, 127 u). This results in a highly stable, resonance-delocalized cation at m/z 130 . This is often a very prominent peak in the spectrum of iodo-aromatic compounds.[13][21]

• Loss of Methyl Radical ([M-CH₃]⁺): Cleavage of the N-CH₃ bond results in the loss of a methyl radical (•CH₃, 15 u), producing an ion at m/z 242 .

• Characteristic Indole Ring Fragmentation: The indole nucleus itself can fragment. For instance, the loss of HCN (27 u) from the indole core is a known fragmentation pathway, which could occur after initial losses.[2]

The diagram below, generated using Graphviz, illustrates this primary fragmentation logic.

Caption: Predicted EI fragmentation of 2-Iodo-1-methyl-1H-indole.

Comparative Data: Ionization Technique vs. Relative Abundance

The choice of ionization technique directly impacts the observed spectrum. The following table summarizes the expected relative abundances of key ions for 2-iodo-1-methyl-1H-indole under different ionization conditions.

Ion Species	m/z	Predicted Relative Abundance (EI)	Predicted Relative Abundance (ESI)	Predicted Relative Abundance (APCI)	Rationale for Abundance
[M+H]⁺	258	Not observed	100% (Base Peak)	High	Protonated molecule, favored in soft ionization.
[M]⁺˙	257	Low to Medium	Not observed	Low	Radical cation, formed in EI but less common in ESI/APCI.
[M-I]⁺	130	High	Low (MS/MS only)	Low (MS/MS only)	Stable fragment from weak C-I bond cleavage, prominent in high-energy EI.
[M-CH₃]⁺	242	Low	Low (MS/MS only)	Low (MS/MS only)	Requires more energy to break the N-C bond compared to C-I.

Pillar 3: A Self-Validating Experimental Protocol

To ensure trustworthy and reproducible results, a well-defined experimental protocol is essential. The following section details a standard LC-MS/MS methodology for the analysis of 2-iodo-1-methyl-1H-indole and its derivatives.

Experimental Workflow: From Sample to Spectrum

The diagram below outlines the logical flow of a typical UPLC-ESI-MS/MS experiment.

Caption: UPLC-ESI-MS/MS workflow for targeted analysis.

Step-by-Step Methodology

This protocol is designed to be self-validating by including quality control checks and system suitability tests.

• Standard and Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 2-iodo-1-methyl-1H-indole in methanol.

  • Create a series of working standards (e.g., 1 ng/mL to 1000 ng/mL) by diluting the stock solution with a 50:50 mixture of Mobile Phase A and B.

  • For unknown samples, dissolve them in the same diluent and filter through a 0.22 µm syringe filter to remove particulates.

• UPLC Parameters (Example):

  • System: Waters ACQUITY UPLC or equivalent.

  • Column: C18 reverse-phase, 2.1 x 50 mm, 1.7 µm particle size. Rationale: The C18 stationary phase provides excellent retention for non-polar to moderately polar compounds like indole derivatives.

  • Mobile Phase A: 0.1% Formic Acid in Water. Rationale: Formic acid aids in the protonation of the analyte, enhancing ESI efficiency in positive ion mode.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to 10% B and re-equilibrate for 2 minutes.

  • Column Temperature: 40 °C.

• Mass Spectrometer Parameters (Example - ESI-MS/MS):

  • System: Triple Quadrupole Mass Spectrometer (e.g., Sciex, Agilent, Thermo Fisher).[15]

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 350 °C.

  • Nebulizer Gas: Nitrogen, 45 psi.

  • Data Acquisition Mode: Multiple Reaction Monitoring (MRM). Rationale: MRM provides exceptional sensitivity and selectivity for quantitative analysis by monitoring a specific precursor-to-product ion transition.

  • MRM Transition for Quantification: Q1 (precursor ion) m/z 258 → Q3 (product ion) m/z 130.

  • Collision Energy (CE): Optimize experimentally, typically 20-40 eV. Rationale: The CE is tuned to maximize the signal of the target product ion (m/z 130) while ensuring stable fragmentation.

• System Validation:

  • Inject a blank (diluent) to ensure no carryover.

  • Run a system suitability standard at the beginning and end of the sequence to verify retention time stability and instrument sensitivity.

  • Analyze the calibration curve standards to establish linearity and determine the limit of detection (LOD) and quantification (LOQ).

Conclusion and Future Outlook

The mass spectrometric analysis of 2-iodo-1-methyl-1H-indole and its derivatives is a nuanced process where the choice of methodology must align with the analytical goal. Electron Ionization, with its extensive fragmentation, serves as a powerful tool for initial structural confirmation of novel derivatives. Conversely, soft ionization techniques, particularly ESI coupled with UPLC and tandem mass spectrometry, provide the sensitivity, specificity, and quantitative power required for applications in drug metabolism, pharmacokinetics, and quality control.

By understanding the fundamental principles of ionization and fragmentation, and by implementing robust, self-validating protocols, researchers can harness the full power of mass spectrometry to accelerate their research and development efforts in the vital field of indole chemistry.

References

• El Kihel, A., Ahbala, M., Sdassi, H., Ait Sir, H., Mouzdahir, A., & Bauchat, P. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. [Link]

• Zhang, L., Geng, Z., Li, Y., Wang, M., & Wang, J. (2017). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. Molecules, 22(3), 489. [Link]

• Scientific Research Publishing. (2016). Study of Mass Spectra of Some Indole Derivatives. [Link]

• Powers, T. W. (1968). Mass spectrometry of simple indoles. The Journal of Organic Chemistry, 33(5), 2044-2050. [Link]

• Reiner, E. J., et al. (2015). Comparison of Atmospheric Pressure Ionization Gas Chromatography–Triple Quadrupole Mass Spectrometry to Traditional High-Resolution Mass Spectrometry for the Identification and Quantification of Halogenated Dioxins and Furans. Analytical Chemistry, 87(15), 7857-7864. [Link]

• Jadhav, S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Molecules, 27(15), 5003. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Chemistry LibreTexts. (2022). Electron Ionization. [Link]

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• Hrizi, A., et al. (2021). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Molecules, 26(18), 5488. [Link]

• Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews: Journal of Chemistry. [Link]

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• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Clark, J. (n.d.). Mass spectrum of 2-iodo-2-methylpropane. Doc Brown's Chemistry. [Link]

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• Li, Y., et al. (2023). Mass Spectrometry Rearrangement Ions and Metabolic Pathways-Based Discovery of Indole Derivatives during the Aging Process in Ci. Preprints.org. [Link]

• Kádas, I., et al. (2020). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. Journal of Mass Spectrometry, 55(10), e4629. [Link]

• Zhang, X., & Li, Y. (2013). Total organic iodine measurement: a new approach with UPLC/ESI-MS for off-line iodide separation/detection. Environmental Science & Technology, 47(3), 1502-1509. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. [Link]

• Al-Hawarin, A., et al. (2024). Performance Comparison of Ambient Ionization Techniques Using a Single Quadrupole Mass Spectrometer for the Analysis of Amino Acids, Drugs, and Explosives. Journal of the American Society for Mass Spectrometry. [Link]

• Sharma, V., Kumar, P., & Pathak, D. (2020). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC advances, 10(52), 31131-31158. [Link]

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A Comparative Guide to the Reactivity of 2-Iodo- vs. 2-Bromo-1-methyl-1H-indole for Researchers and Drug Development Professionals

In the synthesis of complex heterocyclic molecules, particularly within the indole scaffold prevalent in pharmaceuticals, the choice of starting material can profoundly influence the efficiency, and feasibility of a synthetic route. Among the key building blocks are 2-halo-1-methyl-1H-indoles, which serve as versatile precursors for carbon-carbon and carbon-heteroatom bond formation. This guide provides an in-depth comparative analysis of the reactivity of 2-iodo-1-methyl-1H-indole and 2-bromo-1-methyl-1H-indole, offering experimental insights and mechanistic rationale to aid researchers in strategic synthetic planning.

The fundamental difference in reactivity between these two haloindoles is rooted in the inherent properties of the carbon-halogen bond. The carbon-iodine (C-I) bond is longer and weaker than the carbon-bromine (C-Br) bond.[1][2] This translates to a lower bond dissociation energy for the C-I bond, making 2-iodo-1-methyl-1H-indole generally more reactive in reactions where the cleavage of this bond is a key step.[2]

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, and 2-haloindoles are common substrates. The general reactivity trend for aryl halides in these reactions is I > Br > Cl.[3][4] This trend is primarily dictated by the rate of the oxidative addition step, where the aryl halide adds to the palladium(0) catalyst.[5][6][7][8] The weaker C-I bond in 2-iodo-1-methyl-1H-indole allows for a faster oxidative addition compared to the C-Br bond in its bromo counterpart.[4]

Suzuki-Miyaura Coupling:

The Suzuki-Miyaura coupling is a widely used method for forming C-C bonds between an organohalide and an organoboron compound. Studies on the Suzuki-Miyaura cross-coupling reactions of 2,3-dibromo-1-methyl-1H-indole have shown that reactions with arylboronic acids proceed with very good regioselectivity, favoring substitution at the 2-position.[9][10] This indicates the higher reactivity of the C-Br bond at the 2-position compared to the 3-position in this specific dihaloindole. When comparing 2-iodo- vs. 2-bromo-1-methyl-1H-indole, the iodo-substituted indole is expected to undergo Suzuki coupling under milder conditions (e.g., lower temperatures, lower catalyst loadings) and with faster reaction times.

Feature	2-Iodo-1-methyl-1H-indole	2-Bromo-1-methyl-1H-indole
Reaction Rate	Faster	Slower
Typical Conditions	Milder (e.g., lower temperature, lower catalyst loading)	Harsher (e.g., higher temperature, higher catalyst loading)
Yields	Often higher, especially in challenging couplings	Can be lower, may require more optimization

Sonogashira Coupling:

The Sonogashira coupling reaction, which forms a C-C bond between a terminal alkyne and an aryl or vinyl halide, also demonstrates the superior reactivity of the iodo-substituted indole.[11][12] The reaction with 2-iodo-1-methyl-1H-indole can often be achieved at room temperature, while the corresponding reaction with the bromo derivative may require elevated temperatures to proceed at a reasonable rate.[11] This difference in reactivity can be exploited for selective couplings in molecules containing both iodo and bromo substituents.[11]

Heck Reaction:

The Heck reaction couples an unsaturated halide with an alkene.[13][14] Similar to other palladium-catalyzed couplings, the reactivity follows the order I > Br.[15][16] Therefore, 2-iodo-1-methyl-1H-indole would be expected to be more reactive than 2-bromo-1-methyl-1H-indole in Heck reactions, allowing for more facile synthesis of 2-alkenyl-1-methyl-1H-indoles.

Below is a diagram illustrating the general catalytic cycle for palladium-catalyzed cross-coupling reactions, highlighting the critical oxidative addition step where the reactivity difference between the iodo and bromo compounds is most pronounced.

Caption: Workflow for lithiation and electrophilic quench.

Nucleophilic Substitution Reactions

Direct nucleophilic substitution on an sp²-hybridized carbon of an aryl halide is generally difficult and does not typically proceed via an Sₙ1 or Sₙ2 mechanism. [17]However, under specific conditions, such as those involving strong nucleophiles and/or the presence of a catalyst, substitution can occur. In such cases, the better leaving group ability of iodide compared to bromide would favor the reaction with 2-iodo-1-methyl-1H-indole. [18]

Experimental Protocols

Representative Protocol for Suzuki-Miyaura Coupling:

This protocol provides a general procedure for comparing the reactivity of 2-iodo- and 2-bromo-1-methyl-1H-indole in a Suzuki-Miyaura coupling reaction with phenylboronic acid.

Materials:

• 2-Iodo-1-methyl-1H-indole or 2-Bromo-1-methyl-1H-indole (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol)

• Triphenylphosphine (PPh₃) (0.04 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 2-halo-1-methyl-1H-indole (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), PPh₃ (0.04 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add toluene (5 mL) and water (1 mL) via syringe.

• Heat the reaction mixture to 80°C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Expected Outcome: The reaction with 2-iodo-1-methyl-1H-indole is expected to reach completion in a shorter time and potentially give a higher yield of 1-methyl-2-phenyl-1H-indole compared to the reaction with 2-bromo-1-methyl-1H-indole under identical conditions.

Conclusion

The choice between 2-iodo- and 2-bromo-1-methyl-1H-indole as a synthetic precursor is a critical decision that should be guided by the specific reaction being performed. For palladium-catalyzed cross-coupling reactions and lithiation-trapping sequences, the higher reactivity of the iodo-substituted indole offers significant advantages in terms of reaction rates and conditions. However, the bromo-substituted indole may be preferred in cases where a less reactive substrate is desired for selective transformations in polyhalogenated systems, or when cost and stability are primary concerns. A thorough understanding of the underlying principles of their differential reactivity empowers researchers to design more efficient and robust synthetic strategies in the pursuit of novel indole-based compounds.

References

• Kinetics and Thermodynamics of the Oxidative Addition of Aryl Bromides at Palladium(I) to Form Palladium(III) Complexes. ChemRxiv. Available at: https://chemrxiv.org/engage/chemrxiv/article-details/60c75519c7423c0f4133301d
• A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. Chemical Science. 2022;13(10):2943-2953. Available at: https://pubs.rsc.org/en/content/articlelanding/2022/sc/d2sc00174h
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A Senior Application Scientist's Guide to Synthesis Validation Through Spectroscopic Characterization

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the unambiguous confirmation of a synthesized molecule's identity and purity is the bedrock of reliable and reproducible research.[1] Spectroscopic characterization is not merely a perfunctory step but a critical validation of the synthetic process, ensuring that the intended molecular entity has been created. This guide provides an in-depth comparison of key spectroscopic techniques, offering insights into their application, experimental protocols, and the synergistic power of their combined use for unequivocal structure elucidation.

The Imperative of Orthogonal Validation

Confidence in a synthesized compound's structure is best achieved through orthogonal methods—analytical techniques that rely on different physicochemical principles.[2][3] This approach minimizes the risk of misinterpretation inherent in any single technique.[3] By examining the molecule through different analytical "lenses," we can build a comprehensive and robust body of evidence to support its proposed structure. The four pillars of spectroscopic validation for most organic molecules are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architect's Blueprint

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules, providing a detailed map of the carbon-hydrogen framework.[4][5] It is based on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, will resonate in a magnetic field, revealing information about their chemical environment and connectivity.[6]

Causality in Experimental Choices:

• ¹H NMR : Provides information about the number of different types of protons, their relative numbers, and their neighboring protons. This is the first and most crucial step in piecing together the molecular puzzle.[7]

• ¹³C NMR : Reveals the number of different types of carbon atoms in a molecule, offering a direct count of the carbon skeleton's components.[4]

• 2D NMR (COSY, HSQC, HMBC) : These advanced techniques are employed when the complexity of 1D spectra requires further clarification. COSY (Correlation Spectroscopy) identifies proton-proton couplings, while HSQC (Heteronuclear Single Quantum Coherence) correlates protons to their directly attached carbons. HMBC (Heteronuclear Multiple Bond Correlation) provides information about longer-range couplings between protons and carbons, which is invaluable for connecting molecular fragments.[8]

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation : Dissolve 1-5 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. The choice of solvent is critical to avoid obscuring sample signals.

• Shimming : Place the NMR tube in the spectrometer and initiate the shimming process to optimize the homogeneity of the magnetic field, ensuring sharp, well-resolved peaks.

• Data Acquisition : Set the appropriate acquisition parameters, including the number of scans, relaxation delay, and pulse width. For a standard ¹H NMR, 8-16 scans are often sufficient.

• Data Processing : Perform a Fourier transform on the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum. Phase the spectrum to ensure all peaks are in the positive phase and baseline correct for a flat baseline.

• Referencing : Calibrate the chemical shift axis using the residual solvent peak or an internal standard like tetramethylsilane (TMS) at 0 ppm.[9]

• Integration and Analysis : Integrate the peaks to determine the relative ratios of the different types of protons. Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to deduce the structure.[7]

Mass Spectrometry (MS): The Molecular Weighing Scale

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound with high accuracy.[10] It works by ionizing molecules and then separating the resulting ions based on their mass-to-charge ratio (m/z).[10] This technique is crucial for confirming the elemental composition of a synthesized molecule.[11]

Causality in Experimental Choices:

• High-Resolution Mass Spectrometry (HRMS) : Provides a highly accurate mass measurement, allowing for the determination of the molecular formula. This is a critical piece of data for confirming the identity of a new chemical entity.[10]

• Tandem Mass Spectrometry (MS/MS) : Involves fragmenting the parent ion and analyzing the resulting fragment ions. This provides valuable structural information by revealing how the molecule breaks apart, which can be pieced back together to infer the original structure.[10]

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation : Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Ionization : Introduce the sample into the mass spectrometer. Common ionization techniques for drug-like molecules include Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).

• Mass Analysis : The ions are guided into the mass analyzer (e.g., Time-of-Flight (TOF), Orbitrap), which separates them based on their m/z ratio.

• Data Acquisition : Acquire the mass spectrum, ensuring sufficient resolution to distinguish between ions with very similar masses.

• Data Analysis : Determine the exact mass of the molecular ion and use software to calculate the possible elemental compositions that fit within a narrow mass tolerance (typically <5 ppm). Compare this with the expected molecular formula.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The Functional Group Detective

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[12][13] It is based on the principle that molecules absorb infrared radiation at specific frequencies corresponding to the vibrations of their chemical bonds.[12]

Causality in Experimental Choices:

The presence or absence of characteristic absorption bands in an FT-IR spectrum provides direct evidence for the presence of key functional groups such as carbonyls (C=O), hydroxyls (O-H), amines (N-H), and alkynes (C≡C).[14][15] This information is complementary to NMR and MS data, helping to confirm the successful incorporation of desired functionalities or the removal of protecting groups during a synthesis.[12]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation : Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Background Scan : Record a background spectrum of the empty ATR crystal to subtract any atmospheric or instrumental interferences.

• Sample Scan : Lower the ATR press to ensure good contact between the sample and the crystal and acquire the sample spectrum.

• Data Analysis : Identify the characteristic absorption bands and correlate them to specific functional groups using a correlation chart.[15]

Ultraviolet-Visible (UV-Vis) Spectroscopy: The Conjugation Confirmer

UV-Vis spectroscopy provides information about electronic transitions within a molecule and is particularly useful for characterizing compounds with conjugated π-systems.[16][17] The absorption of UV or visible light excites electrons from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO).[18]

Causality in Experimental Choices:

The wavelength of maximum absorbance (λmax) is indicative of the extent of conjugation in a molecule.[18] As the length of the conjugated system increases, the energy gap between the HOMO and LUMO decreases, resulting in a shift of the λmax to longer wavelengths (a bathochromic or red shift).[18] This technique is valuable for confirming the presence and extent of conjugated systems, which are common chromophores in many drug molecules.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation : Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, hexane) in a quartz cuvette. The concentration should be adjusted to give a maximum absorbance between 0.5 and 1.5.

• Blank Measurement : Fill a cuvette with the pure solvent and record a baseline spectrum to correct for solvent absorption.

• Sample Measurement : Record the UV-Vis spectrum of the sample solution over the appropriate wavelength range (typically 200-800 nm).

• Data Analysis : Determine the λmax and, if the concentration is known, calculate the molar absorptivity (ε), a characteristic constant for the compound at that wavelength.

Comparative Analysis of Spectroscopic Techniques

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed molecular structure, connectivity, stereochemistry[4][7]	Unambiguous structure elucidation[19]	Lower sensitivity, requires pure samples
Mass Spectrometry	Molecular weight, elemental composition, fragmentation patterns[10]	High sensitivity, accurate mass determination[20]	Isomers can be difficult to distinguish
FT-IR Spectroscopy	Presence of functional groups[21]	Fast, non-destructive, versatile sample handling[12]	Complex spectra can be difficult to interpret fully
UV-Vis Spectroscopy	Presence and extent of conjugated systems[16]	Simple, quantitative for known compounds	Provides limited structural information[16]

The Integrated Approach: A Self-Validating System

No single spectroscopic technique can definitively prove the structure of a novel compound.[19] The true power lies in the integration of these orthogonal methods to build a cohesive and self-validating picture of the molecule.

Caption: Integrated workflow for synthesis validation.

This workflow illustrates how the data from each spectroscopic technique converges to provide a comprehensive understanding of the synthesized compound. The molecular formula from HRMS provides the fundamental building blocks. FT-IR confirms the presence of the expected functional groups, while UV-Vis verifies any conjugated systems. Finally, NMR spectroscopy acts as the ultimate arbiter, piecing together the atomic connectivity to reveal the complete molecular architecture.

Avoiding Common Pitfalls

• Sample Purity : Impurities can significantly complicate spectral interpretation. Ensure the sample is purified to the highest possible degree before analysis.

• Calibration and Referencing : Improper calibration of instruments can lead to erroneous data. Regular calibration and the use of internal standards are crucial.[22]

• Data Interpretation : A thorough understanding of the principles behind each technique is essential to avoid misinterpretation of the data. When in doubt, consult with a spectroscopy expert.

• Human Error : Careful sample preparation and data acquisition are paramount to obtaining reliable results.[22]

By judiciously applying and integrating these powerful spectroscopic techniques, researchers can confidently validate their synthetic products, ensuring the integrity and reproducibility of their scientific findings.

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A Senior Application Scientist's Guide to Catalytic Cross-Coupling with 2-Iodo-1-methyl-1H-indole

Introduction: The 1-methyl-1H-indol-2-yl scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous bioactive compounds and functional organic materials. The development of efficient and versatile methods for its elaboration is therefore of paramount importance. Palladium-catalyzed cross-coupling reactions provide a powerful toolkit for forging new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds at the C2 position, starting from the readily accessible 2-iodo-1-methyl-1H-indole precursor.

This guide offers a comparative analysis of various catalytic systems for the most pivotal cross-coupling reactions involving this substrate. We will move beyond mere protocols to dissect the underlying principles, explaining the causal relationships between the choice of catalyst, ligand, base, and solvent, and the ultimate reaction outcome. Our focus is on providing researchers, scientists, and drug development professionals with the field-proven insights necessary to select and optimize the ideal catalytic system for their specific synthetic challenge.

General Considerations in Catalyst System Design

The success of any palladium-catalyzed cross-coupling reaction hinges on the careful orchestration of its components. The catalytic cycle, regardless of the specific reaction, generally involves three key steps: oxidative addition, transmetalation (or migratory insertion), and reductive elimination. The choice of each component is critical to ensure a facile turnover of this cycle.

• Palladium Precatalyst: Both Pd(0) sources like Pd₂(dba)₃ and Pd(II) sources such as Pd(OAc)₂ are commonly employed.[1] Pd(II) precatalysts must first be reduced in situ to the active Pd(0) species, a step often facilitated by phosphine ligands or amine reagents.[2] Modern, well-defined precatalysts that feature a pre-coordinated ligand can offer improved stability, reproducibility, and activity at lower catalyst loadings.[3]

• Ligands: The ligand is arguably the most critical variable. It stabilizes the palladium center, modulates its reactivity, and promotes the key steps of the catalytic cycle. For electron-rich heterocyclic substrates like 2-iodo-1-methyl-1H-indole, bulky and electron-rich monodentate phosphine ligands (e.g., Buchwald's biarylphosphines) are often superior.[4][5][6] Their steric bulk favors the formation of highly reactive, monoligated Pd(0) species, which accelerates the rate-limiting oxidative addition and subsequent reductive elimination steps.[4]

• Base and Solvent: The base plays a crucial role, often participating directly in the transmetalation step (e.g., in Suzuki coupling) or regenerating the catalyst.[7] Its strength and solubility must be matched to the specific reaction. The solvent influences the solubility of all components and can impact catalyst stability and activity.

Below is a typical workflow for screening and optimizing a cross-coupling reaction for a new substrate.

Caption: A generalized workflow for the development of a cross-coupling protocol.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is the preeminent method for creating C-C bonds between aryl halides and organoboron compounds. Its high functional group tolerance and the commercial availability of a vast array of boronic acids make it a workhorse in drug discovery.

Mechanistic Rationale & Catalyst Choice

The key challenge in the Suzuki coupling of 2-iodo-1-methyl-1H-indole lies in the electron-rich nature of the indole ring, which can make the initial oxidative addition step sluggish. To overcome this, highly active catalysts are required. The most successful systems utilize bulky, electron-donating biaryl monophosphine ligands. These ligands promote the formation of a 14-electron monoligated L-Pd(0) species, which is significantly more reactive in oxidative addition than its bis-ligated counterpart.

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A Comparative Guide to Analytical Methods for Determining the Purity of 2-Iodo-1-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and application of pharmacologically relevant molecules such as 2-Iodo-1-methyl-1H-indole, the rigorous assessment of purity is a critical, non-negotiable step. The presence of impurities, even in trace amounts, can significantly alter the compound's biological activity, toxicity profile, and experimental reproducibility. This guide provides a comparative analysis of the principal analytical techniques employed for the purity determination of 2-Iodo-1-methyl-1H-indole, offering insights into the methodological strengths and limitations of each approach to empower researchers in selecting the most appropriate strategy for their specific needs.

The validation of analytical methods is a cornerstone of pharmaceutical quality assurance, ensuring that the data generated are reliable, accurate, and reproducible.[1] Regulatory bodies like the International Conference on Harmonisation (ICH) provide comprehensive guidelines for method validation, which are essential for drug development and quality control.

The Analytical Imperative: Why Purity Matters

2-Iodo-1-methyl-1H-indole serves as a versatile building block in medicinal chemistry. Its purity directly impacts the integrity of subsequent synthetic steps and the pharmacological evaluation of its derivatives. Potential impurities can arise from starting materials, by-products of the synthesis, or degradation products.[1] For instance, in syntheses involving 2-iodoanilines, residual starting materials or incompletely cyclized intermediates could be present.[2] Therefore, employing a multi-faceted analytical approach is often necessary for a comprehensive purity assessment.[3][4]

Orthogonal Analytical Approaches for Robust Purity Assessment

A robust purity assessment strategy relies on the principle of orthogonality, where different analytical techniques with distinct separation and detection mechanisms are employed.[5] This minimizes the risk of overlooking impurities that might co-elute or be undetectable by a single method. For 2-Iodo-1-methyl-1H-indole, a combination of chromatographic and spectroscopic methods is recommended.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the most widely used technique for quantitative purity determination due to its high resolution, sensitivity, and reproducibility.[3][6] A well-developed HPLC method can separate the main compound from its impurities, allowing for their quantification.

Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase. For a moderately polar compound like 2-Iodo-1-methyl-1H-indole, a reversed-phase (RP-HPLC) method is typically employed, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a polar solvent mixture (e.g., acetonitrile and water).

Experimental Protocol: A Validated RP-HPLC Method

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is often optimal to resolve both polar and nonpolar impurities.[7] For example, a linear gradient from 50% to 95% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at a wavelength where the indole chromophore has significant absorbance, typically around 220 nm and 280 nm.[6]

• Sample Preparation: Dissolve a precisely weighed amount of the 2-Iodo-1-methyl-1H-indole sample in the mobile phase to a concentration of approximately 1 mg/mL.

Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total area of all detected peaks. Method validation should demonstrate specificity, linearity, accuracy, and precision.[8][9]

Causality Behind Choices: The C18 column is chosen for its versatility in retaining and separating a wide range of organic molecules. A gradient elution is preferred over an isocratic one to ensure the elution of any potential late-eluting, more nonpolar impurities. UV detection is suitable due to the strong UV absorbance of the indole ring.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Impurities

For assessing the presence of volatile or semi-volatile impurities, GC-MS is an invaluable technique.[10] It offers excellent separation efficiency and provides structural information through mass spectrometry.

Principle: In GC, the sample is vaporized and separated in a gaseous mobile phase based on its volatility and interaction with a stationary phase within a capillary column. The separated components then enter the mass spectrometer, where they are ionized and fragmented, producing a unique mass spectrum for each compound.

Experimental Protocol: GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A nonpolar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection: Splitless injection of 1 µL of the sample solution (in a volatile solvent like dichloromethane) at an injector temperature of 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 10 minutes.

• MS Parameters: Electron ionization (EI) at 70 eV. Scan range of m/z 40-500.

Data Interpretation: The total ion chromatogram (TIC) shows the separated components. The mass spectrum of each peak can be compared to a library (e.g., NIST) for identification. Purity is estimated by the area percentage of the main peak in the TIC.

Causality Behind Choices: A nonpolar column like DB-5ms is a good starting point for general-purpose screening of organic compounds. The temperature program is designed to elute compounds with a wide range of boiling points. EI is a standard ionization technique that produces reproducible fragmentation patterns, aiding in library matching.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation and Quantitative Analysis

NMR spectroscopy is a powerful tool for both structural elucidation and quantitative purity determination (qNMR).[5][11] It provides detailed information about the molecular structure and can be used to quantify the main component against a certified internal standard.

Principle: NMR exploits the magnetic properties of atomic nuclei. In a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at specific frequencies. The chemical shift, integration, and coupling patterns in an NMR spectrum provide a wealth of structural information.[12] For quantitative analysis, the signal intensity is directly proportional to the number of nuclei.[13]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Internal Standard: A certified reference material with known purity (e.g., maleic acid) that has signals that do not overlap with the analyte.

• Sample Preparation: Accurately weigh the 2-Iodo-1-methyl-1H-indole sample and the internal standard into an NMR tube. Dissolve in a known volume of a deuterated solvent (e.g., DMSO-d₆).[4]

• Data Acquisition: Acquire a proton (¹H) NMR spectrum with a sufficiently long relaxation delay (D1) to ensure full relaxation of all protons, which is crucial for accurate integration.

• Data Processing: Carefully phase and baseline correct the spectrum. Integrate the signals of the analyte and the internal standard.

Data Interpretation: The purity of the sample is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Causality Behind Choices: A high-field NMR spectrometer provides better signal dispersion, which is important for resolving signals in complex molecules. The choice of a suitable internal standard is critical for accuracy. A long relaxation delay is essential for quantitative measurements to avoid saturation effects.

Comparative Summary of Analytical Techniques

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)
Principle	Differential partitioning between mobile and stationary phases.	Separation based on volatility followed by mass-to-charge ratio detection.	Nuclear spin resonance in a magnetic field.
Primary Application	Quantification of the main component and known impurities.[14]	Identification and quantification of volatile and semi-volatile impurities.[10]	Absolute quantification of the main component and structural confirmation.[11]
Strengths	High sensitivity, high resolution, well-established for purity analysis.[6]	Excellent separation for volatile compounds, provides structural information.	Primary analytical method, no need for specific impurity standards, non-destructive.[5]
Limitations	Requires a chromophore for UV detection, potential for co-eluting impurities.	Not suitable for non-volatile or thermally labile compounds.	Lower sensitivity compared to HPLC, requires a high-purity internal standard.
Typical Purity Specification	≥ 98% (Area Percent)	Impurity profiling	Absolute Purity (e.g., >99.5% by mass)

Conclusion: A Synergistic Approach for Uncompromised Quality

For a comprehensive and reliable determination of the purity of 2-Iodo-1-methyl-1H-indole, a single analytical method is often insufficient. A synergistic approach, leveraging the strengths of multiple orthogonal techniques, is the most robust strategy. HPLC should be employed as the primary method for routine purity checks and the quantification of known impurities. GC-MS is essential for screening for volatile and semi-volatile organic impurities that may not be detected by HPLC. Finally, qNMR serves as a primary analytical method to provide an absolute purity value and to confirm the structural integrity of the compound. By integrating these methods, researchers and drug development professionals can ensure the quality and consistency of their materials, leading to more reliable and reproducible scientific outcomes.

References

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• International Conference on Harmonisation. (1994). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Available at: [Link]

• de Oliveira, A. R. M. (2021). VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS. SciELO Brazil. Available at: [Link]

• Patel, M., et al. (2015). Analytical method validation: A brief review. ResearchGate. Available at: [Link]

• NMR Spectroscopy. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. Available at: [Link]

• Pauli, G. F., et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. ACS Publications. Available at: [Link]

• Morales-Ríos, M. S., et al. (1987). 13C NMR spectroscopy of indole derivatives. Semantic Scholar. Available at: [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. Available at: [Link]

• Johnson, J. T., et al. (2024). Gas Chromatography–Mass Spectrometry (GC–MS) and Gas Chromatography–Infrared (GC–IR) Analyses of the Chloro-1-n-pentyl-3-(1-naphthoyl)-Indoles: Regioisomeric Cannabinoids. Semantic Scholar. Available at: [Link]

• Parker, R. G., & Roberts, J. D. (1970). Nuclear Magnetic Resonance Spectroscopy. ^(13)C Spectra of Indole and Methylindoles. ACS Publications. Available at: [Link]

• Jiménez, C., et al. (2012). Halogenated Indole Alkaloids from Marine Invertebrates. PubMed Central. Available at: [Link]

• Kim, S. H., et al. (2023). Antifungal Activities of Multi-Halogenated Indoles Against Drug-Resistant Candida Species. MDPI. Available at: [Link]

• Akgul, M. (2004). Separation of Some Halogenated Phenols by GC-MS. Semantic Scholar. Available at: [Link]

• Thompson, A. L., & Sessions, A. L. (2013). Analytical challenges in the quantitative determination of 2H/1H ratios of methyl iodide. Wiley Online Library. Available at: [Link]

• Reddit. (2024). Troubleshooting halogenated phenols and anisoles in GC-MS. Reddit. Available at: [Link]

• Kumar, A., et al. (2011). Identification and synthesis of impurities formed during sertindole preparation. Arkivoc. Available at: [Link]

• Schoenberger, T. (2012). Determination of standard sample purity using the high-precision 1H-NMR process. SpringerLink. Available at: [Link]

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• SIELC Technologies. HPLC Method For Analysis Of Iodomethane (Methyl iodide). Available at: [Link]

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• Vali, S. J., et al. (2016). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Longdom Publishing. Available at: [Link]

• Liu, H., et al. (2018). Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid. MDPI. Available at: [Link]

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• Daïch, A., et al. (2017). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. PubMed Central. Available at: [Link]

• Reddy, K. S., et al. (2007). CAN and iodine-catalyzed reaction of indole or 1-methylindole with α,β-unsaturated ketone or aldehyde. ResearchGate. Available at: [Link]

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A Head-to-Head Comparison: Sonogashira vs. Suzuki Reactions for Indole Functionalization

A Senior Application Scientist's Guide to Choosing the Optimal Cross-Coupling Strategy

The indole nucleus is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, natural products, and functional organic materials. Consequently, the efficient and selective functionalization of the indole scaffold is a paramount objective for synthetic chemists. Among the plethora of cross-coupling reactions, the Sonogashira and Suzuki-Miyaura reactions have emerged as powerful and versatile tools for forging new carbon-carbon bonds at various positions of the indole ring.

This guide provides an in-depth comparative analysis of the Sonogashira and Suzuki reactions for indole functionalization, designed for researchers, scientists, and drug development professionals. Moving beyond a simple recitation of protocols, we will delve into the mechanistic nuances, substrate scope, practical considerations, and strategic decision-making that underpin the choice between these two stalwart reactions.

At a Glance: The Fundamental Distinction

While both are palladium-catalyzed cross-coupling reactions, the core difference lies in the nature of the carbon-carbon bond being formed and the requisite coupling partners. The Sonogashira reaction forges a C(sp²)-C(sp) bond, coupling an aryl or vinyl halide with a terminal alkyne. In contrast, the Suzuki reaction creates a C(sp²)-C(sp²) bond by coupling an aryl or vinyl halide with an organoboron reagent, typically a boronic acid or its ester. This fundamental difference dictates the reaction mechanisms, conditions, and ultimately, the types of molecular architecture that can be readily accessed.

Mechanistic Underpinnings: A Tale of Two Catalytic Cycles

A thorough understanding of the reaction mechanisms is crucial for troubleshooting and optimizing these transformations. Both reactions share the initial steps of catalyst activation and oxidative addition but diverge significantly in the transmetalation step.

The Sonogashira Reaction: A Dual-Catalyst System

The classical Sonogashira reaction employs a dual catalytic system involving palladium and copper co-catalysis.[1]

Figure 1: Catalytic cycles of the copper-catalyzed Sonogashira reaction.

The palladium cycle involves the oxidative addition of the haloindole to the Pd(0) catalyst, followed by transmetalation with a copper acetylide species and subsequent reductive elimination to yield the alkynylated indole and regenerate the Pd(0) catalyst. The copper cycle facilitates the formation of the crucial copper acetylide intermediate from the terminal alkyne and a base.[1] Copper-free Sonogashira protocols have also been developed to circumvent issues associated with the copper co-catalyst, such as alkyne homocoupling (Glaser coupling).[2]

The Suzuki Reaction: A Single Metal at the Helm

The Suzuki reaction proceeds through a single catalytic cycle centered on palladium.

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Following the oxidative addition of the haloindole to Pd(0), the key transmetalation step involves the transfer of the organic group from the boron atom to the palladium center. This step requires the activation of the organoboron species by a base to form a more nucleophilic "ate" complex. Reductive elimination then furnishes the biaryl product and regenerates the active Pd(0) catalyst.

Comparative Performance Metrics

The choice between Sonogashira and Suzuki coupling often comes down to a careful evaluation of their performance for a given indole substrate and desired target molecule. The following table summarizes key comparative data based on literature reports.

Parameter	Sonogashira Coupling	Suzuki Coupling
Bond Formed	C(sp²)-C(sp)	C(sp²)-C(sp²)
Typical Yields	Generally high (80-95%) for reactive substrates.[3]	Consistently high to excellent (>90%) across a broad substrate scope.[3]
Catalyst Loading (Pd)	Typically 0.5-5 mol%.[3]	Often lower (0.01-2 mol%) with modern catalysts.[3]
Co-catalyst	Often requires a copper(I) salt (e.g., CuI).[1]	Generally does not require a co-catalyst.
Reaction Temperature	Often proceeds at room temperature, though heating may be necessary for less reactive substrates.	Typically requires heating (50-100 °C), though room temperature couplings are possible with highly active catalysts.
Reaction Time	Can be rapid (1-3 hours) for activated substrates.	Generally ranges from 2 to 24 hours.
Key Side Reactions	Glaser homocoupling of the terminal alkyne.[1]	Protodeboronation of the boronic acid, homocoupling of the boronic acid.

Substrate Scope and Functional Group Tolerance: A Deeper Dive

Indole Substrates

Both reactions are generally tolerant of a wide range of functional groups on the indole ring. However, a critical consideration is the presence of the N-H proton in unprotected indoles.

• N-Unprotected Indoles: The acidic N-H proton can be a complicating factor, particularly in Suzuki reactions where a strong base is often required. This can lead to deprotonation of the indole nitrogen, potentially interfering with the catalyst or leading to side reactions.[4] While methods for the Suzuki coupling of N-unprotected indoles have been developed, they may require careful optimization of the base and reaction conditions.[5] The Sonogashira reaction, often run under milder basic conditions (e.g., with an amine base), can sometimes be more amenable to N-unprotected indoles.

• Haloindoles: The reactivity of the haloindole follows the general trend I > Br > Cl > OTf.[6] Iodindoles are the most reactive substrates for both reactions, often allowing for milder reaction conditions. Bromoindoles are also widely used, while chloroindoles typically require more active catalyst systems and harsher conditions. This differential reactivity can be exploited for regioselective functionalization of dihaloindoles. For instance, a Sonogashira coupling can be performed selectively at an iodo-position, leaving a bromo-position intact for a subsequent Suzuki coupling.

Coupling Partners

• Sonogashira Reaction: A wide variety of terminal alkynes, including aryl, alkyl, and silyl-protected alkynes, can be used. The reaction is generally tolerant of many functional groups on the alkyne partner.

• Suzuki Reaction: A vast array of aryl, heteroaryl, and vinyl boronic acids and their esters are commercially available or readily prepared. Boronic acids are generally stable, non-toxic, and environmentally benign. However, they can be prone to decomposition via protodeboronation, especially under harsh conditions.

Regioselectivity: Directing the Functionalization

The ability to selectively functionalize a specific position of the indole ring is crucial for targeted synthesis.

• C-2 vs. C-3 Functionalization: Both reactions can be used for functionalization at the C-2 and C-3 positions, typically starting from the corresponding haloindole. The choice between the two reactions will depend on the desired substituent (alkynyl vs. aryl/vinyl).

• Functionalization of Dihaloindoles: In substrates containing two different halogen atoms, such as 2-bromo-3-iodoindole, the higher reactivity of the C-I bond can be exploited for selective functionalization. A Sonogashira or Suzuki reaction can be performed selectively at the C-3 position, followed by a second coupling reaction at the C-2 position.

Experimental Protocols: A Practical Comparison

To illustrate the practical aspects of these reactions, here are representative, step-by-step protocols for the C-5 functionalization of a bromoindole derivative.

Protocol 1: Sonogashira Coupling of 5-Bromoindole

This protocol describes the synthesis of a 5-alkynylindole.

Materials:

• 5-Bromoindole

• Terminal alkyne (e.g., Phenylacetylene)

• PdCl₂(PPh₃)₂ (Palladium catalyst)

• CuI (Copper(I) iodide co-catalyst)

• Triethylamine (Et₃N) (Base and solvent)

• Anhydrous, degassed solvent (e.g., THF or DMF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 5-bromoindole (1.0 equiv.), PdCl₂(PPh₃)₂ (2-5 mol%), and CuI (1-3 mol%).

• Add the anhydrous, degassed solvent, followed by triethylamine.

• Add the terminal alkyne (1.1-1.5 equiv.) dropwise to the stirred mixture.

• Stir the reaction at room temperature or heat as required, monitoring the progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with aqueous ammonium chloride solution to remove the copper salts, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Suzuki Coupling of 5-Bromoindole

This protocol outlines the synthesis of a 5-arylindole.[7]

Materials:

• 5-Bromoindole

• Arylboronic acid (e.g., Phenylboronic acid)

• Pd(OAc)₂ (Palladium catalyst) or Pd(PPh₃)₄

• SPhos (Ligand, if using Pd(OAc)₂)

• Potassium carbonate (K₂CO₃) or another suitable base

• Solvent mixture (e.g., 1,4-dioxane/water or toluene/water)

Procedure:

• To a reaction vessel, add 5-bromoindole (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2-3 equiv.).

• In a separate vial, prepare the catalyst solution by dissolving the palladium source (e.g., Pd(OAc)₂, 1-3 mol%) and ligand (e.g., SPhos, 2-6 mol%) in the organic solvent.

• Add the catalyst solution to the reaction vessel, followed by the aqueous component of the solvent system.

• Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Decision-Making Framework: Choosing the Right Tool for the Job

The selection between the Sonogashira and Suzuki reactions is a strategic choice guided by the desired final product and the available starting materials.

Figure 3: Decision-making workflow for selecting between Sonogashira and Suzuki reactions.

Choose the Sonogashira reaction when:

• The target molecule requires an alkynyl substituent.

• The terminal alkyne is readily available or easily synthesized.

• Milder reaction conditions are preferred, especially for sensitive substrates.

Choose the Suzuki reaction when:

• The goal is to introduce an aryl or vinyl group.

• A wide variety of boronic acids are commercially available for rapid diversification.

• The reaction needs to be scaled up, as boronic acids are generally inexpensive and stable reagents.

• Lower catalyst loadings are desired for cost-effectiveness and to minimize metal contamination in the final product.

Conclusion

Both the Sonogashira and Suzuki reactions are indispensable tools for the functionalization of indoles, each with its own set of strengths and ideal applications. The Sonogashira reaction excels in the introduction of alkynyl moieties, often under mild conditions. The Suzuki reaction, on the other hand, is the workhorse for the formation of biaryl linkages, benefiting from the stability and diversity of boronic acid coupling partners.

As a senior application scientist, the key to success lies not in declaring one reaction superior to the other, but in understanding the nuances of each and making an informed decision based on the specific synthetic challenge at hand. By carefully considering the desired bond type, substrate compatibility, and practical aspects such as the availability of starting materials and reaction conditions, researchers can confidently select the optimal cross-coupling strategy to advance their scientific endeavors.

References

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• Zhang, X., et al. (2025). Recent Advances in the Multifunctionalization Reactions of Indoles. Chinese Journal of Chemistry, 21, 2825-2868. [Link]

• Lu, B. Z., et al. (2013). One-Pot and Regiospecific Synthesis of 2,3-Disubstituted Indoles from 2-Bromoanilides via Consecutive Palladium-Catalyzed Sonogashira Coupling, Amidopalladation, and Reductive Elimination. The Journal of Organic Chemistry, 78(9), 4558-4562. [Link]

• C-H Functionalization of Indoles. (2021). Advanced Synthesis & Catalysis. [Link]

• Recent advances in functionalization of indoles. (n.d.). ResearchGate. [Link]

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• Delaye, P.-O., et al. (2017). Regiocontrolled functionalization of 2,3-dihalogenoimidazo[1,2-a]pyridines by Suzuki–Miyaura and Sonogashira cross-coupling reactions. Organic & Biomolecular Chemistry, 15(19), 4199-4204. [Link]

• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073-14075. [Link]

• Bakthadoss, M., & Murugan, R. (2012). Pd-catalyzed C–H bond activation of Indoles for Suzuki reaction. Journal of Chemical Sciences, 124(6), 1249-1254. [Link]

• Ahmed, N. (2020). A review on recent advances in the synthesis of indole and its analogs via C-H activation as a key step. Journal of the Indian Chemical Society, 97(9b), 1427-1440. [Link]

• Sharma, S., et al. (2021). Synthesis of 5,7-diarylindoles via Suzuki–Miyaura coupling in water. RSC Advances, 11(60), 38165-38171. [Link]

• Delaye, P.-O., et al. (2017). Regiocontrolled functionalization of 2,3-dihalogenoimidazo[1,2-a]pyridines by Suzuki–Miyaura and Sonogashira cross-coupling reactions. Sci-Hub. [Link]

• Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. (n.d.). ResearchGate. [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2007). Molecules, 12(11), 2447-2458. [Link]

• Lu, B. Z., et al. (2013). One-Pot and Regiospecific Synthesis of 2,3-Disubstituted Indoles from 2-Bromoanilides via Consecutive Palladium-Catalyzed Sonogashira Coupling, Amidopalladation, and Reductive Elimination. The Journal of Organic Chemistry, 78(9), 4558-4562. [Link]

• Palladium Nanoparticle-Decorated Porous Metal–Organic-Framework (Zr)@Guanidine: Novel Efficient Catalyst in Cross-Coupling (Suzuki, Heck, and Sonogashira) Reactions and Carbonylative Sonogashira under Mild Conditions. (2023). ACS Omega. [Link]

• Synthesis of 2-aminoindoles involving Sonogashira cross-coupling of o-iodoanilines and ynamides. (n.d.). ResearchGate. [Link]

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• Witulski, B., et al. (2005). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. Synlett, 2005(5), 771-774. [Link]

• Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. (n.d.). ResearchGate. [Link]

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• Sonogashira coupling. (n.d.). Wikipedia. [Link]

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• Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. (2018). Molecules, 23(10), 2699. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. (2021). RSC Advances, 11(10), 5553-5589. [Link]

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• Kim, G., et al. (2022). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Organic & Biomolecular Chemistry, 20(29), 5536-5543. [Link]

• Liang, Y., et al. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. The Journal of Organic Chemistry, 71(1), 379-381. [Link]

• Hajipour, A. R., & Zarei, A. (2019). Efficient Suzuki and Sonogashira coupling reactions catalyzed by Pd/DNA@MWCNTs in green solvents under mild conditions. Nanochemistry Research, 4(2), 132-139. [Link]

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A Comparative Guide to the Electronic Effects of the N-Methyl Group in 2-Iodoindole

For researchers, medicinal chemists, and professionals in drug development, a nuanced understanding of how subtle structural modifications impact a molecule's electronic landscape is paramount. The indole scaffold, a cornerstone of numerous pharmaceuticals, presents a fascinating case study. The introduction of substituents can dramatically alter its reactivity, binding affinity, and metabolic stability. This guide provides an in-depth comparison of the electronic properties of 2-iodoindole and its N-methylated counterpart, N-methyl-2-iodoindole. We will dissect the interplay of inductive and resonance effects, and provide robust experimental and computational frameworks for their assessment.

Theoretical Framework: A Tug-of-War of Electrons in the Indole Ring

The electronic character of a substituted indole is dictated by the cumulative influence of its substituents, primarily through inductive and resonance effects.[1][2]

• Inductive Effects (I): This effect is transmitted through sigma (σ) bonds and is related to the electronegativity of the atoms.[3] Electron-withdrawing groups (-I) pull electron density away from the ring, while electron-donating groups (+I) push electron density into it.

• Resonance Effects (R): Also known as mesomeric effects, these occur through the delocalization of pi (π) electrons across the conjugated system.[1] Electron-donating groups (+R) delocalize lone pairs into the ring, increasing its electron density, whereas electron-withdrawing groups (-R) pull π-electron density out of the ring.

In the context of our target molecules:

• 2-Iodoindole: The nitrogen atom's lone pair participates in the aromatic system, making the indole ring electron-rich and highly reactive towards electrophiles, particularly at the C3 position. The iodine atom at C2 exerts a strong electron-withdrawing inductive effect (-I) due to its electronegativity. However, it also possesses lone pairs that can be donated to the ring via a weak resonance effect (+R). For halogens, the inductive effect typically outweighs the resonance effect, leading to an overall deactivation of the ring compared to unsubstituted indole.[2]

• N-Methyl-2-Iodoindole: The addition of a methyl group to the nitrogen atom introduces a new electronic influence. Alkyl groups are known to be weakly electron-donating through a positive inductive effect (+I).[2][4] This +I effect of the N-methyl group will counteract, to some extent, the electron-withdrawing nature of the iodo substituent.

The following diagram illustrates the primary electronic forces at play in both molecules.

Caption: Electronic effects in 2-iodoindole vs. N-methyl-2-iodoindole.

Comparative Analysis: Gauging the Electronic Impact of N-Methylation

To quantify the electronic differences between 2-iodoindole and its N-methylated analogue, we can employ a combination of empirical parameters, spectroscopic techniques, and computational modeling.

Hammett Analysis

Based on these principles, we can predict that the N-methyl group in N-methyl-2-iodoindole will increase the overall electron density of the indole ring compared to 2-iodoindole, making it more susceptible to electrophilic attack and potentially altering its behavior in other reactions like metal-catalyzed cross-couplings.

¹³C NMR Spectroscopy: A Window into Electron Density

¹³C NMR spectroscopy is a powerful tool for probing the electronic environment of carbon atoms. The chemical shift (δ) of a carbon nucleus is sensitive to the electron density around it; a higher electron density results in increased shielding and a lower chemical shift (upfield shift).

Upon N-methylation of 2-iodoindole, we expect to see characteristic changes in the ¹³C NMR spectrum:

• C2: The carbon bearing the iodine atom is expected to show a significant downfield shift due to the deshielding effect of the electronegative iodine. The N-methylation is anticipated to have a minor effect on the C2 chemical shift.

• C3: This position is sensitive to electronic changes. The electron-donating N-methyl group should increase the electron density at C3, leading to a slight upfield shift compared to 2-iodoindole.

• Benzene Ring Carbons (C4-C7): The electron-donating effect of the N-methyl group is also transmitted to the benzene portion of the indole ring, which should result in subtle upfield shifts for these carbons.

The table below presents a comparison of reported ¹³C NMR data for indole and N-methylindole, which serves as a model for the expected shifts in the 2-iodoindole system.

Carbon Atom	Indole (δ, ppm in CDCl₃)[6]	N-Methylindole (δ, ppm)[7]	Expected Trend for 2-Iodoindole vs. N-Methyl-2-Iodoindole
C2	124.2	128.8	Significant downfield shift due to iodine; minor change upon N-methylation.
C3	104.8	100.9	Upfield shift upon N-methylation.
C3a	126.4	129.2	Downfield shift upon N-methylation.
C4	122.0	121.4	Upfield shift upon N-methylation.
C5	122.9	120.9	Upfield shift upon N-methylation.
C6	113.3	119.3	Downfield shift upon N-methylation.
C7	120.9	109.1	Upfield shift upon N-methylation.
C7a	135.8	137.1	Downfield shift upon N-methylation.
N-CH₃	-	32.7	Present in N-methyl-2-iodoindole.

Computational Chemistry: Visualizing the Electronic Landscape

Density Functional Theory (DFT) calculations provide a powerful means to visualize and quantify the electronic effects of substituents.[8][9] Two useful outputs are Mulliken atomic charges and electrostatic potential (ESP) maps.

• Mulliken Atomic Charges: These calculations partition the total electron density of a molecule among its constituent atoms, providing a measure of the partial charge on each atom.[10][11] We would expect the nitrogen atom in N-methyl-2-iodoindole to be slightly more electron-rich (more negative) than in 2-iodoindole, and for the ring carbons, particularly C3, to also show a slight increase in negative charge.

• Electrostatic Potential (ESP) Maps: ESP maps illustrate the charge distribution of a molecule three-dimensionally.[12][13] Regions of negative potential (electron-rich) are typically colored red, while regions of positive potential (electron-poor) are colored blue.[14] An ESP map of N-methyl-2-iodoindole is predicted to show a more intense red region around the pyrrole moiety compared to 2-iodoindole, visually confirming the electron-donating effect of the N-methyl group.

Experimental and Computational Protocols

To provide a practical framework for assessing these electronic effects, we outline the following protocols.

Synthesis of N-Methyl-2-Iodoindole

A common method for the N-methylation of indoles involves the use of a methylating agent in the presence of a base.[15][16]

Materials:

• 2-Iodoindole

• Methyl iodide (CH₃I)

• Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK)

• Anhydrous N,N-dimethylformamide (DMF) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-iodoindole (1.0 eq.) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add NaH (1.2 eq.) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add methyl iodide (1.5 eq.) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford N-methyl-2-iodoindole.

¹³C NMR Data Acquisition and Analysis

Procedure:

• Prepare solutions of 2-iodoindole and N-methyl-2-iodoindole in a deuterated solvent (e.g., CDCl₃) at a concentration of approximately 10-20 mg/mL in standard 5 mm NMR tubes.

• Acquire ¹³C NMR spectra on a spectrometer operating at a standard frequency (e.g., 100 or 125 MHz).

• Reference the spectra to the solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

• Process the spectra using appropriate software and assign the peaks based on chemical shift predictions, and if necessary, 2D NMR experiments such as HSQC and HMBC.

• Compare the chemical shifts of the corresponding carbon atoms in the two spectra to determine the upfield or downfield shifts resulting from N-methylation.

DFT Calculation Workflow

Software: A quantum chemistry software package such as Gaussian, ORCA, or Spartan.

Procedure:

• Structure Building: Construct the 3D structures of 2-iodoindole and N-methyl-2-iodoindole using the software's molecular builder.

• Geometry Optimization: Perform a geometry optimization for each molecule using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).

• Frequency Calculation: Perform a frequency calculation on the optimized structures to confirm that they correspond to a local minimum on the potential energy surface (no imaginary frequencies).

• Property Calculation: From the optimized structures, calculate the Mulliken atomic charges and generate the electrostatic potential maps.

• Analysis: Compare the calculated Mulliken charges for each atom in the two molecules. Visualize and compare the ESP maps to identify differences in the electron density distribution.

The overall workflow for this comparative study is depicted below.

Caption: Workflow for comparing the electronic effects in 2-iodoindoles.

Conclusion and Implications

The N-methylation of 2-iodoindole introduces a subtle but significant perturbation of the molecule's electronic structure. The electron-donating +I effect of the methyl group increases the overall electron density of the indole ring system, counteracting the deactivating -I effect of the iodine substituent. This increased nucleophilicity is experimentally observable through upfield shifts in the ¹³C NMR spectrum, particularly at the C3, C4, C5, and C7 positions, and can be further quantified and visualized using computational methods like DFT.

For drug development professionals, this understanding is critical. The increased electron density in N-methyl-2-iodoindole can:

• Enhance its reactivity in electrophilic aromatic substitution reactions.

• Alter its binding affinity to biological targets by modifying its electrostatic interactions.

• Influence its metabolic profile, as the N-H bond in 2-iodoindole is a potential site for metabolism that is blocked upon methylation.

By leveraging the comparative methodologies outlined in this guide, researchers can make more informed decisions in the design and synthesis of novel indole-based therapeutics, ultimately leading to the development of more effective and safer medicines.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Iodo-1-methyl-1H-indole

As professionals dedicated to the advancement of science, our responsibility extends beyond the benchtop to the entire lifecycle of the chemicals we employ. The proper disposal of reagents like 2-Iodo-1-methyl-1H-indole is not merely a regulatory hurdle; it is a cornerstone of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, technically grounded framework for the safe handling and disposal of this compound, ensuring that your laboratory operations remain compliant and secure.

Hazard Identification and Risk Assessment: Understanding the "Why"

2-Iodo-1-methyl-1H-indole is a halogenated organic compound. This classification is critical as it dictates the specific waste stream and disposal protocols required by regulatory bodies such as the U.S. Environmental Protection Agency (EPA).[1][2] The presence of the carbon-iodine bond places it in a category of chemicals that require careful management to prevent environmental harm.[3][4]

The primary hazards, inferred from safety data sheets (SDS) of structurally similar indole compounds, necessitate a cautious approach.[5][6][7] Before handling, it is crucial to internalize the potential risks associated with this reagent.

Table 1: Summary of Potential Hazards

Hazard Category	Description	Rationale and Causality
Skin Corrosion/Irritation	Causes skin irritation (Category 2).[5][7]	Direct contact can lead to localized inflammation, redness, and discomfort. Prolonged exposure should be avoided to maintain dermal integrity.
Serious Eye Damage/Irritation	Causes serious eye irritation (Category 2).[5][7]	The chemical structure can be abrasive to sensitive ocular tissues, potentially causing significant and painful irritation upon contact.
Respiratory Irritation	May cause respiratory irritation (Category 3).[5][6][7]	Inhalation of aerosols or particulates can irritate the mucous membranes of the respiratory tract, leading to coughing and discomfort.
Acute Toxicity	May be harmful if swallowed and toxic in contact with skin.[6]	Systemic absorption through ingestion or dermal contact can potentially lead to toxic effects.

| Environmental Hazard | Very toxic to aquatic life.[6] | As a halogenated compound, it can persist in the environment and exhibit ecotoxicity. Improper disposal can have lasting negative impacts on aquatic ecosystems. It must not be allowed to enter drains or waterways.[6][8] |

Personal Protective Equipment (PPE) and Handling Precautions

A proactive approach to safety is paramount. The selection and consistent use of appropriate PPE is a non-negotiable aspect of handling 2-Iodo-1-methyl-1H-indole. The principle here is to create a reliable barrier between the researcher and the chemical, mitigating the risks outlined above.

Table 2: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Justification
Gloves	Nitrile, chemically resistant.	Provides a primary barrier against dermal contact and absorption. Inspect gloves for integrity before each use.[9]
Eye Protection	Safety glasses with side shields or chemical splash goggles.[5]	Protects against accidental splashes that could cause serious eye irritation.
Lab Coat	Standard laboratory coat.	Prevents contamination of personal clothing and minimizes skin exposure.

| Ventilation | Certified Chemical Fume Hood. | All handling and aliquoting of 2-Iodo-1-methyl-1H-indole should be performed within a fume hood to prevent the inhalation of vapors or aerosols.[6][7] |

Causality in Practice: Every time you handle this compound, you are working with a known irritant and a potential toxin. The combined use of gloves, eye protection, and a fume hood creates multiple layers of safety, ensuring that the risks of dermal, ocular, and respiratory exposure are effectively controlled. After handling, always wash hands and any exposed skin thoroughly.[5]

Segregation and Waste Accumulation: A Protocol for Purity

The cardinal rule of hazardous waste disposal is meticulous segregation.[10][11] Commingling different waste classes can lead to dangerous chemical reactions, complicates the disposal process, and significantly increases costs.[3] 2-Iodo-1-methyl-1H-indole waste must always be classified as halogenated organic waste .[12]

Step-by-Step Waste Accumulation Protocol:

• Select the Correct Waste Container:

  • Use a designated, leak-proof, and chemically compatible container, clearly marked "Halogenated Organic Waste".[13][14]

  • The container must be kept tightly closed except when actively adding waste to prevent the release of vapors.[3][12]

  • Do not fill containers beyond 90% capacity to prevent spills from pressure changes or movement.[13]

• Labeling for Safety and Compliance:

  • Properly label the container before adding any waste.

  • The label must include:

    • The words "Hazardous Waste".[12]

    • The full chemical name: "Waste 2-Iodo-1-methyl-1H-indole".

    • The specific hazards (e.g., "Irritant," "Environmental Hazard").

    • Your name, laboratory/department, and the date the first waste was added.[13]

• Segregate at the Source:

  • NEVER mix halogenated waste with non-halogenated waste (e.g., acetone, hexane, methanol).[12][14]

  • Keep solid waste (contaminated filter paper, gloves) separate from liquid waste.[14]

  • Aqueous waste containing this compound should also be treated as halogenated waste.

The Disposal Workflow: From Bench to Final Disposition

The following workflow provides a systematic process for the disposal of 2-Iodo-1-methyl-1H-indole, ensuring every step is deliberate and safe. This process should be incorporated into your laboratory's standard operating procedures (SOPs).

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Comprehensive Guide to the Safe Handling of 2-Iodo-1-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of 2-Iodo-1-methyl-1H-indole. The following procedural guidance is designed to ensure the safety of laboratory personnel and the integrity of research by outlining best practices for the use of this compound.

Hazard Assessment: Understanding the Risks

Indole and its derivatives are known to have varying levels of toxicity. Some indole alkaloids can be toxic, and high concentrations of indole have been shown to be toxic to cells.[1][2] Substituted indoles are widely used in medicinal chemistry for their broad range of pharmacological activities, which implies biological activity that requires careful handling.[3]

Iodinated organic compounds can also present specific hazards. Iodine itself can cause skin and eye irritation.[4] More significantly, some organic iodine compounds are classified as halogenated organic wastes and are subject to specific disposal regulations.[5][6]

Therefore, 2-Iodo-1-methyl-1H-indole should be treated as a potentially hazardous substance. The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.

Potential Health Effects:

• Inhalation: May cause respiratory tract irritation.

• Skin Contact: May cause skin irritation. Prolonged or repeated contact may be harmful.

• Eye Contact: May cause serious eye irritation.

• Ingestion: May be harmful if swallowed.

Due to the presence of the indole ring and the iodine substituent, this compound may also be light and air-sensitive . Many indole derivatives, particularly 2-methylindoles, can auto-oxidize.[3] It is prudent to handle 2-Iodo-1-methyl-1H-indole with precautions to minimize exposure to light and air.[7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

Appropriate PPE is mandatory when handling 2-Iodo-1-methyl-1H-indole to minimize exposure.

PPE Component	Specifications	Rationale
Gloves	Nitrile or neoprene gloves.	Provides a barrier against skin contact with halogenated organic compounds.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes and airborne particles of the compound.
Lab Coat	A long-sleeved, flame-resistant lab coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. A respirator may be necessary for large quantities or if engineering controls are insufficient.	Minimizes the risk of inhaling potentially harmful dust or vapors.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial for maintaining a safe laboratory environment and ensuring the stability of the compound.

Engineering Controls

• Chemical Fume Hood: All weighing and handling of 2-Iodo-1-methyl-1H-indole should be performed in a certified chemical fume hood to control exposure to dust and vapors.

• Ventilation: Ensure the laboratory has adequate general ventilation.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work area in the chemical fume hood by covering the surface with absorbent, disposable bench paper.

• Weighing: If the compound is a solid, carefully weigh the required amount in the fume hood. Use a spatula and avoid creating dust.

• Dissolving: If the compound is to be dissolved, add the solvent to the solid in a closed container within the fume hood.

• Reactions: Conduct all reactions involving 2-Iodo-1-methyl-1H-indole in a chemical fume hood. Iodinated indoles can participate in various cross-coupling reactions, and it is important to be aware of the reactivity of the compound.[9]

• Post-Handling: After handling, decontaminate the work area and any equipment used. Wash hands thoroughly with soap and water.

Storage Requirements

• Container: Store in a tightly sealed, opaque container to protect from light and air.

• Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.[7][8]

Disposal Plan: Responsible Waste Management

Proper disposal of 2-Iodo-1-methyl-1H-indole and any contaminated materials is essential to protect the environment and comply with regulations.

Waste Categorization

2-Iodo-1-methyl-1H-indole is a halogenated organic compound .[5] All waste containing this compound must be collected and disposed of as hazardous waste.

Disposal Procedure

• Waste Collection:

  • Solid Waste: Collect any unused compound, contaminated PPE (gloves, bench paper), and other solid materials in a designated, labeled hazardous waste container for halogenated organic solids.

  • Liquid Waste: Collect any solutions containing the compound in a designated, labeled hazardous waste container for halogenated organic solvents.[10] Do not mix with non-halogenated waste streams to avoid higher disposal costs.[10]

• Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name ("2-Iodo-1-methyl-1H-indole"), and the approximate concentration and quantity.

• Storage of Waste: Store waste containers in a designated satellite accumulation area within the laboratory, away from general work areas.

• Pickup: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.

Emergency Response Plan

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation	Response Protocol
Minor Spill (<1g in a fume hood)	1. Alert others in the area. 2. Wear appropriate PPE. 3. Cover the spill with an absorbent material suitable for chemical spills. 4. Carefully collect the absorbed material and place it in a labeled hazardous waste container. 5. Decontaminate the area with soap and water.
Major Spill (>1g or outside a fume hood)	1. Evacuate the immediate area. 2. Alert your supervisor and call your institution's emergency number or 911.[11][12] 3. Close the laboratory doors to contain the spill. 4. Do not attempt to clean up a major spill unless you are trained and equipped to do so.
Skin Contact	1. Immediately flush the affected area with copious amounts of water for at least 15 minutes.[12] 2. Remove contaminated clothing while under a safety shower. 3. Seek medical attention.
Eye Contact	1. Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[12] 2. Seek immediate medical attention.
Inhalation	1. Move to fresh air immediately. 2. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. 3. Seek medical attention.
Ingestion	1. Do NOT induce vomiting. 2. If the person is conscious, rinse their mouth with water. 3. Seek immediate medical attention.

Visual Workflow for Safe Handling and Disposal

Sources

• 1. Indole toxicity involves the inhibition of adenosine triphosphate production and protein folding in Pseudomonas putida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemijournal.com [chemijournal.com]
• 4. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 5. uakron.edu [uakron.edu]
• 6. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 7. ossila.com [ossila.com]
• 8. chemistryviews.org [chemistryviews.org]
• 9. Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 7.2 Organic Solvents [ehs.cornell.edu]
• 11. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]
• 12. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]